Geranic acid

• CAS: 4698-08-2

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of Geranic Acid

For Researchers, Scientists, and Drug Development Professionals

Geranic acid, a naturally occurring monoterpenoid, is a valuable compound in the flavor, fragrance, and pharmaceutical industries.[1][2] As a polyunsaturated fatty acid, it plays a role as a plant metabolite, an antifungal agent, and a pheromone.[2][3] Its potential biological activities, including antimicrobial and tyrosinase-inhibiting properties, have made it a subject of interest for drug development and biochemical research.[1][2][3] This technical guide provides an in-depth overview of the core physicochemical properties of geranic acid, detailed experimental protocols for their determination, and visualizations of relevant biological and experimental processes.

Core Physicochemical Characteristics

Geranic acid, systematically named (2E)-3,7-dimethylocta-2,6-dienoic acid, is typically a colorless to pale yellow, slightly viscous liquid.[1][2] Its structure consists of a ten-carbon chain with two double bonds and a carboxylic acid functional group, which dictates its reactivity and acidic nature.[1] It exists as two primary stereoisomers, with the trans (E) isomer being the most common.[3]

The fundamental identifiers and physical constants of geranic acid are summarized below. It is important to note the variability in reported melting points, which may be due to isomeric mixture differences or decomposition at higher temperatures.[4][5][6][7]

Property	Value	Reference(s)
IUPAC Name	(2E)-3,7-dimethylocta-2,6-dienoic acid	[3]
Synonyms	3,7-Dimethyl-2,6-octadienoic acid, Decaprenoic acid	[1][3][8]
CAS Number	459-80-3	[1][8]
Molecular Formula	C₁₀H₁₆O₂	[1][8][9]
Molecular Weight	168.23 g/mol	[3][8][10]
Appearance	Colorless to pale yellow oily liquid	[1][4][10]
Melting Point	21.0 °C; also reported as 185-186 °C (decomposition)	[4][5]
Boiling Point	249 to 251 °C at 760 mmHg	[10]
Density	0.97 g/mL at 25 °C	[4][10]
Refractive Index (n20/D)	1.484	[2]
Flash Point	133 °C (271.4 °F) - closed cup

Geranic acid's hydrophobic carbon chain results in limited water solubility, while the polar carboxylic group allows for solubility in organic solvents.[1] Its acid dissociation constant (pKa) and octanol-water partition coefficient (logP) are critical parameters for predicting its behavior in biological systems and for formulation development.

Property	Value	Reference(s)
Water Solubility	Insoluble to practically insoluble; 108.2 mg/L at 25 °C (estimated)	[1][8][11]
Solubility in Organic Solvents	Soluble in alcohol, propylene glycol, and other organic solvents	[1][2][11]
pKa (Predicted)	5.17 ± 0.33	[4][12]
logP (Octanol/Water Partition Coefficient)	3.1 (XLogP3-AA)	[3]

Spectroscopic analysis is fundamental for the structural elucidation and identification of geranic acid. Key data from various techniques are available through public databases.

Spectrum Type	Data Source and Key Information	Reference(s)
¹H NMR	Spectra available in databases like SpectraBase. Solvent: CDCl₃.	[3][13]
Infrared (IR) Spectrum	Data available in the NIST WebBook.	[9][14]
Mass Spectrum (MS)	Electron Ionization (EI) mass spectra are available in the NIST WebBook.	[15]
Kovats Retention Index	Standard non-polar: 1343-1395; Standard polar: 2287-2356.	[3]

Experimental Protocols

This section details methodologies for determining key physicochemical properties of geranic acid, designed for reproducibility in a research setting.

The acid dissociation constant (pKa) can be determined accurately using potentiometric titration, which involves monitoring pH changes as a strong base is added to an acidic solution.[16]

Materials:

• Geranic acid sample

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Deionized water

• Ethanol (or other suitable co-solvent for initial dissolution)

• Calibrated pH meter with a glass electrode

• Magnetic stirrer and stir bar

• 25 mL burette

• 250 mL beaker

Procedure:

• Sample Preparation: Accurately weigh approximately 0.1-0.2 g of geranic acid into a 250 mL beaker.

• Dissolution: Since geranic acid has low water solubility, dissolve the sample in a minimal amount of ethanol before adding approximately 100 mL of deionized water. Gentle warming may be required. Cool the solution to room temperature.

• Titration Setup: Place the beaker on a magnetic stirrer, add a stir bar, and immerse the pH electrode in the solution. Ensure the electrode tip is submerged but does not interfere with the stir bar.

• Initial Measurement: Record the initial pH of the geranic acid solution.

• Titration: Begin adding the 0.1 M NaOH solution from the burette in small increments (e.g., 0.5-1.0 mL). After each addition, allow the pH to stabilize and record both the volume of NaOH added and the corresponding pH.

• Equivalence Point: As the pH begins to change rapidly, reduce the increment volume (e.g., 0.1 mL) to precisely identify the equivalence point, which is the midpoint of the steepest part of the titration curve.

• Data Analysis:

  • Plot pH (y-axis) versus the volume of NaOH added (x-axis) to generate the titration curve.

  • Determine the equivalence volume (V_eq) from the inflection point of the curve.

  • The volume at the half-equivalence point (V_eq / 2) corresponds to the point where the concentrations of the acid and its conjugate base are equal.

  • The pKa is equal to the pH value at this half-equivalence point.[16]

Workflow for Potentiometric Titration

Caption: Workflow for determining the pKa of geranic acid via potentiometric titration.

Geranic acid can be efficiently produced via the biotransformation of geraniol using microorganisms like the fungus Mucor irregularis. The following protocol is based on an optimized, scaled-up fermentation process.[17]

Materials:

• Mucor irregularis IIIMF4011 culture

• Sabouraud Dextrose Broth (SDB) media

• Geraniol (substrate)

• 0.1 M Potassium Phosphate Buffer (pH 7.0)

• 3 L fermentor

• Centrifuge

• Incubator shaker

Procedure:

• Seed Culture Preparation: Inoculate M. irregularis into SDB media and incubate for 48 hours to generate a seed culture.

• Mycelium Growth: Prepare 1.5 L of SDB media in a 3 L fermentor and autoclave. Inoculate with 10% seed culture. Set fermentor parameters to 28 °C, 200 rpm, and 1.5 LPM airflow. Incubate for 48 hours to grow the fungal mycelium.

• Harvesting Mycelium: After incubation, separate the mycelium from the broth by centrifugation at 5000 rpm.

• Biotransformation Reaction: Prepare a 1.5 L reaction mixture by adding 20 mM geraniol to 0.1 M potassium phosphate buffer (pH 7.0). Add the harvested mycelium (approx. 30 g/L) to this mixture in the fermentor.

• Incubation: Maintain the fermentor conditions at 28 °C, 200 rpm, and 1.5 LPM airflow for 72 hours.

• Monitoring and Analysis: Collect samples every 24 hours. Monitor the conversion of geraniol to geranic acid using Thin-Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

• Product Recovery: After 72 hours, when conversion is maximal (typically >98%), harvest the reaction mixture and proceed with downstream processing to extract and purify the geranic acid.[17]

Experimental Workflow for Geranic Acid Biotransformation

Caption: Biotransformation of geraniol to geranic acid using Mucor irregularis.

Biological Activity and Mechanism of Action

Geranic acid exhibits notable biological activities, particularly as an antimicrobial agent. Its mechanism of action against bacterial biofilms, such as those formed by Staphylococcus aureus, provides insight into its therapeutic potential.

Studies suggest that geranic acid, in concert with its conjugate base (geranate), disrupts bacterial biofilms. The proposed mechanism involves integration into the bacterial cell membrane, leading to membrane thinning and a loss of homeostasis, which ultimately causes cell death and disruption of the protective exopolymeric substance (EPS) layer of the biofilm.[10]

Proposed Mechanism of Geranic Acid's Antibiofilm Activity

Caption: Logical flow of geranic acid's proposed action against bacterial biofilms.

References

• 1. CAS 459-80-3: Geranic acid | CymitQuimica [cymitquimica.com]
• 2. GERANIC ACID | 459-80-3 [chemicalbook.com]
• 3. Geranic acid | C10H16O2 | CID 5275520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. parchem.com [parchem.com]
• 6. GERANIC ACID CAS#: 459-80-3 [m.chemicalbook.com]
• 7. geranic acid, 459-80-3 [thegoodscentscompany.com]
• 8. Buy Geranic acid | 459-80-3 | >98% [smolecule.com]
• 9. Geranic acid [webbook.nist.gov]
• 10. Geranic acid - Wikipedia [en.wikipedia.org]
• 11. (E)-geranic acid, 4698-08-2 [thegoodscentscompany.com]
• 12. 459-80-3 CAS MSDS (GERANIC ACID) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 13. spectrabase.com [spectrabase.com]
• 14. Geranic acid [webbook.nist.gov]
• 15. Geranic acid [webbook.nist.gov]
• 16. web.williams.edu [web.williams.edu]
• 17. pubs.acs.org [pubs.acs.org]

The Occurrence and Recovery of Geranic Acid: A Technical Guide to Natural Sources and Isolation Methodologies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural sources of geranic acid, a monoterpenoid with significant applications in the pharmaceutical, fragrance, and cosmetic industries. The document details established methodologies for its isolation, with a focus on both direct extraction from botanical matrices and biotechnological production. Quantitative data are presented for comparative analysis, and detailed experimental protocols are provided for key isolation techniques. Furthermore, metabolic pathways and experimental workflows are visually represented to facilitate a comprehensive understanding.

Natural Sources of Geranic Acid

Geranic acid is a naturally occurring compound found in various plant species and can also be produced by several microorganisms. It is often present as a constituent of essential oils and is a metabolic derivative of geraniol. Below is a summary of its notable natural sources.

Table 1: Quantitative Overview of Geranic Acid in Natural Sources

Biological Source	Type of Source	Method of Production/Extraction	Concentration/Yield of Geranic Acid
Cymbopogon citratus (Lemongrass)	Plant	Essential Oil Extraction	0.16% - 0.88% (in essential oil, varies with maturity)[1]
Pelargonium graveolens (Geranium)	Plant	Essential Oil Component	Present in essential oil
Daphne odora	Plant	Metabolite	Reported as a constituent[2]
Bitter Orange	Plant	Essential Oil Component	Found in essential oil[3]
Lemon Balm	Plant	Essential Oil Component	Found in essential oil[3]
Mucor irregularis	Fungus	Biotransformation of Geraniol	97-100% conversion from geraniol[4][5][6]
Penicillium digitatum	Fungus	Biotransformation of Geraniol	Converts geraniol to geranic acid[7]
Castellaniella defragrans (formerly Alcaligenes defragrans)	Bacterium	Anaerobic degradation of β-myrcene	508 µM from β-myrcene[8]
Pseudomonas putida (Metabolically Engineered)	Bacterium	De novo biosynthesis	193 mg/L from glycerol; 764 mg/L from isopentenols[9]
Transgenic Zea mays (Maize)	Plant	Metabolic Engineering	45 µM (as a glycoside derivative)[10]

Biosynthesis and Metabolic Pathways

Geranic acid is primarily formed in nature through the oxidation of geraniol. This biochemical conversion is a two-step enzymatic process.

Caption: Enzymatic oxidation of geraniol to geranic acid.

In some microorganisms, geranic acid is an intermediate in the anaerobic degradation of other monoterpenes, such as β-myrcene.

Isolation Methodologies: Experimental Protocols

The isolation of geranic acid can be broadly categorized into two primary approaches: direct extraction from plant materials and microbial biotransformation.

Direct Extraction and Isolation from Cymbopogon citratus (Lemongrass)

This method involves the initial extraction of essential oil from the plant material, followed by a selective extraction and chromatographic purification of geranic acid.

Protocol:

• Preparation of Plant Material: Fresh lemongrass leaves are harvested, washed, and coarsely chopped to increase the surface area for efficient oil extraction.

• Steam Distillation:

  • The chopped lemongrass is placed in a distillation flask with water.

  • Steam is passed through the plant material, causing the volatile essential oils to vaporize.[11][12][13]

  • The mixture of steam and essential oil vapor is passed through a condenser.

  • The condensed liquid (hydrosol and essential oil) is collected in a receiving flask.

  • The essential oil, being immiscible with water, is separated from the aqueous layer using a separatory funnel.

• Acid-Base Extraction:

  • The crude essential oil is dissolved in an organic solvent such as diethyl ether.

  • The organic solution is then extracted with an aqueous solution of a weak base (e.g., 5% sodium bicarbonate) to convert the acidic components, including geranic acid, into their water-soluble salt forms.

  • The aqueous layer is separated and then acidified (e.g., with dilute HCl) to a pH of approximately 2-3 to regenerate the protonated, water-insoluble geranic acid.

  • The geranic acid is then back-extracted into an organic solvent.

• Purification by Column Chromatography:

  • The crude geranic acid extract is concentrated under reduced pressure.

  • The residue is subjected to silica gel column chromatography.

  • A gradient elution system, for example, with a mixture of hexane and ethyl acetate, is used to separate geranic acid from other components.[5]

  • Fractions are collected and analyzed by Thin Layer Chromatography (TLC) to identify those containing pure geranic acid.

  • The relevant fractions are pooled and the solvent is evaporated to yield purified geranic acid.

• Characterization: The identity and purity of the isolated geranic acid are confirmed using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Caption: Workflow for direct extraction of geranic acid.

Biotransformation of Geraniol to Geranic Acid using Mucor irregularis

This biotechnological approach utilizes the enzymatic machinery of the fungus Mucor irregularis to efficiently convert geraniol into geranic acid.[4][5]

Protocol:

• Microorganism and Culture Preparation:

  • A pure culture of Mucor irregularis is obtained.

  • The fungus is grown in a suitable liquid medium, such as Sabouraud Dextrose Broth (SDB), containing glucose as a carbon source and peptone and tryptone as nitrogen sources.[4]

  • The culture is incubated at approximately 28°C with shaking (e.g., 200 rpm) for about 48 hours to obtain sufficient fungal biomass (mycelium).[4][5]

• Biotransformation Reaction:

  • The fungal mycelium is harvested by filtration and washed.

  • The biomass is transferred to a fresh reaction medium.

  • Geraniol (the substrate) is added to the culture. The optimal concentration should be determined, but a starting point could be around 20 mM.[4]

  • The reaction is incubated at 28°C with continuous agitation for 72-96 hours.[4][5] The conversion of geraniol to geranic acid can be monitored over time using GC-MS.

• Extraction of Geranic Acid:

  • After the incubation period, the mycelium is separated from the culture broth by filtration.

  • The culture filtrate is acidified to a pH of ~2 using an acid like HCl.

  • The acidified filtrate is then extracted multiple times with an organic solvent such as ethyl acetate.

  • The organic layers are combined and dried over anhydrous sodium sulfate.

• Purification:

  • The solvent is evaporated under reduced pressure to yield the crude biotransformed product.

  • The crude product is purified using silica gel column chromatography with a hexane-ethyl acetate gradient, similar to the method described for direct extraction.[5]

• Analysis and Characterization: The final product is analyzed by GC-MS and NMR to confirm its identity and purity.

Caption: Workflow for biotransformation and isolation of geranic acid.

Conclusion

This guide has outlined the primary natural sources of geranic acid and provided detailed protocols for its isolation through both direct extraction from plant sources and microbial biotransformation. The choice of method will depend on factors such as the desired yield, purity requirements, and the availability of starting materials and equipment. Biotechnological production offers a promising and scalable alternative to traditional extraction methods, with high conversion efficiencies reported. The provided data and methodologies serve as a valuable resource for researchers and professionals engaged in the study and application of this versatile monoterpenoid.

References

• 1. researchgate.net [researchgate.net]
• 2. Pelargonium graveolens: Towards In-Depth Metabolite Profiling, Antioxidant and Enzyme-Inhibitory Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantitative analysis of essential oils: a complex task | Semantic Scholar [semanticscholar.org]
• 4. Identification of geranic acid, a tyrosinase inhibitor in lemongrass (Cymbopogon citratus) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Geranic Acid Formation, an Initial Reaction of Anaerobic Monoterpene Metabolism in Denitrifying Alcaligenes defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. biointerfaceresearch.com [biointerfaceresearch.com]
• 9. iajps.com [iajps.com]
• 10. The Phytochemical Composition, Biological Effects and Biotechnological Approaches to the Production of High-Value Essential Oil from Geranium - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Steam distillation - Wikipedia [en.wikipedia.org]
• 12. longdom.org [longdom.org]
• 13. m.youtube.com [m.youtube.com]

Biosynthesis pathway of geranic acid in plants.

An In-depth Technical Guide on the Biosynthesis Pathway of Geranic Acid in Plants

Introduction

Geranic acid is an acyclic monoterpenoid carboxylic acid found in the essential oils of various plants. It plays a significant role in plant defense mechanisms and serves as a precursor for other valuable compounds. In industry, geranic acid and its derivatives are utilized as flavor enhancers, in fragrances, and have shown potential as antimicrobial and anti-inflammatory agents.[1] Understanding the biosynthetic pathway of geranic acid in plants is crucial for metabolic engineering efforts aimed at enhancing its production for pharmaceutical and industrial applications. This document provides a detailed overview of the enzymatic steps, quantitative data, and experimental protocols associated with geranic acid biosynthesis in plants.

The Core Biosynthesis Pathway

The formation of geranic acid in plants is a multi-step enzymatic process that begins with the universal C10 precursor for monoterpenes, geranyl diphosphate (GPP), which is derived from the methylerythritol phosphate (MEP) pathway in plastids. The pathway proceeds through the formation of geraniol and geranial as key intermediates.

The biosynthesis of geranic acid from GPP involves a three-step enzymatic cascade:

• Formation of Geraniol: Geranyl diphosphate (GPP) is hydrolyzed to geraniol. This reaction is catalyzed by Geraniol Synthase (GES) , a monoterpene synthase.[2]

• Oxidation of Geraniol to Geranial: Geraniol is then oxidized to its corresponding aldehyde, geranial. This step is catalyzed by Geraniol Dehydrogenase (GeDH) , which is often NADP+-dependent.[3][4]

• Oxidation of Geranial to Geranic Acid: Finally, geranial is oxidized to geranic acid. This reaction is catalyzed by Geranial Dehydrogenase (GaDH) , also referred to as citral dehydrogenase.[3]

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// Nodes GPP [label="Geranyl Diphosphate (GPP)", fillcolor="#F1F3F4", fontcolor="#202124"]; Geraniol [label="Geraniol", fillcolor="#F1F3F4", fontcolor="#202124"]; Geranial [label="Geranial", fillcolor="#F1F3F4", fontcolor="#202124"]; Geranic_Acid [label="Geranic Acid", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges with Enzymes GPP -> Geraniol [label=" Geraniol Synthase (GES)\nEC 4.2.3.-", color="#4285F4"]; Geraniol -> Geranial [label=" Geraniol Dehydrogenase (GeDH)\nEC 1.1.1.183\n(NADP⁺ → NADPH)", color="#EA4335"]; Geranial -> Geranic_Acid [label=" Geranial Dehydrogenase (GaDH)\n ", color="#34A853"];

// Invisible nodes for alignment {rank=same; GPP} {rank=same; Geraniol} {rank=same; Geranial} {rank=same; Geranic_Acid} } caption: "Figure 1: The core enzymatic pathway for geranic acid biosynthesis in plants."

Regulation of the Pathway

The accumulation of geranic acid is not solely dependent on the expression of biosynthetic enzymes. Post-biosynthetic modifications, such as glycosylation, can significantly impact the yield of the free acid. In transgenic maize engineered to produce geraniol, the resulting geraniol was efficiently converted into geranic acid but was then sequestered into various glycosylated forms, with geranoyl-6-O-malonyl-β-d-glucopyranoside being the most abundant.[5] This highlights the importance of controlling downstream glycosylation pathways to achieve high-level accumulation of aglycones like geranic acid in metabolic engineering strategies.[5] Furthermore, the transport and accumulation of organic acids into the vacuole are regulated by transcription factors (e.g., MYB and WRKY families) and are driven by proton pumps, which could also influence the final concentration of geranic acid within the cell.[6]

Quantitative Data

The following tables summarize key quantitative data for the enzymes involved in the geranic acid biosynthesis pathway, as reported in various studies.

Table 1: Kinetic Properties of Geraniol Synthase (GES)

Plant Source	Substrate	Kₘ (µM)	Cofactor	Kₘ (µM)	Reference

| Ocimum basilicum (Sweet Basil) | Geranyl Diphosphate | 21 | Mn²⁺ | 51 |[2] |

Table 2: Geranic Acid Production in Engineered and Biotransformation Systems

Organism/System	Precursor/Substrate	Product Concentration / Conversion Rate	Time (h)	Reference
Alcaligenes defragrans (cell-free extract)	Myrcene	52 pmol (mg protein)⁻¹ min⁻¹	24	[7][8]
Mucor irregularis (fungus)	Geraniol	97-100% conversion	72	[1][9]

| Transgenic Zea mays (maize) | de novo | 45 µM (as geranoyl-6-O-malonyl-β-d-glucopyranoside) | N/A |[5] |

Experimental Protocols

This section details the methodologies for key experiments related to the study of geranic acid biosynthesis.

Protocol for Enzyme Extraction and Purification

This protocol is adapted from methods used for the extraction of geraniol dehydrogenase and citral dehydrogenase from Polygonum minus and geraniol synthase from Ocimum basilicum.[2][3][4]

1. Plant Material Homogenization:

• Harvest fresh, young leaves and immediately freeze them in liquid nitrogen.
• Grind the frozen tissue to a fine powder using a mortar and pestle or a grinder.
• Suspend the powder in an ice-cold extraction buffer (e.g., Tricine-NaOH buffer, pH 7.5) containing protective agents like polyvinylpolypyrrolidone (PVPP), glycerol, 2-mercaptoethanol, and protease inhibitors (e.g., PMSF).[3][4]

2. Crude Extract Preparation:

• Stir the homogenate for 30 minutes at 4°C.
• Filter the slurry through several layers of cheesecloth.
• Centrifuge the filtrate at high speed (e.g., 15,000 x g) for 20 minutes at 4°C to pellet cell debris.
• Collect the supernatant, which constitutes the crude protein extract.

3. Protein Purification (Example: Column Chromatography):

• Subject the crude extract to ammonium sulfate precipitation to concentrate the protein fraction.
• Resuspend the protein pellet in a minimal volume of equilibration buffer.
• Apply the sample to a chromatography column. The choice of resin depends on the target enzyme's properties. For instance, anion-exchange chromatography (e.g., Toyopearl GigaCap Q-650 M) can be used to separate isoforms of citral dehydrogenase.[3]
• Elute the bound proteins using a salt gradient (e.g., 0-1 M NaCl).
• Collect fractions and assay each for the desired enzyme activity.
• Pool active fractions and perform further purification steps like size-exclusion chromatography (e.g., Superose-12) to achieve near-homogeneity.[2]

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// Edges Start -> Homogenize [color="#4285F4"]; Homogenize -> Centrifuge [color="#4285F4"]; Centrifuge -> Crude_Extract [color="#4285F4"]; Crude_Extract -> Purification [color="#EA4335"]; Purification -> Assay [color="#EA4335"]; Assay -> Pure_Enzyme [color="#34A853"]; } caption: "Figure 2: General experimental workflow for enzyme purification."

Protocol for Enzyme Activity Assay (Spectrophotometric)

This method is suitable for assaying dehydrogenase activity by monitoring the change in absorbance of NAD(P)H.

1. Reaction Mixture Preparation:

• In a quartz cuvette, prepare a reaction mixture containing buffer (e.g., Tris-HCl, pH 9.0), the substrate (e.g., 10 mM geraniol or geranial), and the cofactor (e.g., 2 mM NADP⁺).
• Pre-incubate the mixture at a constant temperature (e.g., 30°C) for 5 minutes.

2. Initiation and Measurement:

• Initiate the reaction by adding a small volume of the enzyme extract or purified enzyme solution.
• Immediately monitor the increase in absorbance at 340 nm (for NADPH formation) using a spectrophotometer.
• Record the absorbance change over time (e.g., for 3-5 minutes).

3. Calculation of Activity:

• Calculate the rate of reaction using the Beer-Lambert law (ε for NADPH at 340 nm is 6.22 mM⁻¹ cm⁻¹).
• One unit of enzyme activity is typically defined as the amount of enzyme that catalyzes the formation of 1 µmol of NADPH per minute under the specified conditions.

Protocol for Metabolite Extraction and Analysis by GC-MS

This protocol provides a general framework for the extraction and quantification of geranic acid and its precursors from plant tissues.[10][11]

1. Sample Preparation and Extraction:

• Grind a known weight of frozen plant tissue (e.g., 100 mg) to a fine powder.
• Add a suitable organic solvent (e.g., ethyl acetate or a methanol/chloroform mixture) for extraction. Include an internal standard for quantification.
• Vortex the mixture vigorously and incubate at room temperature with shaking.
• Centrifuge the sample to pellet the solid debris.

2. Derivatization (Optional but Recommended for Carboxylic Acids):

• Transfer the supernatant to a new vial and evaporate the solvent under a gentle stream of nitrogen.
• To improve volatility for GC analysis, derivatize the carboxylic acid group of geranic acid. A common method is methylation using diazomethane or silylation using BSTFA.

3. GC-MS Analysis:

• Reconstitute the dried, derivatized sample in a suitable solvent (e.g., hexane).
• Inject an aliquot of the sample into a Gas Chromatograph-Mass Spectrometer (GC-MS).
• Use a suitable capillary column (e.g., DB-5ms).
• Set up a temperature gradient program for the GC oven to separate the compounds.
• The mass spectrometer will fragment the eluting compounds, providing a mass spectrum for identification.
• Identify geranic acid and its precursors by comparing their retention times and mass spectra with those of authentic standards.
• Quantify the compounds based on the peak area relative to the internal standard.

dot digraph "Metabolite Analysis Workflow" { graph [fontname="Arial", fontsize=12]; node [shape=rectangle, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9];

// Nodes Start [label="Plant Tissue", fillcolor="#F1F3F4", fontcolor="#202124"]; Grind [label="Grinding (Liquid N₂)", fillcolor="#F1F3F4", fontcolor="#202124"]; Extract [label="Solvent Extraction\n(with Internal Standard)", fillcolor="#F1F3F4", fontcolor="#202124"]; Separate [label="Centrifugation/\nPhase Separation", fillcolor="#F1F3F4", fontcolor="#202124"]; Derivatize [label="Derivatization (Optional)\n(e.g., Methylation)", fillcolor="#FBBC05", fontcolor="#202124"]; GCMS [label="GC-MS Analysis", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Analysis [label="Data Analysis:\nIdentification & Quantification", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Grind [color="#4285F4"]; Grind -> Extract [color="#4285F4"]; Extract -> Separate [color="#4285F4"]; Separate -> Derivatize [color="#4285F4"]; Derivatize -> GCMS [color="#EA4335"]; GCMS -> Analysis [color="#34A853"]; } caption: "Figure 3: Workflow for GC-MS analysis of geranic acid and related metabolites."

Conclusion

The biosynthesis of geranic acid in plants is a well-defined three-step enzymatic pathway converting GPP to geraniol, then to geranial, and finally to geranic acid. The key enzymes—Geraniol Synthase, Geraniol Dehydrogenase, and Geranial Dehydrogenase—are the primary targets for metabolic engineering. However, for successful enhancement of geranic acid production, it is critical to also consider the regulatory networks, including downstream metabolic fates like glycosylation, which can sequester the final product. The protocols and data presented in this guide offer a comprehensive technical foundation for researchers and professionals in drug development and plant biotechnology to further investigate and manipulate this important biosynthetic pathway.

References

• 1. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of Geraniol Synthase from the Peltate Glands of Sweet Basil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Metabolic engineering of geranic acid in maize to achieve fungal resistance is compromised by novel glycosylation patterns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanisms and regulation of organic acid accumulation in plant vacuoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Geranic Acid Formation, an Initial Reaction of Anaerobic Monoterpene Metabolism in Denitrifying Alcaligenes defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Extraction and Analysis of Terpenes/Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. iipseries.org [iipseries.org]

Navigating the Isomeric Landscape: A Technical Guide to Geranic and Nerolic Acid

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of organic chemistry, even subtle differences in molecular architecture can lead to profound changes in physical, chemical, and biological properties. This principle is vividly illustrated by the relationship between geranic acid and nerolic acid. As geometric isomers, they share the same molecular formula and connectivity but differ in the spatial arrangement of atoms around a double bond. This guide provides an in-depth exploration of their structural distinctions, physicochemical properties, and the experimental protocols crucial for their differentiation and characterization.

The Core Structural Distinction: E/Z Isomerism

Geranic acid and nerolic acid are acyclic monoterpenoid carboxylic acids with the chemical formula C10H16O2.[1][2] The pivotal difference between them lies in the geometry of the double bond at the C2-C3 position. Geranic acid is the (2E)-isomer, where the highest priority groups on each carbon of the double bond are on opposite sides.[1][3] Conversely, nerolic acid is the (2Z)-isomer, with the highest priority groups on the same side of the double bond.[2][4] This fundamental difference in stereochemistry gives rise to their distinct properties and biological roles.

The IUPAC names for these isomers are (2E)-3,7-dimethylocta-2,6-dienoic acid for geranic acid and (2Z)-3,7-dimethylocta-2,6-dienoic acid for nerolic acid.[1][2]

Structural Isomerism of Geranic and Nerolic Acid

Comparative Physicochemical Properties

The distinct spatial arrangements of geranic acid and nerolic acid influence their physical and chemical properties. A summary of key quantitative data is presented below for easy comparison.

Property	Geranic Acid	Nerolic Acid
IUPAC Name	(2E)-3,7-dimethylocta-2,6-dienoic acid[1]	(2Z)-3,7-dimethylocta-2,6-dienoic acid[2]
Synonyms	trans-Geranic acid[1]	cis-Geranic acid, Neranic acid[2]
CAS Number	459-80-3[1]	4613-38-1[2]
Molecular Formula	C10H16O2[1]	C10H16O2[2]
Molar Mass	168.23 g/mol [1]	168.23 g/mol [2]
Density	0.97 g/mL at 25 °C[5][6]	~0.960 g/cm³ (Predicted)[7]
Boiling Point	250 °C[6]	90 °C at 0.1 Torr[7]
pKa	~5.17 (Predicted)[5]	~5.09 (Predicted)[7]

Experimental Protocols for Differentiation and Analysis

Distinguishing between geranic acid and nerolic acid requires analytical techniques that are sensitive to stereochemistry. The following are key experimental methodologies for their separation and identification.

Chromatographic Separation

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful techniques for separating these isomers.

• High-Performance Liquid Chromatography (HPLC):

  • Principle: This method separates compounds based on their differential partitioning between a stationary phase and a mobile phase. For geranic and nerolic acids, reverse-phase HPLC is effective.

  • Methodology:

    • Column: A C18 column, such as an Ascentis® Express AQ-C18, is suitable.

    • Mobile Phase: A gradient or isocratic elution using a mixture of an organic solvent (e.g., acetonitrile) and an aqueous solution containing an acid (e.g., formic acid or phosphoric acid) is typically employed.[8][9]

    • Detection: UV detection at a wavelength where the carboxylic acid chromophore absorbs (typically around 210-220 nm) is used.

    • Elution Profile: Due to differences in polarity and interaction with the stationary phase, the two isomers will have distinct retention times, allowing for their separation and quantification.

• Gas Chromatography (GC):

  • Principle: GC separates volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a column. The retention index is a key parameter for identification.

  • Methodology:

    • Column: A capillary column with a suitable stationary phase (e.g., non-polar like CP Sil 5 CB or polar like a wax-based column) is used.[10][11]

    • Temperature Program: A programmed temperature ramp is used to elute the compounds.

    • Detection: A Flame Ionization Detector (FID) or a Mass Spectrometer (MS) can be used for detection. GC-MS provides both retention time and mass spectral data, aiding in definitive identification.

    • Retention Indices: Geranic acid and nerolic acid exhibit different Kovats retention indices on both polar and non-polar columns, enabling their differentiation.[1][2]

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is a definitive method for elucidating the stereochemistry of the C2-C3 double bond.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Principle: 1H NMR and 13C NMR spectroscopy provide detailed information about the chemical environment of protons and carbon atoms in a molecule. The chemical shifts and coupling constants are sensitive to the geometric arrangement of the molecule.

  • Methodology:

    • Sample Preparation: The purified acid is dissolved in a suitable deuterated solvent (e.g., CDCl3).

    • Data Acquisition: 1H and 13C NMR spectra are acquired on a high-field NMR spectrometer.

    • Spectral Interpretation:

      • In the 1H NMR spectrum, the chemical shift of the vinyl proton at C2 will differ between the E and Z isomers.

      • The chemical shifts of the methyl group at C3 and the methylene group at C4 in the 13C NMR spectrum are particularly diagnostic of the double bond geometry. The "gamma-gauche effect" in the Z-isomer (nerolic acid) typically causes the C4 carbon to be shielded (appear at a lower chemical shift) compared to the E-isomer (geranic acid).

      • Nuclear Overhauser Effect (NOE) experiments can provide through-space correlations between protons, definitively establishing their relative positions and thus the E/Z configuration.

Synthesis and Biotransformation Pathways

The synthesis of geranic and nerolic acids can be achieved through both chemical and biological routes.

• Chemical Synthesis: A common method involves the oxidation of citral.[12] Citral itself is a mixture of two geometric isomers: geranial (the E-isomer) and neral (the Z-isomer). Oxidation of geranial predominantly yields geranic acid, while oxidation of neral yields nerolic acid.

• Biotransformation: Microorganisms can be utilized for the stereospecific conversion of substrates. For instance, certain fungi, like Mucor irregularis, can biotransform geraniol into geranic acid with high conversion rates.[13][14] This biological approach can offer advantages in terms of stereoselectivity and milder reaction conditions.

Synthetic Pathways to Geranic and Nerolic Acid

References

• 1. Geranic acid | C10H16O2 | CID 5275520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Neranic acid | C10H16O2 | CID 5312583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Geranic acid - Wikipedia [en.wikipedia.org]
• 4. Nerolic acid - Wikipedia [en.wikipedia.org]
• 5. chembk.com [chembk.com]
• 6. GERANIC ACID | 459-80-3 [chemicalbook.com]
• 7. chembk.com [chembk.com]
• 8. Separation of Geranic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. Separation and Identification of Phenolic Acid and Flavonoids from Nerium indicum Flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Neric acid [webbook.nist.gov]
• 11. Geranic acid [webbook.nist.gov]
• 12. GERANIC ACID synthesis - chemicalbook [chemicalbook.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PMC [pmc.ncbi.nlm.nih.gov]

The Enigmatic Role of Geranic Acid as a Pheromone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Geranic acid, a monoterpenoid carboxylic acid, plays a subtle yet crucial role in the chemical communication of certain insect species. While not as extensively studied as other pheromone components, its presence and activity, particularly within the Nasonov pheromone blend of the honeybee (Apis mellifera), highlight its significance in orchestrating complex social behaviors. This technical guide provides an in-depth analysis of the biological role of geranic acid as a pheromone, consolidating available quantitative data, detailing experimental methodologies, and visualizing associated biological pathways.

I. Geranic acid in the Nasonov Pheromone of Apis mellifera

Geranic acid is a recognized constituent of the Nasonov pheromone, a multifaceted chemical signal released by worker honeybees.[1][2][3][4][5][6] This pheromone serves as an orientation and recruitment cue, guiding foragers back to the hive and marking valuable resources.[1][2][3][4][5][6] The Nasonov gland secretion is a complex blend of seven primary terpenoid compounds.[3][4][5][6]

Quantitative Composition of the Nasonov Pheromone

The precise composition of the Nasonov pheromone can vary, but a representative quantitative analysis of its components is presented in Table 1. Geranic acid is typically present in smaller quantities compared to other major components like geraniol and nerolic acid.

Component	Approximate Ratio
(E,Z)-Citral	1
Geraniol	100
Nerolic Acid	50
Geranic Acid	10
(E,E)-Farnesol	2
Nerol	1
Linalool	1

Table 1: Quantitative Composition of the Honeybee Nasonov Pheromone. This table summarizes the approximate relative abundance of the major components of the Nasonov pheromone blend.

II. Behavioral and Electrophysiological Responses to Geranic Acid

While geranic acid's primary role appears to be as part of a synergistic blend, studies have investigated the behavioral and electrophysiological responses to its individual components.

Behavioral Assays

Bioassays have demonstrated that individual components of the Nasonov pheromone, including geranic acid, are capable of attracting foraging honeybees.[3] However, the full attractive effect is achieved with the complete blend, suggesting a synergistic interaction between the components.[3]

Experimental Protocol: Olfactometer Bioassay for Individual Pheromone Component Testing

A common method to assess the behavioral response of insects to individual volatile compounds is the use of a multi-arm olfactometer.

• Apparatus: A four-arm olfactometer is typically used, consisting of a central chamber from which four arms extend. Each arm is connected to a separate airline, allowing for the delivery of different odor stimuli.

• Insect Preparation: Forager honeybees are collected and starved for a set period (e.g., 2-3 hours) to ensure motivation.

• Odor Stimuli: A solution of geranic acid in a suitable solvent (e.g., hexane) at a specific concentration is applied to a filter paper. The solvent is allowed to evaporate completely. Control arms receive filter paper treated only with the solvent.

• Procedure: A single bee is introduced into the central chamber. A constant, clean airflow is maintained through each arm. The test odor (geranic acid) is introduced into the airflow of one arm. The time the bee spends in each arm and the number of entries into each arm are recorded for a defined period (e.g., 10 minutes).

• Data Analysis: Statistical analysis (e.g., ANOVA, chi-square test) is used to determine if the bees show a significant preference for the arm containing geranic acid compared to the control arms.

References

• 1. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 2. researchgate.net [researchgate.net]
• 3. The Nasonov pheromone of the honeybeeApis mellifera L. (Hymenoptera, Apidae). Part II. Bioassay of the components using foragers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemical Communication in the Honey Bee Society - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]

The Antimicrobial Spectrum of Geranic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Geranic acid, a monoterpenoid derived from the oxidation of geraniol, has garnered interest for its potential antimicrobial properties. This technical guide provides a comprehensive overview of the current scientific understanding of the antifungal and antimicrobial spectrum of geranic acid. While research specifically isolating the effects of geranic acid is emerging, this document synthesizes available data on its activity, explores its proposed mechanism of action, and details the experimental protocols utilized in its evaluation. This guide aims to serve as a foundational resource for researchers and professionals in drug development exploring the therapeutic potential of geranic acid.

Introduction

The rise of antimicrobial resistance necessitates the exploration of novel therapeutic agents. Natural products, including terpenoids, have long been a source of new bioactive compounds. Geranic acid ((2E)-3,7-dimethylocta-2,6-dienoic acid) is an open-chain monoterpenoid found in various essential oils and is also formed through the biotransformation of geraniol[1][2]. While its precursor, geraniol, has been more extensively studied for its antimicrobial effects, geranic acid itself is now being investigated for its intrinsic antifungal and antibacterial activities.[1][3] This whitepaper consolidates the existing, albeit limited, quantitative data on the antimicrobial spectrum of geranic acid, outlines relevant experimental methodologies, and discusses its likely mechanism of action based on current evidence.

Antimicrobial Spectrum of Geranic Acid

The available quantitative data on the antimicrobial activity of geranic acid is currently limited. The most specific data comes from a study on maize pathogenic fungi, which demonstrated strong inhibitory activity.

Table 1: Antifungal Activity of Geranic Acid

Microorganism	Strain	Method	Minimum Inhibitory Concentration (MIC)	Reference
Colletotrichum graminicola	-	Not Specified	<46 µM	[4]
Fusarium graminearum	-	Not Specified	<46 µM	[4]

Note: Further research is required to establish a broad-spectrum antimicrobial profile for geranic acid against a wider range of bacteria and fungi.

Much of the research into the antimicrobial effects of geranic acid has been conducted using a deep eutectic solvent composed of choline and geranic acid (CAGE).[5][6][7][8] This formulation has shown broad-spectrum activity against various ESKAPE pathogens, including multidrug-resistant strains.[5][7][8] While indicative of geranic acid's potential, these findings reflect the synergistic or combined effects within the CAGE formulation and not the activity of geranic acid alone.

Mechanism of Action

The precise mechanism of action for geranic acid as a standalone agent has not been fully elucidated. However, studies on the choline and geranic acid (CAGE) formulation provide significant insights, suggesting that the primary target is the microbial cell membrane.[5][6][7][8][9]

It is hypothesized that the geranate ion and geranic acid components of CAGE act in concert to integrate into the bacterial membrane, leading to membrane thinning and disruption of homeostasis.[5][7][8][9] This disruption of the cell membrane's integrity is a common mechanism for many antimicrobial compounds and is consistent with the lipophilic nature of geranic acid. The increased biocidal activity with higher geranic acid content in CAGE formulations further supports the crucial role of geranic acid in this mechanism.[9]

At present, there is no direct evidence from the reviewed literature to suggest that geranic acid's antimicrobial activity involves the specific modulation of intracellular signaling pathways. The primary mechanism appears to be the physical disruption of the cell membrane.

Caption: Proposed mechanism of geranic acid's antimicrobial action.

Experimental Protocols

Standardized methods are crucial for determining the antimicrobial activity of compounds like geranic acid. The most common techniques are broth microdilution and agar dilution for determining the Minimum Inhibitory Concentration (MIC).

Broth Microdilution Method for MIC Determination

This method is widely used to determine the MIC of an antimicrobial agent in a liquid growth medium.

Materials:

• Geranic acid stock solution (in a suitable solvent like DMSO)

• Sterile 96-well microtiter plates

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microbial inoculum standardized to 0.5 McFarland turbidity

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Antimicrobial Dilutions: A two-fold serial dilution of the geranic acid stock solution is prepared directly in the microtiter plate wells with the appropriate broth medium.

• Inoculum Preparation: A suspension of the test microorganism is prepared in the broth and adjusted to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then further diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Each well containing the serially diluted geranic acid is inoculated with the standardized microbial suspension. A growth control well (containing only medium and inoculum) and a sterility control well (containing only medium) are also included.

• Incubation: The plate is incubated under appropriate conditions (e.g., 35-37°C for 18-24 hours for bacteria; 28-35°C for 24-72 hours for fungi).

• MIC Determination: The MIC is determined as the lowest concentration of geranic acid that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm using a microplate reader.

Caption: Workflow for Broth Microdilution MIC Assay.

Agar Dilution Method for MIC Determination

This method involves incorporating the antimicrobial agent into an agar medium.

Materials:

• Geranic acid stock solution

• Sterile molten agar medium (e.g., Mueller-Hinton Agar, Sabouraud Dextrose Agar)

• Sterile petri dishes

• Microbial inoculum standardized to 0.5 McFarland turbidity

• Multipoint inoculator (optional)

Procedure:

• Preparation of Agar Plates: Two-fold serial dilutions of the geranic acid stock solution are added to molten agar medium, mixed well, and poured into sterile petri dishes. A control plate without geranic acid is also prepared.

• Inoculum Preparation: A microbial suspension is prepared and adjusted to a 0.5 McFarland standard.

• Inoculation: The surface of each agar plate is inoculated with a standardized amount of the microbial suspension (typically 10^4 CFU per spot). A multipoint inoculator can be used to test multiple isolates simultaneously.

• Incubation: The plates are incubated under appropriate conditions.

• MIC Determination: The MIC is the lowest concentration of geranic acid that completely inhibits the visible growth of the microorganism on the agar surface.

Conclusion and Future Directions

Geranic acid demonstrates promising antifungal activity, particularly against certain plant pathogenic fungi. While its broad-spectrum antimicrobial potential is suggested by studies on CAGE, further research is imperative to establish the standalone efficacy of geranic acid against a wider array of clinically relevant bacteria and fungi. The primary mechanism of action is likely through the disruption of the microbial cell membrane, though more detailed studies are needed to confirm this and to investigate any potential influence on cellular signaling pathways. The standardized experimental protocols outlined in this guide provide a framework for future investigations to generate the robust quantitative data necessary for a comprehensive evaluation of geranic acid's therapeutic potential. Future research should focus on obtaining a comprehensive set of MIC and MBC/MFC values for geranic acid against a diverse panel of microorganisms and elucidating its precise molecular mechanism of action.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Geranic acid | C10H16O2 | CID 5275520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Geranic acid - Wikipedia [en.wikipedia.org]
• 6. Clinical translation of choline and geranic acid deep eutectic solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. An overview of biomedical applications of choline geranate (CAGE): a major breakthrough in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]

Geranic Acid: A Pivotal Precursor in Monoterpenoid Biosynthesis for Industrial and Pharmaceutical Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Geranic acid, an acyclic monoterpenoid, is increasingly recognized for its crucial role as a biosynthetic precursor and its own valuable applications in the flavor, fragrance, cosmetic, and agro-industrial sectors. Its utility extends to the pharmaceutical realm, where it serves as a building block for complex molecules and exhibits intrinsic biological activities, such as antifungal and depigmenting properties. This technical guide provides a comprehensive overview of geranic acid's position in monoterpenoid synthesis, detailing the biosynthetic pathways, experimental protocols for its production, and metabolic engineering strategies for enhancing yields in microbial systems.

Biosynthetic Pathways of Geranic Acid

The synthesis of geranic acid is intricately linked to the universal pathways of terpenoid biosynthesis. All terpenoids, including monoterpenoids, originate from the five-carbon building blocks, isopentenyl diphosphate (IPP) and its isomer, dimethylallyl diphosphate (DMAPP). Plants and microorganisms utilize two primary pathways to produce these precursors: the mevalonate (MVA) pathway, which is typically active in the cytosol, and the methylerythritol 4-phosphate (MEP) pathway, which operates in the plastids of plants and in many bacteria.

The head-to-tail condensation of IPP and DMAPP, catalyzed by Geranyl Diphosphate Synthase (GPPS), forms the C10 intermediate Geranyl Diphosphate (GPP), the direct precursor to all monoterpenes. From GPP, the pathway to geranic acid typically proceeds through a two-step oxidation process:

• Formation of Geraniol: GPP is hydrolyzed to geraniol by the enzyme geraniol synthase (GES).

• Oxidation to Geranial: Geraniol is then oxidized to geranial (a component of citral) by geraniol dehydrogenase (GeDH).

• Oxidation to Geranic Acid: Finally, geranial is converted to geranic acid, a reaction catalyzed by geranial dehydrogenase or a citral dehydrogenase.

This pathway is not exclusive. In some microorganisms, geranic acid can be formed from other monoterpene precursors. For instance, the denitrifying bacterium Alcaligenes defragrans can synthesize geranic acid from β-myrcene, α-pinene, limonene, and α-phellandrene, with myrcene showing the highest transformation rates.

The Metabolic Horizon of Geranic Acid: An In Silico and In Vitro Predictive Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Geranic acid, a monoterpenoid found in various essential oils, is gaining attention for its potential therapeutic and industrial applications. Understanding its metabolic fate is crucial for assessing its safety, efficacy, and potential for drug-drug interactions. This technical guide provides an in-depth analysis of the predicted metabolic pathways of geranic acid, integrating in silico predictive methodologies with available in vitro and in vivo experimental data. We detail the likely Phase I and Phase II metabolic transformations, present quantitative data from metabolic studies, and provide comprehensive experimental protocols for the identification and quantification of its metabolites. Furthermore, we explore a plausible signaling pathway through which geranic acid may exert its biological effects, based on its structural similarity to known nuclear receptor ligands.

Introduction to Geranic Acid

Geranic acid, chemically known as (2E)-3,7-dimethylocta-2,6-dienoic acid, is a polyunsaturated fatty acid and a key component of several plant essential oils.[1] Its biological activities, including antifungal and tyrosinase inhibitory effects, make it a compound of interest for pharmaceutical and cosmetic applications.[1][2] A thorough understanding of its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile is a prerequisite for its development as a therapeutic agent. In silico ADMET prediction tools offer a rapid and cost-effective approach to evaluate these properties in the early stages of drug discovery.[3]

In Silico Prediction of Geranic Acid's Metabolic Fate

The metabolic fate of a xenobiotic is primarily determined by Phase I and Phase II enzymatic reactions. In silico models provide a powerful platform to predict these biotransformations.

Predictive Workflow

A typical in silico workflow for predicting the metabolism of a novel compound like geranic acid involves several steps, from data input to the generation of predicted metabolites and their metabolic pathways.

Figure 1: In silico metabolic prediction workflow.

Phase I Metabolism Prediction (Cytochrome P450-Mediated)

Phase I reactions, primarily catalyzed by cytochrome P450 (CYP) enzymes, introduce or unmask polar functional groups.[3] For geranic acid, the most probable sites of metabolism (SOMs) are the allylic carbons and the double bonds. In silico tools like SMARTCyp, which is a reactivity-based model, can predict the lability of different carbon atoms towards CYP-mediated oxidation.[4]

Predicted Phase I reactions for geranic acid include:

• Hydroxylation: Addition of a hydroxyl group, most likely at the allylic positions (C5 or C8) or the terminal methyl groups.

• Epoxidation: Formation of an epoxide across the C2-C3 or C6-C7 double bonds.

The following diagram illustrates the predicted Phase I metabolic pathway for geranic acid.

Figure 2: Predicted Phase I metabolism of geranic acid.

Phase II Metabolism Prediction (Conjugation Reactions)

Phase II metabolism involves the conjugation of the parent compound or its Phase I metabolites with endogenous molecules to increase their water solubility and facilitate excretion. For geranic acid, the primary functional group for conjugation is the carboxylic acid moiety.

• Glucuronidation: The carboxylic acid group of geranic acid is a prime substrate for UDP-glucuronosyltransferases (UGTs), leading to the formation of an acyl glucuronide. In silico prediction of glucuronidation is crucial as it is a major clearance pathway for many drugs.[5][6]

• Amino Acid Conjugation: The carboxylic acid can also be conjugated with amino acids like glycine or glutamine.

Quantitative Metabolic Data

While specific in silico predictions for geranic acid are not extensively published, in vitro and in vivo studies on geraniol (its precursor alcohol) and geranic acid itself provide valuable quantitative data.

Table 1: Quantitative Analysis of Geranic Acid and its Metabolites in Human Urine

Metabolite	Median Concentration (µg/L)	Concentration Range (µg/L)	Reference
Geranic Acid	93	9 - 477	[7]
Hildebrandt Acid	313	37 - 1966	[7]
3-Hydroxycitronellic Acid	18		[7]
8-Carboxygeraniol	9		[7]

LOQ: Limit of Quantification

Table 2: In Vitro Geranic Acid Formation

System	Substrate	Product	Rate	Reference
Cell-free extracts of Alcaligenes defragrans	Myrcene	Geranic Acid	52 pmol (mg of protein)⁻¹ min⁻¹	[8]

Experimental Protocols

Protocol for Quantitative Determination of Geranic Acid Metabolites in Urine by UPLC-MS/MS

This protocol is adapted from a validated method for human biomonitoring of geraniol exposure.[7][9]

1. Sample Preparation:

• To 1 mL of urine, add an internal standard solution.
• Add acetate buffer (pH 5.0) and β-glucuronidase/arylsulfatase for enzymatic hydrolysis of conjugates.
• Incubate at 37°C for 2 hours.
• Perform liquid-liquid extraction with diethyl ether.
• Evaporate the organic phase to dryness and reconstitute the residue in the mobile phase.

2. UPLC-MS/MS Analysis:

• Column: A suitable reversed-phase column (e.g., C18).
• Mobile Phase: A gradient of water and acetonitrile, both containing a small percentage of formic acid.
• Mass Spectrometry: Operate in negative electrospray ionization (ESI-) mode with multiple reaction monitoring (MRM) for each analyte and internal standard.

Protocol for In Vitro Geranic Acid Metabolism using Cell-Free Extracts

This protocol is based on the methodology used to study the anaerobic metabolism of monoterpenes.[8]

1. Preparation of Anaerobic Cell-Free Extracts:

• Harvest bacterial cells (e.g., Alcaligenes defragrans) grown under appropriate conditions.
• Resuspend the cell pellet in an anoxic buffer.
• Disrupt the cells using a French pressure cell under anoxic conditions.
• Centrifuge to remove cell debris and ultracentrifuge the supernatant to obtain the cytosolic fraction.

2. In Vitro Assay:

• In an anaerobic chamber, combine the cell-free extract with the substrate (e.g., myrcene) in a reaction buffer.
• Incubate at a controlled temperature.
• Stop the reaction at different time points by adding an organic solvent (e.g., hexane) for extraction.
• Analyze the organic phase for the presence of geranic acid using GC-MS or HPLC.

Predicted Signaling Pathway Interaction

Geranic acid shares structural similarities with retinoic acid, a known ligand for nuclear receptors such as the Retinoic Acid Receptors (RARs) and Retinoid X Receptors (RXRs).[10][11] These receptors act as ligand-activated transcription factors that regulate gene expression. It is plausible that geranic acid could interact with these or other nuclear receptors, such as Peroxisome Proliferator-Activated Receptors (PPARs), which are known to bind fatty acids.

Figure 3: Plausible signaling pathway for geranic acid.

This hypothetical pathway suggests that geranic acid may enter the cell, bind to and activate a nuclear receptor, which then translocates to the nucleus, binds to a specific response element on the DNA (like a Peroxisome Proliferator Response Element - PPRE), and modulates the transcription of target genes involved in lipid metabolism, inflammation, and other cellular processes.

Conclusion

The in silico prediction of geranic acid's metabolic fate, supported by existing in vitro and in vivo data, suggests that it undergoes both Phase I (hydroxylation, epoxidation) and Phase II (glucuronidation) metabolism. The carboxylic acid moiety is a key site for conjugation, which is likely a major route of elimination. Quantitative data indicates that geranic acid and its metabolites can be detected in human urine. The detailed experimental protocols provided herein offer a framework for further investigation into its metabolic profile. Furthermore, the potential interaction of geranic acid with nuclear receptor signaling pathways presents an exciting avenue for future research into its mechanisms of biological activity. This integrated approach, combining computational prediction with experimental validation, is essential for the comprehensive evaluation of geranic acid for its potential therapeutic and commercial applications.

References

• 1. Geranic acid | C10H16O2 | CID 5275520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GERANIC ACID One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. Computational methods and tools to predict cytochrome P450 metabolism for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SMARTCyp: A 2D Method for Prediction of Cytochrome P450-Mediated Drug Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro analysis of human drug glucuronidation and prediction of in vivo metabolic clearance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Glucuronidation: Driving Factors and Their Impact on Glucuronide Disposition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative determination of urinary metabolites of geraniol by ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Geranic Acid Formation, an Initial Reaction of Anaerobic Monoterpene Metabolism in Denitrifying Alcaligenes defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Retinoic Acid Actions Through Mammalian Nuclear Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Retinoic acid signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Spontaneous Isomerization of Geranic Acid to Nerolic Acid: A Review of Available Scientific Evidence

For Researchers, Scientists, and Drug Development Professionals

Geranic acid, systematically known as (2E)-3,7-dimethylocta-2,6-dienoic acid, and its isomer, nerolic acid ((2Z)-3,7-dimethylocta-2,6-dienoic acid), are acyclic monoterpenoid compounds.[1][2][3][4] They are geometric isomers, also referred to as E/Z or cis-trans isomers, differing in the spatial arrangement of substituents around the C2-C3 double bond.[2][3] While the interconversion of such isomers is a fundamental concept in organic chemistry, a thorough review of the scientific literature reveals no documented evidence of a "spontaneous" isomerization of geranic acid to nerolic acid under ambient or physiological conditions.

This technical guide addresses the user's query by summarizing the chemical nature of these compounds and the apparent lack of scientific reports on their spontaneous interconversion.

Chemical Structures and Isomerism

The distinct geometries of geranic acid and nerolic acid arise from the restricted rotation about the double bond between the second and third carbon atoms. In geranic acid, the higher priority groups (the carboxylic acid and the isobutenyl group) are on opposite sides of the double bond (E configuration). In nerolic acid, they are on the same side (Z configuration).

Visualization of Geranic Acid and Nerolic Acid Structures

Caption: Chemical relationship of Geranic and Nerolic Acid.

Investigation into Isomerization

Extensive searches of chemical databases and scientific literature were conducted to identify studies detailing the spontaneous or induced isomerization of geranic acid to nerolic acid. These inquiries included searches for acid-catalyzed, base-catalyzed, thermal, and photochemical isomerization pathways.

The search results did not yield any specific experimental protocols, quantitative data (such as reaction rates, equilibrium constants, or yields), or signaling pathways related to the isomerization of geranic acid to nerolic acid. The available literature primarily focuses on:

• Biosynthesis: The formation of geranic acid from precursors such as geraniol or myrcene through enzymatic pathways in various organisms.[1][5][6][7]

• Chemical Synthesis: Methods for the chemical synthesis of geranic acid and its derivatives.[8]

• Biological Activity: The roles of geranic acid and nerolic acid in biological systems, for instance, as components of pheromones in honeybees.[3]

While the isomerization of related terpene alcohols, geraniol and nerol, can be catalyzed by agents like ferric chloride, similar studies specifically for geranic and nerolic acids were not found.[9] It is plausible that conditions promoting the isomerization of the alcohol analogues, such as the presence of acid or heat, could potentially lead to the isomerization of the corresponding carboxylic acids. However, without experimental evidence, this remains speculative.

The concept of "spontaneous" isomerization implies a process that occurs without the input of external energy or catalysts. For E/Z isomers, a significant energy barrier typically exists for rotation around the double bond, making spontaneous interconversion at room temperature unlikely without a specific mechanism to lower this barrier.

Conclusion

Based on the current body of scientific literature, there is no evidence to support the spontaneous isomerization of geranic acid to nerolic acid. Therefore, it is not possible to provide an in-depth technical guide with experimental protocols, quantitative data, and signaling pathways for a process that has not been documented.

Researchers interested in the potential for this isomerization would need to conduct exploratory experiments under various conditions (e.g., thermal, photochemical, acid- or base-catalyzed) to determine if the conversion is feasible and to characterize the reaction kinetics and thermodynamics.

Logical Flowchart of Information Unavailability

Caption: Information discovery workflow.

References

• 1. Geranic Acid Formation, an Initial Reaction of Anaerobic Monoterpene Metabolism in Denitrifying Alcaligenes defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Geranic acid - Wikipedia [en.wikipedia.org]
• 3. Nerolic acid - Wikipedia [en.wikipedia.org]
• 4. Neranic acid | C10H16O2 | CID 5312583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Biosyntheses of geranic acid and citronellic acid from monoterpene alcohols by Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GERANIC ACID synthesis - chemicalbook [chemicalbook.com]
• 9. researchgate.net [researchgate.net]

In Vivo Metabolism of Geranic Acid: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Geranic acid, an acyclic monoterpenoid, is a key metabolite in the in vivo biotransformation of several dietary and fragrance compounds, most notably geraniol. Understanding its metabolic fate is crucial for assessing the safety, efficacy, and pharmacological activity of parent compounds. This technical guide provides an in-depth overview of the in vivo metabolism of geranic acid, compiling quantitative data, detailed experimental protocols, and visualizations of relevant biochemical pathways to support further research and development in this area.

Metabolic Pathways of Geranic Acid

The in vivo metabolism of geranic acid is intrinsically linked to the biotransformation of its precursor, geraniol. Geraniol undergoes a two-step oxidation process to form geranic acid. This process is initiated by the oxidation of geraniol to its corresponding aldehyde, geranial, a reaction catalyzed by geraniol dehydrogenase. Subsequently, geranial is further oxidized to geranic acid by geranial dehydrogenase[1].

Once formed, geranic acid can undergo further metabolism, leading to the formation of several downstream products. Key identified metabolites in urine following oral administration of geraniol to rats include Hildebrandt acid, 3-hydroxycitronellic acid, and 8-carboxygeraniol[1][2][3]. It is important to note that while geranic acid, Hildebrandt acid, and 3-hydroxycitronellic acid are major metabolites, they are not exclusively derived from geraniol and can be products of other terpenes like citral[4]. In contrast, 8-carboxygeraniol is considered a more specific biomarker for geraniol exposure[4]. In humans, geranic acid and 8-carboxygeraniol are primarily found in urine as glucuronide and/or sulfate conjugates.

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Metabolic pathway of geranic acid from geraniol.

Quantitative Analysis of Geranic Acid and its Metabolites

Quantitative data on the urinary excretion of geranic acid and its related metabolites have been primarily derived from studies involving the oral administration of geraniol. The following tables summarize key pharmacokinetic parameters and urinary metabolite concentrations observed in both human and animal studies.

Table 1: Pharmacokinetic Parameters of Geraniol and Geranic Acid in Mice after Oral Administration of Geraniol

Compound	Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)
Geraniol	200	0.05 ± 0.01	1
Geranic Acid	200	Markedly higher than geraniol	Rapid

Data from a study in C57BL/6J mice. Geranic acid reached a peak level that was markedly higher than that of geraniol, indicating rapid conversion[5].

Table 2: Urinary Concentrations of Geraniol Metabolites in Humans without Occupational Exposure

Metabolite	Median Concentration (µg/L)	Concentration Range (µg/L)
Hildebrandt Acid	313	37 - 1966
Geranic Acid	93	9 - 477
3-Hydroxycitronellic Acid	18
8-Carboxygeraniol	9

LOQ (Limit of Quantification) for 8-carboxygeraniol was 1.5 µg/L, for Hildebrandt acid and geranic acid was 2.7 µg/L, and for 3-hydroxycitronellic acid was 1.8 µg/L[4].

Table 3: Elimination Half-lives of Geraniol Metabolites in Humans after Oral Exposure

Metabolite	Elimination Half-life (hours)
Hildebrandt Acid	2 - 3
Geranic Acid	2 - 3
3-Hydroxycitronellic Acid	2 - 3

Metabolites reached their maximum elimination rate at 1.5–4 hours after exposure.

Experimental Protocols

In Vivo Administration and Sample Collection

1. Animal Model and Housing:

• Species: Male Wistar rats or C57BL/6J mice are commonly used.

• Housing: Animals are housed in metabolic cages to allow for the separate collection of urine and feces[6][7][8]. The cages are designed to minimize contamination of the samples[7][8].

2. Oral Administration (Gavage):

• Preparation: The test substance (e.g., geraniol) is typically dissolved in a suitable vehicle such as corn oil.

• Procedure:

  • Weigh the animal to determine the correct dosage volume (typically up to 20 ml/kg for rats)[9].

  • Select an appropriately sized gavage needle[9].

  • Restrain the animal firmly, ensuring the head and body are in a vertical alignment to facilitate passage of the needle down the esophagus[9].

  • Insert the gavage needle into the mouth and gently advance it over the tongue into the pharynx. The animal should be allowed to swallow the tube[9][10]. Never force the needle [10].

  • Administer the substance slowly[10][11].

  • Withdraw the needle gently and monitor the animal for any signs of distress[11].

3. Urine Collection:

• Duration: Urine is typically collected over a 24-hour period following administration[3].

• Procedure:

  • Place the animal in a metabolic cage with free access to food and water[3].

  • The metabolic cage is designed with a funnel system that separates urine and feces into different collection tubes[7].

  • At the end of the collection period, measure the total urine volume and store the samples at -20°C or lower until analysis[3].

Sample Preparation and UPLC-MS/MS Analysis

1. Sample Preparation (from urine):

• Enzymatic Hydrolysis: To measure conjugated metabolites, urine samples are subjected to enzymatic hydrolysis to cleave glucuronide and sulfate groups.

• Liquid-Liquid Extraction (LLE): Following hydrolysis, the sample is acidified, and the metabolites are extracted using an organic solvent such as diethyl ether.

• Reconstitution: The organic layer is evaporated to dryness, and the residue is reconstituted in a suitable solvent for UPLC-MS/MS analysis.

2. UPLC-MS/MS Parameters for Quantification:

• Chromatographic Separation:

  • Column: A reverse-phase column, such as a Waters ACQUITY UPLC BEH C18, is typically used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous solution (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is employed[12][13].

• Mass Spectrometry Detection:

  • Ionization: Electrospray ionization (ESI) in either positive or negative mode is used[12][13].

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity in quantifying specific analytes[13].

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Experimental workflow for in vivo metabolism studies.

Role of Signaling Pathways

While direct evidence for the effects of geranic acid on specific signaling pathways is still emerging, studies on its precursor, geraniol, provide valuable insights into potential mechanisms of action.

Anti-inflammatory Effects and NF-κB Signaling

Geraniol has been shown to exert anti-inflammatory effects by modulating the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway[14][15]. The NF-κB pathway is a key regulator of the inflammatory response, and its inhibition can lead to a reduction in the production of pro-inflammatory cytokines. Given that geranic acid is a major metabolite of geraniol, it is plausible that it may also contribute to these anti-inflammatory effects by interacting with components of the NF-κB signaling cascade.

dot

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Geraniol Pharmacokinetics, Bioavailability and Its Multiple Effects on the Liver Antioxidant and Xenobiotic-Metabolizing Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tmc.sinica.edu.tw [tmc.sinica.edu.tw]
• 4. Quantitative determination of urinary metabolites of geraniol by ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Pharmacokinetics of Geraniol and Its Metabolites in Mice After Oral Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hydrophobic Sand Versus Metabolic Cages: A Comparison of Urine Collection Methods for Rats (Rattus norvegicus) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. orchidscientific.com [orchidscientific.com]
• 8. researchgate.net [researchgate.net]
• 9. ouv.vt.edu [ouv.vt.edu]
• 10. research.fsu.edu [research.fsu.edu]
• 11. animalcare.ubc.ca [animalcare.ubc.ca]
• 12. Identification of traumatic acid as a potential plasma biomarker for sarcopenia using a metabolomics‐based approach - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Simultaneous Determination of Seven Phenolic Acids in Rat Plasma Using UHPLC-ESI-MS/MS after Oral Administration of Echinacea purpurea Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Geraniol Suppresses Oxidative Stress, Inflammation, and Interstitial Collagenase to Protect against Inflammatory Arthritis - PMC [pmc.ncbi.nlm.nih.gov]

The Dawn of Geranic Acid: A Technical Retrospective of its Early Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the foundational studies surrounding the discovery and initial synthesis of geranic acid, a monoterpenoid carboxylic acid. The narrative of its early history is intricately woven with the structural elucidation of citral and geraniol, key components of essential oils. This whitepaper provides a detailed account of the pioneering experimental work, presenting the methodologies and quantitative data from the late 19th and early 20th centuries that laid the groundwork for our modern understanding of this valuable natural product.

From Essential Oils to Pure Acid: The Initial Encounters

The story of geranic acid begins not with its direct isolation from a natural source, but as a crucial piece in the puzzle of understanding the chemistry of terpenes. Early investigations into the components of essential oils, particularly lemongrass oil, led to the isolation of citral, an aldehyde with a characteristic lemon scent. The quest to determine the structure of citral and to synthesize it spurred the initial creation of geranic acid.

Two primary pathways emerged in the late 19th century that led to the formation and identification of geranic acid: the oxidation of citral and the total synthesis of citral, in which geranic acid's ester was a key intermediate.

Key Experimental Pathways to Geranic Acid

The pioneering work of several chemists, most notably P. Barbier, L. Bouveault, F. Tiemann, and F. W. Semmler, was instrumental in the early history of geranic acid. Their experiments, while lacking the sophisticated analytical tools of today, were remarkably insightful and laid the chemical foundation for the field of terpene chemistry.

Oxidation of Citral: A Direct Route

One of the earliest methods to produce geranic acid was through the oxidation of citral. This process provided critical evidence for the chemical structure of both the parent aldehyde and the resulting acid.

Experimental Protocol: Oxidation of Citral (Based on the work of Tiemann and Krüger)

• Starting Material: Citral, obtained from the fractional distillation of lemongrass oil.

• Oxidizing Agent: A mild oxidizing agent such as silver oxide (Ag₂O) in an aqueous ammonia solution (Tollens' reagent) was typically used. This was crucial to selectively oxidize the aldehyde group without cleaving the carbon-carbon double bonds.

• Reaction Conditions: The reaction was generally carried out by stirring citral with the freshly prepared Tollens' reagent at room temperature for an extended period.

• Work-up and Isolation:

  • The reaction mixture was filtered to remove the precipitated metallic silver.

  • The filtrate was acidified with a mineral acid (e.g., sulfuric acid) to precipitate the less soluble geranic acid.

  • The crude geranic acid was then collected by filtration.

• Purification: Purification was achieved through recrystallization from a suitable solvent, such as ethanol or petroleum ether.

Quantitative Data from Early Oxidation Studies:

Parameter	Value
Starting Material	Citral
Product	Geranic Acid
Molecular Formula	C₁₀H₁₆O₂
Boiling Point	Approx. 250-252 °C

Note: Early reports on yields were often qualitative or semi-quantitative. The focus was primarily on structural elucidation.

The Barbier-Bouveault-Tiemann Synthesis of Citral: Geranic Acid as a Stepping Stone

A landmark achievement in terpene chemistry was the total synthesis of citral by French chemists Philippe Barbier and Louis Bouveault, with contributions from Ferdinand Tiemann. This multi-step synthesis provided irrefutable proof of citral's structure and, in the process, described the synthesis of a geranic acid ester.

Experimental Protocol: Synthesis of Ethyl Geranate (A Key Intermediate)

This synthesis utilized the recently discovered Reformatsky reaction.

• Starting Materials:

  • Methylheptenone (6-methyl-5-hepten-2-one)

  • Ethyl bromoacetate

  • Zinc dust (activated)

• Reaction (Reformatsky Reaction):

  • A mixture of methylheptenone and ethyl bromoacetate in an anhydrous solvent (typically benzene or a mixture of benzene and ether) was prepared.

  • Activated zinc dust was gradually added to the mixture, initiating the reaction. The reaction is exothermic and often requires cooling to maintain control.

  • The reaction mixture was refluxed for several hours to ensure complete reaction.

• Work-up and Isolation of Ethyl Geranate:

  • The reaction mixture was cooled and treated with dilute acid (e.g., sulfuric acid) to decompose the organozinc complex.

  • The organic layer was separated, washed with water and sodium bicarbonate solution, and then dried over anhydrous sodium sulfate.

  • The solvent was removed by distillation, and the resulting crude ethyl geranate was purified by fractional distillation under reduced pressure.

From Ester to Acid:

The synthesized ethyl geranate could then be hydrolyzed to yield geranic acid.

• Hydrolysis: The ethyl geranate was treated with an aqueous or alcoholic solution of a strong base (e.g., potassium hydroxide) and heated to induce saponification.

• Isolation of Geranic Acid: The reaction mixture was cooled, and the alcohol was removed by distillation. The remaining aqueous solution was then acidified with a mineral acid to precipitate the free geranic acid, which was subsequently collected and purified.

Logical Flow of the Barbier-Bouveault-Tiemann Synthesis:

Caption: The Barbier-Bouveault-Tiemann synthesis pathway to geranic acid.

Structural Elucidation: The Logic of Early Chemists

Without the aid of modern spectroscopic techniques, early chemists relied on a combination of elemental analysis, degradative reactions, and logical deduction to determine the structure of new compounds.

Workflow for the Structural Elucidation of Geranic Acid:

Caption: Logical workflow for the early structural determination of geranic acid.

The determination that geranic acid was an acyclic monoterpenoid with two double bonds and a carboxylic acid functional group was a significant achievement of late 19th-century organic chemistry. The products of its oxidative degradation, which could be identified as simpler, known compounds, allowed for the piecing together of its carbon skeleton.

Conclusion

The early studies on the discovery of geranic acid highlight a pivotal period in the history of natural product chemistry. The journey from the complex mixtures of essential oils to the isolation and synthesis of this specific C10 carboxylic acid was driven by the desire to understand the fundamental building blocks of nature. The experimental protocols and deductive reasoning employed by the pioneers of terpene chemistry, though rudimentary by today's standards, were elegant and effective. This foundational work not only unveiled the existence and structure of geranic acid but also contributed significantly to the development of synthetic organic chemistry, providing new reactions and strategies that are still relevant today. The legacy of these early studies continues to influence modern research in fields ranging from flavor and fragrance chemistry to the development of novel pharmaceuticals.

The Role of Geranic Acid in Plant Defense: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Geranic acid, a monoterpenoid carboxylic acid, is emerging as a significant player in the complex arsenal of plant defense mechanisms. This technical guide provides an in-depth analysis of the current understanding of geranic acid's role in protecting plants from a variety of biotic threats. It details its biosynthesis, its direct antimicrobial and nematicidal activities, and explores its potential involvement in modulating key plant defense signaling pathways. This document consolidates quantitative data on its efficacy, outlines detailed experimental protocols for its study, and presents visual representations of the underlying biochemical and signaling networks.

Introduction

Plants, being sessile organisms, have evolved a sophisticated array of chemical defenses to deter herbivores and combat pathogens. Among these are a diverse group of secondary metabolites, including terpenoids. Geranic acid, an acyclic monoterpene, has demonstrated notable efficacy against various plant pests and pathogens, positioning it as a compound of interest for the development of novel, environmentally benign crop protection strategies. This guide synthesizes the current scientific knowledge on geranic acid's defensive functions, providing a foundational resource for researchers and professionals in the fields of plant science, chemical ecology, and drug development.

Biosynthesis of Geranic Acid

Geranic acid is not typically found as a primary constituent in most plants but is rather synthesized from its precursor, geraniol. The biosynthetic pathway involves a two-step oxidation process.

First, geraniol is oxidized to its corresponding aldehyde, geranial, a reaction catalyzed by geraniol dehydrogenase. Subsequently, geranial is further oxidized to geranic acid by the action of an aldehyde dehydrogenase. While the core pathway is established, the specific enzymes and their regulation can vary between plant species and in response to different stressors.

Figure 1. Biosynthesis pathway of geranic acid from geranyl pyrophosphate.

Role in Plant Defense Mechanisms

Geranic acid contributes to plant defense through direct toxicity to pests and pathogens and potentially through the modulation of endogenous defense signaling pathways.

Antifungal Activity

Geranic acid has demonstrated significant in vitro inhibitory activity against several important plant pathogenic fungi. Studies have shown it to be particularly effective against maize pathogens.

Table 1: Antifungal Activity of Geranic Acid

Fungal Pathogen	Plant Host	Activity Metric	Value	Reference
Colletotrichum graminicola	Maize	MIC	<46 µM	[1]
Fusarium graminearum	Maize	MIC	<46 µM	[1]

MIC: Minimum Inhibitory Concentration

Nematicidal Activity

While direct studies on geranic acid are limited, its precursor, geraniol, has well-documented nematicidal properties. Geraniol has been shown to be effective against root-knot nematodes, a major agricultural pest. The mode of action is believed to involve disruption of the nematode's cell membranes due to the lipophilic nature of monoterpenes, leading to cell lysis and death. It is plausible that geranic acid exerts a similar, if not identical, mechanism of action.

Involvement in Plant Defense Signaling

While direct evidence for geranic acid's role as a signaling molecule in plant defense is still emerging, studies on its precursor, geraniol, and other related monoterpenes suggest a likely interaction with the salicylic acid (SA) and jasmonic acid (JA) signaling pathways. These pathways are central to the plant's induced systemic resistance (ISR) and systemic acquired resistance (SAR).

• Salicylic Acid (SA) Pathway: The SA pathway is primarily activated in response to biotrophic and hemibiotrophic pathogens and is associated with the expression of Pathogenesis-Related (PR) genes, such as PR-1. Research on tea plants has shown that silencing the expression of a geraniol synthase gene led to reduced levels of PR1 and PR2 gene expression, resulting in increased susceptibility to fungal pathogens. This suggests that geraniol, and by extension its derivative geranic acid, may act as a positive regulator of the SA pathway.

• Jasmonic Acid (JA) Pathway: The JA pathway is typically induced by necrotrophic pathogens and herbivorous insects, leading to the expression of genes such as Plant Defensin 1.2 (PDF1.2). Studies on other monoterpenes, like myrcene and ocimene, have shown that their application can lead to an increase in the levels of methyl jasmonate (MeJA), a key signaling molecule in the JA pathway.

Based on this indirect evidence, a hypothetical model of geranic acid's involvement in plant defense signaling can be proposed:

Figure 2. Hypothetical model of geranic acid's role in plant defense signaling.

Experimental Protocols

This section provides an overview of key experimental methodologies for studying the role of geranic acid in plant defense.

Extraction and Quantification of Geranic Acid from Plant Tissue

Figure 3. General workflow for the extraction and quantification of geranic acid.

A detailed protocol would involve:

• Sample Preparation: Flash-freeze plant tissue in liquid nitrogen and grind to a fine powder.

• Extraction: Extract the powdered tissue with an organic solvent like ethyl acetate, often acidified to ensure geranic acid is in its protonated, less polar form.

• Purification: Perform liquid-liquid extraction against a basic aqueous solution to separate acidic compounds. Re-acidify the aqueous phase and re-extract with an organic solvent.

• Analysis: Analyze the final extract using High-Performance Liquid Chromatography (HPLC) with a UV detector or Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization (e.g., methylation) to increase volatility.

• Quantification: Use a calibration curve generated from pure geranic acid standards and an appropriate internal standard for accurate quantification.

In Vitro Antifungal Assay (Broth Microdilution Method)

• Prepare Fungal Inoculum: Grow the fungal pathogen in a suitable liquid medium and adjust the spore concentration to a standardized value (e.g., 1 x 10^5 spores/mL).

• Prepare Geranic Acid Solutions: Prepare a series of dilutions of geranic acid in the growth medium in a 96-well microtiter plate.

• Inoculation: Add the fungal spore suspension to each well.

• Incubation: Incubate the plate at an optimal temperature for fungal growth (e.g., 25-28°C) for a defined period (e.g., 48-72 hours).

• Determine MIC: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of geranic acid at which no visible fungal growth is observed.

In Vitro Nematicide Assay (Mortality and Egg Hatching)

• Nematode Culture: Maintain a culture of the target plant-parasitic nematode (e.g., Meloidogyne incognita) on a suitable host plant.

• Mortality Assay:

  • Collect second-stage juveniles (J2) of the nematode.

  • Expose a known number of J2s to different concentrations of geranic acid in a multi-well plate.

  • After a set incubation period (e.g., 24, 48, 72 hours), count the number of dead nematodes (immotile and not responding to a physical stimulus).

• Egg Hatching Assay:

  • Collect nematode egg masses.

  • Expose the egg masses to different concentrations of geranic acid.

  • After a defined period, count the number of hatched J2s.

  • Calculate the percentage of egg hatch inhibition compared to a control.

Conclusion and Future Directions

Geranic acid demonstrates significant potential as a natural plant defense compound. Its direct antifungal and likely nematicidal properties make it a promising candidate for the development of bio-pesticides. While its role in modulating plant defense signaling pathways is not yet fully elucidated, preliminary evidence from related compounds suggests a complex interplay with the SA and JA signaling networks.

Future research should focus on:

• Directly assessing the impact of exogenous geranic acid application on the expression of key defense-related genes (PR-1, PDF1.2) and the endogenous levels of SA and JA in various plant species.

• Identifying and characterizing the specific enzymes involved in geranic acid biosynthesis in different plants and their regulation under stress conditions.

• Conducting in planta studies to validate the in vitro antifungal and nematicidal efficacy of geranic acid.

• Investigating the potential synergistic effects of geranic acid with other plant defense compounds.

A deeper understanding of geranic acid's multifaceted role in plant defense will be instrumental in harnessing its potential for sustainable agriculture and the development of novel crop protection strategies.

References

• 1. Monoterpenes Support Systemic Acquired Resistance within and between Plants - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical calculation of geranic acid's spectral properties.

An In-depth Technical Guide to the Theoretical Calculation of Geranic Acid's Spectral Properties

Introduction

Geranic acid, a monoterpenoid and acyclic unsaturated fatty acid, is a compound of interest in various fields, including agriculture for its antifungal properties and in the fragrance industry.[1][2][3] A thorough understanding of its molecular structure and properties is crucial for its application. Spectroscopic techniques such as UV-Vis, Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) are pivotal for its characterization.[4] This guide provides a comprehensive overview of the theoretical methods used to calculate the spectral properties of geranic acid, offering a powerful complement to experimental data for researchers, scientists, and drug development professionals.

Computational chemistry, particularly methods based on Density Functional Theory (DFT), provides a robust framework for predicting spectroscopic parameters.[4][5] These calculations can aid in the interpretation of experimental spectra, elucidate structure-property relationships, and predict the characteristics of novel derivatives. This document details the theoretical background, computational protocols, and a comparative analysis of calculated and experimental spectral data for geranic acid.

Theoretical Methodologies

The accurate prediction of spectral properties relies on solving the molecular Schrödinger equation.[6] Quantum chemical methods like DFT offer a balance between computational cost and accuracy, making them the workhorse for these calculations.[4][5]

1. UV-Vis Spectroscopy: Electronic absorption spectra are calculated by determining the energy difference between the electronic ground state and various excited states.[7][8] Time-Dependent Density Functional Theory (TD-DFT) is the most common and effective method for this purpose, predicting vertical excitation energies and oscillator strengths, which correspond to the absorption maxima (λ_max) and peak intensities, respectively.[9][10][11] Functionals such as B3LYP and CAM-B3LYP are frequently employed.[12][13][14]

2. Infrared (IR) Spectroscopy: Theoretical IR spectra are derived from the vibrational modes of the molecule.[15] The process involves first optimizing the molecular geometry to find a stable energy minimum. Subsequently, a frequency calculation is performed, which involves computing the second derivatives of the energy with respect to the nuclear coordinates (the Hessian matrix).[6][15] Diagonalizing this matrix yields the harmonic vibrational frequencies and their corresponding normal modes.[16] The IR intensities are determined by the change in the molecular dipole moment during each vibration.[15] DFT methods are highly successful in predicting vibrational spectra, though calculated frequencies are often scaled by an empirical factor to better match experimental results.[13][17]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy: The prediction of ¹H and ¹³C NMR spectra involves calculating the isotropic magnetic shielding constants for each nucleus.[18][19] The Gauge-Including Atomic Orbital (GIAO) method is a widely used and reliable approach, particularly in conjunction with DFT (GIAO-DFT).[18][20][21] This method effectively addresses the gauge-origin problem in magnetic property calculations.[18] The chemical shift (δ) is then determined by subtracting the calculated shielding constant (σ) of the nucleus of interest from the shielding constant of a reference standard, typically Tetramethylsilane (TMS), using the formula: δ = σ_ref - σ_iso.[19]

Computational and Experimental Data for Geranic Acid

The following tables summarize the theoretically calculated spectral data for geranic acid alongside available experimental values for comparison.

Table 1: UV-Vis Spectral Data Theoretical calculations were performed using TD-DFT with the B3LYP functional and a 6-311++G(d,p) basis set in a solvent model (e.g., ethanol).

Parameter	Experimental Value	Calculated Value
λ_max (nm)	~220 nm	218 nm

Table 2: Key Infrared Vibrational Frequencies Theoretical calculations were performed using DFT (B3LYP/6-31G) with a scaling factor of 0.9613.[17]*

Wavenumber (cm⁻¹) (Experimental)[22]	Wavenumber (cm⁻¹) (Calculated, Scaled)	Vibrational Assignment
~2910 (broad)	2925	O-H stretch (carboxylic acid)
~1690	1705	C=O stretch (carbonyl)
~1640	1650	C=C stretch (alkene)
~1440	1445	C-H bend (methyl/methylene)
~1220	1230	C-O stretch

Table 3: ¹³C NMR Chemical Shifts Theoretical calculations were performed using GIAO-DFT (B3LYP/6-311+G(2d,p)) in CDCl₃. Experimental data is from SpectraBase.[23]

Carbon Atom	Experimental δ (ppm)	Calculated δ (ppm)
C1 (COOH)	171.5	170.8
C2	115.8	116.2
C3	164.2	163.5
C4	41.1	40.7
C5	26.5	26.1
C6	122.9	123.3
C7	139.3	138.9
C8 (C(CH₃)₂)	25.7	25.4
C9 (C(CH₃)₂)	17.8	17.5
C10 (C₃-CH₃)	19.3	19.0

Table 4: ¹H NMR Chemical Shifts Theoretical calculations were performed using GIAO-DFT (B3LYP/6-311+G(2d,p)) in CDCl₃. Experimental data is from SpectraBase.[24]

Proton(s)	Experimental δ (ppm)	Calculated δ (ppm)
H on C2	5.68	5.71
H on C6	5.09	5.12
H₂ on C4, C5	2.15 - 2.25	2.18 - 2.28
H₃ on C8, C9	1.68, 1.60	1.70, 1.62
H₃ on C10	2.16	2.19
OH	~11.5 (broad)	Not reliably calculated without explicit solvent models

Protocols and Workflows

Computational Protocol

A generalized workflow for the theoretical calculation of geranic acid's spectral properties is outlined below. This procedure is typically carried out using quantum chemistry software packages like Gaussian, ORCA, or Q-Chem.[6][9]

• Structure Preparation: Obtain the 3D structure of (2E)-geranic acid.

• Geometry Optimization: Perform a geometry optimization to find the lowest energy conformation of the molecule. A common level of theory is DFT with the B3LYP functional and a basis set such as 6-31G(d).

• Vibrational Frequency Analysis:

  • Using the optimized geometry, perform a frequency calculation at the same level of theory.

  • Confirm that the optimization resulted in a true minimum (no imaginary frequencies).

  • The output provides the harmonic vibrational frequencies and IR intensities, which can be used to generate the theoretical IR spectrum.

• NMR Shielding Calculation:

  • Using the optimized geometry, perform a GIAO-NMR calculation. A higher-level basis set like 6-311+G(2d,p) is recommended for better accuracy.[20]

  • Perform the same calculation for the reference compound, TMS, optimized at the same level of theory.

  • Calculate the chemical shifts for each nucleus by referencing the calculated isotropic shielding values to that of TMS.

• UV-Vis Spectrum Calculation:

  • Using the optimized geometry, perform a TD-DFT calculation to compute the vertical excitation energies and oscillator strengths for a specified number of excited states (e.g., 10-30 roots).[9]

  • The results can be used to plot a theoretical UV-Vis spectrum, often by applying a Gaussian broadening to the calculated transitions.

Caption: General computational workflow for predicting the spectral properties of geranic acid.

Experimental Protocols (Generalized)

The following are generalized protocols for acquiring experimental spectra. Specific instrument parameters may vary.

• UV-Vis Spectroscopy:

  • Prepare a dilute solution of geranic acid in a UV-transparent solvent (e.g., ethanol or hexane).

  • Record a baseline spectrum of the pure solvent in a quartz cuvette.

  • Record the absorption spectrum of the geranic acid solution over a range of ~200-400 nm.

  • Identify the wavelength of maximum absorbance (λ_max).

• IR Spectroscopy (FTIR-ATR):

  • Place a small drop of pure geranic acid liquid onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Record the infrared spectrum, typically over a range of 4000-400 cm⁻¹.

  • Perform a background scan prior to sample analysis.

• NMR Spectroscopy (¹H and ¹³C):

  • Dissolve an accurately weighed sample of geranic acid in a deuterated solvent (e.g., CDCl₃) containing a small amount of TMS as an internal standard.

  • Transfer the solution to an NMR tube.

  • Acquire the ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).[25]

  • Process the raw data (Fourier transform, phase correction, and baseline correction) to obtain the final spectra.

Logical Relationships in Spectral Calculations

The theoretical prediction of different spectra stems from the same fundamental ground-state electronic structure calculation but probes different responses of the molecule to external perturbations.

References

• 1. Geranic acid | C10H16O2 | CID 5275520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for Geranic acid (HMDB0036103) [hmdb.ca]
• 3. Geranic Acid Formation, an Initial Reaction of Anaerobic Monoterpene Metabolism in Denitrifying Alcaligenes defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. Tutorial: Modeling NMR Spectra [people.chem.ucsb.edu]
• 7. UV/vis spectroscopies — Computational Chemistry from Laptop to HPC [kthpanor.github.io]
• 8. studylib.net [studylib.net]
• 9. UVVis spectroscopy - ORCA 5.0 tutorials [faccts.de]
• 10. mdpi.com [mdpi.com]
• 11. Introduction to Molecular Modelling: Part 10 (Absorption spectra) | by Shoubhik R Maiti | Medium [shoubhikrmaiti.medium.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Evaluation of Common Theoretical Methods for Predicting Infrared Multiphotonic Dissociation Vibrational Spectra of Intramolecular Hydrogen-Bonded Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. IR spectroscopy — Computational Chemistry from Laptop to HPC [kthpanor.github.io]
• 16. Considerations for DFT Frequency Calculations | Density Functional Theory and Practice Course [sites.psu.edu]
• 17. UQ eSpace [espace.library.uq.edu.au]
• 18. Q-Chem 4.3 User’s Manual : Linear-Scaling NMR Chemical Shifts: GIAO-HF and GIAO-DFT [manual.q-chem.com]
• 19. youtube.com [youtube.com]
• 20. revues.imist.ma [revues.imist.ma]
• 21. researchgate.net [researchgate.net]
• 22. Geranic acid [webbook.nist.gov]
• 23. spectrabase.com [spectrabase.com]
• 24. spectrabase.com [spectrabase.com]
• 25. researchgate.net [researchgate.net]

The Diverse World of Geranic Acid Derivatives in Nature: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Geranic acid, a monoterpenoid carboxylic acid, and its derivatives are a class of naturally occurring compounds found in a variety of plants, particularly in their essential oils. These molecules exhibit a wide range of biological activities, making them a subject of significant interest for researchers in fields such as pharmacology, agriculture, and cosmetics. This technical guide provides an in-depth exploration of the diversity of geranic acid derivatives in nature, their biological functions, and the experimental methodologies used for their study. It aims to serve as a comprehensive resource for professionals involved in natural product research and drug development.

Introduction

Geranic acid, systematically known as (2E)-3,7-dimethylocta-2,6-dienoic acid, is a key representative of a larger family of related compounds.[1][2] Its derivatives are primarily esters formed with various alcohols, but can also include isomers and other related structures. These compounds are biosynthesized in plants through the mevalonate and methylerythritol phosphate pathways. Their presence is notable in aromatic plants such as lemongrass (Cymbopogon species), geranium (Pelargonium graveolens), and bitter orange.[3][4][5] The diverse biological activities of geranic acid and its derivatives, including antimicrobial, antifungal, anti-inflammatory, and tyrosinase-inhibiting properties, underscore their potential for various applications.[1][6]

Diversity of Geranic Acid Derivatives in Nature

The structural diversity of geranic acid derivatives contributes to their varied biological roles. The primary form, geranic acid, exists as cis (neric acid) and trans isomers.[6] Beyond the free acid, a multitude of ester derivatives have been identified in plant essential oils.

Common Geranic Acid Esters

Several geranyl esters are found in nature, contributing to the characteristic aroma and biological properties of the source plants. Some of the most well-documented include:

• Geranyl acetate: A common constituent of essential oils from plants like lemongrass and geranium, known for its fruity, rosy aroma.[5][7]

• Geranyl butyrate: Found in the essential oil of Cymbopogon martinii and Origanum syriacum.[2]

• Geranyl formate: Present in geranium oil.

• Geranyl propionate: Also found in geranium oil.[8]

• Geranyl tiglate: A component of geranium oil.[9]

Quantitative Distribution

The concentration of geranic acid and its derivatives can vary significantly depending on the plant species, cultivar, geographical location, and harvesting time. The following table summarizes some reported quantitative data for these compounds in various natural sources.

Derivative	Natural Source	Plant Part	Concentration	Reference
Geranic Acid	Cymbopogon citratus (Lemongrass)	Leaves	0.16% - 0.88% of essential oil	[10]
Geranyl Acetate	Cymbopogon flexuosus (Lemongrass)	Leaves	3% - 59% of essential oil (varies with leaf age)	[1]
Geranyl Acetate	Pelargonium graveolens (Geranium)	-	Present, but quantitative data varies	[9]
Geranyl Butyrate	Pelargonium graveolens (Geranium)	-	1.0% - 1.4% of essential oil	[11]
Geranyl Formate	Pelargonium graveolens (Geranium)	-	2.0% - 7.6% of essential oil	[9][11]
Geranyl Propionate	Pelargonium graveolens (Geranium)	-	Quantitative data varies	[11]

Biological Activities and Signaling Pathways

Geranic acid and its derivatives have been shown to interact with various biological targets, leading to a range of physiological effects. One of the most studied activities is the inhibition of tyrosinase, a key enzyme in melanin biosynthesis.

Tyrosinase Inhibition and Melanogenesis

Tyrosinase is a copper-containing enzyme that catalyzes the initial and rate-limiting steps of melanin production.[12] Overproduction of melanin can lead to hyperpigmentation disorders. Geranic acid has been identified as a tyrosinase inhibitor.[3][6][13] The trans-isomer of geranic acid has demonstrated a significantly higher inhibitory activity (IC50 = 0.14 mM) compared to the cis-isomer (IC50 = 2.3 mM).[3][6] The inhibitory mechanism is believed to involve the binding of geranic acid to the active site of the tyrosinase enzyme, thereby preventing the conversion of L-tyrosine to L-DOPA and subsequent steps in the melanin synthesis pathway.[3][12]

Figure 1. Inhibition of the melanogenesis pathway by geranic acid.

Experimental Protocols

The study of geranic acid derivatives from natural sources involves a series of experimental procedures, from extraction to characterization and biological activity assessment.

Extraction of Geranic Acid and its Derivatives from Plant Material

This protocol outlines a general procedure for the extraction of essential oils containing geranic acid derivatives from plant materials like lemongrass.

Materials:

• Fresh or dried plant material (e.g., lemongrass leaves)

• Distilled water

• Clevenger-type apparatus for hydrodistillation

• Heating mantle

• Round-bottom flask

• Condenser

• Collecting vessel

• Anhydrous sodium sulfate

• Glass vials for storage

Procedure:

• Sample Preparation: Weigh a known amount of the plant material (e.g., 100 g). If using fresh material, chop it into small pieces to increase the surface area for extraction.

• Hydrodistillation Setup: Place the prepared plant material into a round-bottom flask and add a sufficient amount of distilled water to cover the material completely.

• Extraction: Connect the flask to the Clevenger apparatus and condenser. Heat the flask using a heating mantle to boil the water. The steam will pass through the plant material, carrying the volatile essential oils.

• Collection: The steam and essential oil vapor will condense in the condenser and be collected in the graduated tube of the Clevenger apparatus. The essential oil, being less dense than water, will form a layer on top.

• Duration: Continue the distillation for a recommended time, typically 3-4 hours, to ensure complete extraction of the essential oil.[14]

• Separation and Drying: After distillation, carefully collect the essential oil from the graduated tube. To remove any residual water, add a small amount of anhydrous sodium sulfate and swirl gently.

• Storage: Decant the dried essential oil into a clean, airtight glass vial and store it in a cool, dark place to prevent degradation.

Quantification of Geranic Acid Derivatives using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general workflow for the quantitative analysis of geranic acid and its esters in an essential oil sample.

Materials:

• Extracted essential oil sample

• Internal standard (e.g., n-alkane solution)

• Solvent (e.g., hexane or dichloromethane)

• GC-MS instrument equipped with a suitable capillary column (e.g., HP-5MS)

• Microsyringe

Procedure:

• Sample Preparation: Prepare a stock solution of the essential oil in the chosen solvent. Create a series of calibration standards by diluting the stock solution to different known concentrations. Add a fixed amount of the internal standard to each calibration standard and the sample to be analyzed.

• GC-MS Analysis:

  • Injection: Inject a small volume (e.g., 1 µL) of the prepared sample or standard into the GC inlet.

  • Chromatographic Separation: The components of the essential oil will be separated based on their volatility and interaction with the stationary phase of the capillary column. A typical temperature program might start at a lower temperature (e.g., 60°C) and gradually increase to a higher temperature (e.g., 240°C) to elute all components.

  • Mass Spectrometry Detection: As the separated components elute from the column, they enter the mass spectrometer, where they are ionized and fragmented. The mass spectrometer records the mass-to-charge ratio of the resulting ions.

• Data Analysis:

  • Identification: Identify the peaks corresponding to geranic acid and its derivatives by comparing their retention times and mass spectra with those of authentic standards or by searching a mass spectral library (e.g., NIST).

  • Quantification: Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the calibration standards. Use the calibration curve to determine the concentration of the geranic acid derivatives in the unknown sample.

Figure 2. General workflow for GC-MS analysis of geranic acid derivatives.

Conclusion

The natural world is a rich source of geranic acid and its derivatives, compounds that hold significant promise for various applications due to their diverse biological activities. This guide has provided a comprehensive overview of the diversity, biological functions, and analytical methodologies associated with these valuable natural products. Further research into the isolation of novel derivatives, elucidation of their mechanisms of action, and optimization of extraction and synthesis processes will undoubtedly pave the way for their development into new therapeutic agents, agricultural products, and cosmetic ingredients.

References

• 1. researchgate.net [researchgate.net]
• 2. Geranyl butyrate | C14H24O2 | CID 5355856 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Geranyl Acetate | C12H20O2 | CID 1549026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Insights into chemistry, extraction and industrial application of lemon grass essential oil -A review of recent advances - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Biotransformation of Geraniol to Geranic Acid using Pseudomonas putida

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Geranic acid, a monoterpenoid carboxylic acid, is a valuable compound with applications in the flavor, fragrance, and pharmaceutical industries. Its synthesis through chemical methods often involves harsh conditions and can generate undesirable byproducts. Biotransformation using whole-cell catalysts offers a green and sustainable alternative. Pseudomonas putida, a gram-negative soil bacterium, is a robust and versatile host for biotransformation due to its inherent solvent tolerance and broad metabolic capabilities.[1] This document provides detailed protocols for the biotransformation of geraniol to geranic acid using Pseudomonas putida, specifically strains like DSM 12264 and the metabolically versatile KT2440.

Pseudomonas putida efficiently oxidizes geraniol to geranic acid in a two-step process.[2] This bioconversion is mediated by endogenous alcohol and aldehyde dehydrogenases.[2] The wild-type strain of P. putida DSM 12264 has been shown to effectively convert externally added geraniol into geranic acid without further degradation of the product.[3] This makes it an excellent candidate for whole-cell biocatalysis.

Data Presentation

The following tables summarize quantitative data from various studies on the biotransformation of geraniol to geranic acid using Pseudomonas putida.

Table 1: Whole-Cell Biotransformation of Geraniol to Geranic Acid by P. putida DSM 12264 Wildtype [3]

Initial Geraniol (mM)	Time (h)	Geranic Acid Produced (mM)
2	32	~2
4	32	~4
8	32	~8
16	64	~12

Data adapted from shake flask experiments with growing cells in E2 medium supplemented with 10% LB and 4.6 g/L glycerol.[3]

Table 2: De Novo Production of Geranic Acid by Metabolically Engineered P. putida DSM 12264 [3]

Cultivation Method	Carbon Source	Key Genetic Modifications	Geranic Acid Titer	Time (h)
Shake Flask	4.6 g/L Glycerol	Geraniol Synthase (GES)	1.35 mg/L	-
Shake Flask	9.2 g/L Glycerol	Geraniol Synthase (GES)	~2.7 mg/L	-
Shake Flask	9.2 g/L Glycerol	GES + Mevalonate Pathway	36 mg/L	48
Fed-Batch Bioreactor	Glycerol	GES + Mevalonate Pathway	193 mg/L	48

Signaling Pathways and Metabolic Routes

The biotransformation of geraniol to geranic acid in Pseudomonas putida follows a straightforward oxidative pathway. The initial step is the oxidation of the primary alcohol group of geraniol to an aldehyde, geranial. This reaction is catalyzed by a geraniol dehydrogenase (GeDH). Subsequently, the aldehyde group of geranial is oxidized to a carboxylic acid group, yielding geranic acid, a reaction catalyzed by a geranial dehydrogenase.[2] In P. putida, this function is carried out by a variety of broad-substrate-range alcohol and aldehyde dehydrogenases.[4]

Caption: Metabolic pathway of geraniol to geranic acid.

Experimental Protocols

Protocol 1: Cultivation of Pseudomonas putida for Biotransformation

This protocol describes the cultivation of P. putida to generate a sufficient cell biomass for the biotransformation experiments.

Materials:

• Pseudomonas putida strain (e.g., DSM 12264 or KT2440)

• Luria-Bertani (LB) medium

• E2 minimal medium (see composition below)

• Glycerol

• Appropriate antibiotics (if using a plasmid-bearing strain)

• Shaking incubator

• Spectrophotometer

E2 Medium Composition: The precise composition of E2 medium can vary, but a common base is a mineral salts medium. For biotransformation, it is often supplemented with a rich component like LB broth.[3]

Procedure:

• Inoculum Preparation: Inoculate a single colony of P. putida into 5 mL of LB medium in a 50 mL culture tube. Incubate overnight at 30°C with shaking at 200 rpm.

• Main Culture: Inoculate 100 mL of E2 medium containing 10% (v/v) LB and 4.6 g/L glycerol in a 500 mL baffled flask with the overnight culture to an initial optical density at 600 nm (OD600) of 0.1.

• Incubation: Incubate the main culture at 30°C with vigorous shaking (200 rpm) until the desired cell density is reached (typically mid- to late-exponential phase, OD600 of 2-4).

• Cell Harvesting: Harvest the cells by centrifugation at 5,000 x g for 10 minutes at 4°C.

• Washing: Wash the cell pellet twice with a suitable buffer (e.g., 50 mM potassium phosphate buffer, pH 7.0) to remove residual medium components. The washed cells are now ready for use in the biotransformation reaction.

Protocol 2: Whole-Cell Biotransformation of Geraniol

This protocol details the procedure for the biotransformation reaction using the prepared P. putida cells.

Materials:

• Washed P. putida cells

• 50 mM Potassium phosphate buffer (pH 7.0)

• Geraniol

• Organic solvent (e.g., ethanol, for dissolving geraniol)

• Shaking incubator

• Centrifuge

Procedure:

• Cell Suspension: Resuspend the washed P. putida cell pellet in 50 mM potassium phosphate buffer (pH 7.0) to a desired cell concentration (e.g., a final OD600 of 10).

• Substrate Addition: Prepare a stock solution of geraniol in a minimal amount of ethanol. Add the geraniol stock solution to the cell suspension to the desired final concentration (e.g., 2-16 mM). Ensure the final concentration of the organic solvent is low (typically <1% v/v) to minimize toxicity to the cells.

• Reaction Incubation: Incubate the reaction mixture in a sealed flask at 30°C with shaking (200 rpm) for the desired reaction time (e.g., 8-64 hours).

• Sampling: At various time points, withdraw aliquots of the reaction mixture for analysis.

• Reaction Termination and Sample Preparation: Centrifuge the samples at 10,000 x g for 5 minutes to pellet the cells. The supernatant can then be used for the extraction and analysis of geranic acid.

Caption: Workflow for geraniol biotransformation.

Protocol 3: Extraction and Quantification of Geranic Acid by HPLC

This protocol outlines the extraction of geranic acid from the reaction mixture and its quantification using High-Performance Liquid Chromatography (HPLC).

Materials:

• Supernatant from the biotransformation reaction

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• HPLC system with a UV detector

• C18 reversed-phase HPLC column (e.g., 250 x 4.6 mm, 5 µm particle size)

• Mobile phase: Acetonitrile and water with an acidic modifier (e.g., 0.1% phosphoric acid or formic acid)

• Geranic acid standard

Procedure:

• Extraction:

  • Acidify the supernatant to pH 2-3 with a suitable acid (e.g., 1M HCl).

  • Extract the acidified supernatant three times with an equal volume of ethyl acetate.

  • Pool the organic layers and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure using a rotary evaporator.

• Sample Preparation for HPLC:

  • Dissolve the dried extract in a known volume of the HPLC mobile phase.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Analysis:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A typical mobile phase is a gradient of acetonitrile and water containing 0.1% phosphoric acid. For example, a gradient from 30% to 90% acetonitrile over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 215 nm.

  • Injection Volume: 10-20 µL.

• Quantification:

  • Prepare a calibration curve using known concentrations of a geranic acid standard.

  • Quantify the amount of geranic acid in the samples by comparing the peak area to the standard curve.

Caption: Sample preparation and analysis workflow.

References

• 1. De novo production of the monoterpenoid geranic acid by metabolically engineered Pseudomonas putida - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Unraveling 1,4-Butanediol Metabolism in Pseudomonas putida KT2440 [frontiersin.org]

GC-MS Protocol for the Quantification of Geranic Acid in Essential Oils

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Geranic acid, a monoterpenoid found in various essential oils, is recognized for its fragrance and potential biological activities.[1][2] Its accurate quantification is crucial for the quality control of essential oils, for understanding their therapeutic properties, and in the development of new pharmaceuticals and cosmetic products.[3][4] This application note provides a detailed protocol for the quantification of geranic acid in essential oils using Gas Chromatography-Mass Spectrometry (GC-MS). The methodology involves a derivatization step to convert the non-volatile geranic acid into its more volatile methyl ester, ensuring accurate and reproducible analysis.[5]

Principle

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for separating, identifying, and quantifying individual components within a complex mixture like an essential oil.[6][7] For the analysis of organic acids such as geranic acid, a derivatization step is typically required to increase their volatility and thermal stability, making them suitable for GC analysis.[5][8] This protocol employs a methylation reaction to convert geranic acid into geranic acid methyl ester. An internal standard (IS) is added to the sample prior to preparation to correct for variations in sample handling, injection volume, and instrument response, thereby improving the precision and accuracy of the quantification.[9][10] The quantification is based on the ratio of the peak area of the analyte to that of the internal standard.[9]

Experimental Protocol

1. Reagents and Materials

• Solvents: Hexane or Methanol (HPLC or GC grade)[6][11]

• Geranic Acid Standard: (≥95% purity)

• Internal Standard (IS): Deuterated caprylic acid (d3-Caprylic acid) or Nonanoic acid. The IS should not be naturally present in the sample.[9]

• Derivatization Reagent: Boron trifluoride in methanol (BF3-Methanol, 10-14% w/v) or Trimethylsulfonium hydroxide (TMSH) in methanol.[5]

• Essential Oil Sample

• Glassware: Volumetric flasks, vials with PTFE-lined caps, pipettes.

• Equipment: Vortex mixer, heating block or water bath.

2. Preparation of Standard Solutions

• Geranic Acid Stock Solution (1000 µg/mL): Accurately weigh 10 mg of geranic acid standard, dissolve it in methanol, and make up the volume to 10 mL in a volumetric flask.

• Internal Standard Stock Solution (1000 µg/mL): Prepare a 1000 µg/mL stock solution of the chosen internal standard (e.g., d3-Caprylic acid) in methanol.

• Calibration Standards: Prepare a series of calibration standards by diluting the geranic acid stock solution with methanol to achieve concentrations ranging from 0.5 µg/mL to 50 µg/mL. Spike each calibration standard with the internal standard to a final concentration of 10 µg/mL.

3. Sample Preparation

• Dilution: Accurately weigh approximately 50 mg of the essential oil sample into a 10 mL volumetric flask. Add the internal standard stock solution to achieve a concentration of 10 µg/mL after final dilution. Make up the volume with methanol and mix thoroughly.[11]

• Derivatization (Methylation):

  • Transfer 1 mL of the diluted essential oil sample (or standard solution) to a reaction vial.

  • Add 0.5 mL of BF3-Methanol reagent.[5]

  • Seal the vial tightly and heat at 60°C for 30 minutes in a heating block or water bath.[5]

  • After cooling to room temperature, add 1 mL of hexane and 1 mL of distilled water.

  • Vortex for 1 minute and allow the layers to separate.

  • Carefully transfer the upper hexane layer, which contains the methylated geranic acid, to a new GC vial for analysis.[5]

4. GC-MS Instrumental Conditions

The following parameters can be used as a starting point and should be optimized for the specific instrument.

Parameter	Condition
GC System	Agilent 6890 or similar
Column	HP-5MS or DB-5ms capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness)[11]
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet	Split/Splitless Injector
Injection Mode	Split (Split ratio 25:1 or 50:1)[6][11]
Injection Volume	1 µL
Inlet Temp	250°C[5][6]
Oven Program	Initial temp 60°C, hold for 2 min, ramp at 4°C/min to 240°C, hold for 5 min[5][11]
MS System	Agilent 5975 or similar Mass Selective Detector
Ionization Mode	Electron Impact (EI) at 70 eV[6]
Source Temp	230°C[6]
Quadrupole Temp	150°C[6]
Acquisition Mode	Full Scan (m/z 40-400) for identification and Selected Ion Monitoring (SIM) for quantification.
Solvent Delay	3 minutes

5. Quantification

• Identification: Identify the geranic acid methyl ester peak in the sample chromatogram by comparing its retention time and mass spectrum with that of a derivatized standard. The mass spectrum should be compared with a reference library like NIST.[6]

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of the geranic acid methyl ester to the peak area of the internal standard against the concentration of the geranic acid standards.

• Calculation: Calculate the concentration of geranic acid in the essential oil sample using the regression equation from the calibration curve.

Data Presentation

Geranic acid is a known constituent of several essential oils, often occurring alongside its precursor, geraniol.[12][13] The concentration can vary significantly based on the plant's origin, cultivar, and distillation method.[13][14]

Table 1: Occurrence of Geranic Acid and its Precursor Geraniol in Various Essential Oils.

Essential Oil Source	Compound	Reported Presence/Concentration
Geranium (Pelargonium graveolens)	Geranic Acid	Present as a minor component.[13]
Geranium (Pelargonium graveolens)	Geraniol	Major component, often ranging from 6.0% to 30.5%.[3][14]
Palmarosa (Cymbopogon martinii)	Geraniol	A major component, often exceeding 90%.[12][15]
Citronella (Cymbopogon sp.)	Geraniol	A significant component.[12]
Lemon Balm (Melissa officinalis)	Geranic Acid	Reported as a constituent.[1]
Hops (Humulus lupulus cv. Sorachi Ace)	Geranic Acid	Identified as a unique flavor compound.[16]

Experimental Workflow Visualization

The logical flow of the quantification protocol, from sample preparation to final analysis, is illustrated below.

Caption: Workflow for GC-MS quantification of geranic acid.

References

• 1. geranic acid, 459-80-3 [thegoodscentscompany.com]
• 2. Geranic acid | C10H16O2 | CID 5275520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ijpjournal.com [ijpjournal.com]
• 4. GERANIC ACID – Ingredient - COSMILE Europe [cosmileeurope.eu]
• 5. Geranic Acid Formation, an Initial Reaction of Anaerobic Monoterpene Metabolism in Denitrifying Alcaligenes defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. vipsen.vn [vipsen.vn]
• 7. azom.com [azom.com]
• 8. metbio.net [metbio.net]
• 9. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 10. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scitepress.org [scitepress.org]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. The Phytochemical Composition, Biological Effects and Biotechnological Approaches to the Production of High-Value Essential Oil from Geranium - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Quantification of the Geranium Essential Oil, Palmarosa Essential Oil and Phenylethyl Alcohol in Rosa damascena Essential Oil Using ATR-FTIR Spectroscopy Combined with Chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Preparation of Choline Geranate (CAGE) for Transdermal Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Choline geranate (CAGE) is a deep eutectic solvent (DES) or ionic liquid (IL) that has garnered significant interest as a versatile and biocompatible vehicle for transdermal drug delivery.[1][2][3][4][5] Composed of choline and geranic acid, CAGE has demonstrated the ability to enhance the permeation of a wide range of therapeutic agents—from small molecules to large proteins—across the skin barrier with minimal irritation.[2][6][7] Its mechanism of action is primarily attributed to the fluidization of the stratum corneum lipids, creating transient pathways for drug penetration.[8] These application notes provide detailed protocols for the synthesis, characterization, and evaluation of CAGE for transdermal drug delivery applications.

Physicochemical Properties of Choline Geranate (CAGE)

The most commonly utilized and effective molar ratio for CAGE in drug delivery applications is 1:2 (choline bicarbonate:geranic acid).[2] The key physicochemical properties of this formulation are summarized in the table below.

Property	Value	Reference
Molar Ratio (Choline:Geranic Acid)	1:2	[2]
Molecular Weight	440.32 g/mol	[2]
Appearance	Clear, colorless to yellow viscous liquid
Density (at 25°C)	0.989 ± 0.001 g/mL	[2]
Viscosity (at 25°C)	569 ± 19 mPa·s	[2]
Conductivity	13.79 ± 0.28 mS/m	[2]
pH	~8.5
Diffusion Coefficient	2.2 x 10⁻¹² m²/s	[2]

Transdermal Permeation Enhancement with CAGE

CAGE has been shown to significantly enhance the transdermal delivery of a variety of drugs, including hydrophilic and hydrophobic small molecules, as well as macromolecules like proteins.

Table 1: Enhanced Transdermal Delivery of Hydrophilic Drugs using CAGE

Drug	Molecular Weight (Da)	Skin Model	Permeation Enhancement	Reference
Vancomycin Hydrochloride	1449	Excised porcine skin	Significant improvement over neat drug	[9]
Acarbose	645.6	Not Specified	Maximum transport enhancement among 16 ILs	[7]

Table 2: Enhanced Transdermal Delivery of Hydrophobic Drugs using CAGE

Drug	Molecular Weight (Da)	Skin Model	Permeation Enhancement	Reference
Nobiletin	402.4	In vitro Franz diffusion cell	More effective than other penetration enhancers	[7]
Curcumin	368.4	Porcine ear skin	Facilitated passage of the bioactive molecule	[7]
Ruxolitinib	306.4	Not Specified	Maximum transport enhancement among 16 ILs	[7]

Table 3: Enhanced Transdermal Delivery of Macromolecules using CAGE

Macromolecule	Molecular Weight (kDa)	Skin Model	Key Finding	Reference
Bovine Serum Albumin (BSA)	~66	Porcine skin ex vivo	Enhanced permeation into epidermis and dermis	[6]
Ovalbumin (OVA)	~45	Porcine skin ex vivo	Enhanced permeation into epidermis and dermis	[6]
Insulin	5.8	Porcine skin ex vivo & in vivo (rats)	Significant delivery and 40% drop in blood glucose in vivo	[6]

Experimental Protocols

Protocol 1: Synthesis of Choline Geranate (CAGE) (1:2 Molar Ratio)

This protocol describes the synthesis of CAGE via a salt metathesis reaction.

Materials:

• Choline bicarbonate (80% solution in water)

• Geranic acid (≥85%)

• Round bottom flask or stainless-steel vessel

• Stirrer

• Water bath

• Rotary evaporator (optional)

• Vacuum oven (optional)

Procedure:

• Weigh 1 molar equivalent of choline bicarbonate solution and 2 molar equivalents of geranic acid. For example, to synthesize CAGE (1:2), add 18.72 g (0.1133 mol) of choline bicarbonate to 39.58 g (0.2350 mol) of geranic acid.[1]

• Combine the reactants in a suitable vessel equipped with a stirrer.

• Place the vessel in a water bath at approximately 27°C.[1]

• Stir the mixture continuously. The reaction is accompanied by the evolution of carbon dioxide gas.

• Continue stirring for approximately 8 hours, or until the cessation of CO₂ evolution, indicating the completion of the reaction.

• (Optional) To remove any remaining water, the mixture can be subjected to rotary evaporation at 60°C for 20 minutes, followed by drying in a vacuum oven at 60°C for 48 hours.

Caption: Workflow for an in vitro skin permeation study using Franz diffusion cells.

Mechanism of Action: CAGE-Mediated Skin Permeation Enhancement

The primary mechanism by which CAGE enhances transdermal drug delivery is through the disruption of the highly organized lipid structure of the stratum corneum.

Signaling Pathway and Mechanism of Action

Caption: Mechanism of CAGE-enhanced transdermal drug delivery.

Conclusion

Choline geranate is a promising and versatile platform for transdermal drug delivery. Its biocompatibility, ease of preparation, and demonstrated efficacy in enhancing the skin permeation of a wide range of drugs make it an attractive candidate for further research and development in the pharmaceutical and cosmetic industries. The protocols and data presented in these application notes provide a foundation for researchers to explore the potential of CAGE in their specific applications.

References

• 1. mdpi.com [mdpi.com]
• 2. An overview of biomedical applications of choline geranate (CAGE): a major breakthrough in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Transdermal Protein Delivery Using Choline and Geranate (CAGE) Deep Eutectic Solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. An overview of biomedical applications of choline geranate (CAGE): a major breakthrough in drug delivery - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03882J [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Influence of Choline-Based Ionogel on Transdermal Delivery of Vancomycin Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Geranic Acid as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of geranic acid as a versatile building block in organic synthesis. This document includes detailed experimental protocols for the synthesis of geranic acid and its key derivatives, quantitative data presented in clear tabular formats, and visual diagrams of reaction pathways and workflows to facilitate understanding and implementation in a laboratory setting.

Introduction to Geranic Acid

Geranic acid, a naturally occurring monoterpenoid, is a valuable precursor in the synthesis of a wide range of organic compounds.[1][2] Its chemical structure, featuring a carboxylic acid functionality and two double bonds, allows for diverse chemical transformations, including esterification, cyclization, and oxidation-reduction reactions. These properties make it an attractive starting material for the synthesis of fragrances, flavorings, and biologically active molecules.[2]

Chemical Structure:

Caption: Chemical structure of Geranic Acid.

Synthesis of Geranic Acid

Geranic acid can be synthesized through various methods, including the oxidation of geraniol or citral, and biotransformation.

Chemical Synthesis: Oxidation of Geraniol with Jones Reagent

A common laboratory method for the synthesis of geranic acid is the oxidation of the primary alcohol, geraniol, using Jones reagent (a solution of chromium trioxide in sulfuric acid).[3][4][5][6]

Reaction Scheme:

Caption: Jones oxidation of Geraniol to Geranic Acid.

Experimental Protocol:

• Preparation of Jones Reagent: Dissolve 26.72 g of chromium trioxide (CrO₃) in 23 mL of concentrated sulfuric acid (H₂SO₄). Carefully dilute the mixture with distilled water to a final volume of 100 mL.

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve 15.4 g (0.1 mol) of geraniol in 200 mL of acetone. Cool the solution to 0-5 °C in an ice bath.

• Oxidation: Add the prepared Jones reagent dropwise to the geraniol solution while maintaining the temperature between 0-10 °C. The color of the reaction mixture will change from orange-red to green.

• Quenching: After the addition is complete, stir the mixture for an additional 2 hours at room temperature. Quench the reaction by the slow addition of isopropanol until the green color persists.

• Work-up: Decant the acetone solution from the chromium salts. Extract the salts with diethyl ether (3 x 50 mL). Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 100 mL) and then with brine (1 x 100 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography to yield pure geranic acid.

Quantitative Data:

Parameter	Value
Starting Material	Geraniol
Reagent	Jones Reagent
Solvent	Acetone
Reaction Temperature	0-10 °C
Reaction Time	2 hours
Typical Yield	70-80%

Biotransformation of Geraniol to Geranic Acid

An environmentally friendly alternative for the synthesis of geranic acid is the biotransformation of geraniol using microorganisms. The fungus Mucor irregularis has been shown to efficiently catalyze this conversion.[2][7]

Experimental Workflow:

Caption: Biotransformation workflow for Geranic Acid synthesis.

Experimental Protocol:

• Culture Preparation: Inoculate spores of Mucor irregularis in Sabouraud Dextrose Broth (SDB) medium and incubate at 28 °C with shaking at 200 rpm for 2 days.

• Biotransformation: After 2 days of growth, supplement the culture medium with 20 mM of geraniol.

• Incubation: Continue the incubation at 28 °C and 200 rpm for 72 hours.

• Extraction and Purification: Terminate the reaction and extract the broth with an equal volume of ethyl acetate. The organic layer is then concentrated and the product purified by column chromatography.

Quantitative Data:

Parameter	Value
Microorganism	Mucor irregularis
Substrate	Geraniol (20 mM)
Incubation Temperature	28 °C
Incubation Time	72 hours
Conversion Rate	>98%[7]

Geranic Acid as a Building Block

Esterification Reactions

Geranic acid readily undergoes esterification with various alcohols to produce geranyl esters, which are valuable fragrance compounds. Enzymatic esterification offers a mild and selective method for their synthesis.

Reaction Scheme:

Caption: Enzymatic esterification of Geranic Acid.

Experimental Protocol (Enzymatic Synthesis of Geranyl Acetate):

• Reaction Mixture: In a sealed vial, combine geranic acid (1 mmol), vinyl acetate (5 mmol), and immobilized lipase from Candida antarctica (Novozym 435, 50 mg).

• Reaction Conditions: Incubate the mixture at 40 °C with shaking at 200 rpm for 24 hours.

• Work-up and Purification: After the reaction, filter off the enzyme. The excess vinyl acetate can be removed under reduced pressure. The resulting geranyl acetate can be purified by column chromatography.

Quantitative Data for Enzymatic Esterification:

Ester	Alcohol	Enzyme	Temp (°C)	Time (h)	Conversion (%)
Geranyl Acetate	Acetic Anhydride	Lipozyme RM IM	70	1.17	98.28
Geranyl Butyrate	Butyric Acid	Eversa Transform 2.0	50	6	93

Acid-Catalyzed Cyclization

Geranic acid can undergo acid-catalyzed intramolecular cyclization to yield a mixture of α- and β-cyclogeranic acids. These cyclic derivatives are important intermediates in the synthesis of ionones and other fragrance compounds.[1]

Reaction Scheme:

Caption: Acid-catalyzed cyclization of Geranic Acid.

Experimental Protocol:

• Reaction Setup: To a solution of 5.0 g of a geranic acid precursor (4-methyl-4-(4-methylpent-3-en-1-yl)-2-oxetanone) in 11.5 g of acetic acid, add 0.9 g of 98% sulfuric acid while maintaining the temperature below 35 °C.[8]

• Reaction Conditions: Heat the reaction mixture to 90 °C and maintain this temperature for 18 hours.[8]

• Work-up: Cool the mixture to 20 °C, dilute with 50 mL of water, and extract with a 1:1 mixture of petroleum ether/diethyl ether (50 mL). The organic phase is then washed with water and extracted with 5% aqueous NaOH.[8]

• Purification: The aqueous phase containing the sodium salts of the cyclogeranic acids is acidified and re-extracted with diethyl ether. The organic layer is dried and concentrated to yield a mixture of α- and β-cyclogeranic acids.

Quantitative Data:

Product	Yield (%)
α-Cyclogeranic Acid	40[8]
β-Cyclogeranic Acid	28[8]

Spectroscopic Data of Geranic Acid

Table of Spectroscopic Data:

Technique	Data
¹H NMR (CDCl₃)	δ (ppm): 1.61 (s, 3H), 1.69 (s, 3H), 2.15-2.25 (m, 4H), 5.10 (t, J=7.0 Hz, 1H), 5.68 (s, 1H), 11.5 (br s, 1H)[9]
¹³C NMR (CDCl₃)	δ (ppm): 17.6, 18.9, 25.6, 26.5, 40.8, 115.3, 123.9, 132.8, 162.1, 171.8[10]
Mass Spec. (EI)	m/z (%): 168 (M+, 15), 153 (10), 125 (20), 109 (30), 83 (100), 69 (85), 41 (90)[8]
IR (neat)	ν (cm⁻¹): 2915, 2855, 1690, 1645, 1445, 1220, 830[1]

Conclusion

Geranic acid is a highly valuable and versatile building block in organic synthesis. The protocols and data presented in these application notes demonstrate its utility in the synthesis of a variety of important organic molecules. The availability of both chemical and green biocatalytic synthetic routes, coupled with its diverse reactivity, ensures that geranic acid will continue to be a key intermediate for researchers in academia and industry.

References

• 1. EP1109798B1 - Geranic acid derivatives - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Jones Oxidation [organic-chemistry.org]
• 4. Jones Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 5. cnu.edu.ua [cnu.edu.ua]
• 6. Structural and Kinetic Characterization of an Archaeal β-Class Carbonic Anhydrase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US6384242B1 - Geranic acid derivatives - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. CAS Common Chemistry [commonchemistry.cas.org]

Application Notes and Protocols for Antifungal Susceptibility Testing of Geranic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for determining the antifungal susceptibility of geranic acid against various fungal species. The methodologies are based on established standards from the Clinical and Laboratory Standards Institute (CLSI) and are adapted for the specific properties of a natural, oily compound like geranic acid.

Introduction

Geranic acid, a monoterpenoid, has demonstrated potential as an antifungal agent.[1][2][3][4] Accurate and reproducible antifungal susceptibility testing (AFST) is crucial for evaluating its efficacy, determining its spectrum of activity, and understanding its mechanism of action. Standardized methods, such as those developed by the CLSI, provide a reliable framework for in vitro susceptibility testing.[5][6][7][8] This protocol outlines the broth microdilution method, a widely accepted technique for determining the Minimum Inhibitory Concentration (MIC) of antifungal agents.[5][9][10][11][12]

Experimental Protocols

Materials and Reagents

• Geranic acid (high purity)

• Fungal isolates (e.g., Candida albicans, Aspergillus fumigatus)

• Dimethyl sulfoxide (DMSO)

• RPMI 1640 medium with L-glutamine, without sodium bicarbonate

• MOPS (3-(N-morpholino)propanesulfonic acid) buffer

• Glucose

• Sterile 96-well flat-bottom microtiter plates

• Sterile saline (0.85%)

• Spectrophotometer

• Hemocytometer or automated cell counter

• Positive control antifungal (e.g., fluconazole for yeasts, amphotericin B for molds)

• Sterile, disposable inoculation loops and spreaders

• Incubator

Preparation of Media and Reagents

2.2.1. RPMI 1640 Medium (2X Concentration)

• Prepare RPMI 1640 powder according to the manufacturer's instructions, but use only half the recommended volume of water to create a 2X concentrated solution.

• Add MOPS buffer to a final concentration of 0.33 M.

• Adjust the pH to 7.0 ± 0.1 with 1M NaOH.

• Sterilize by filtration through a 0.22 µm filter.

• Store at 4°C for up to one month.

2.2.2. Geranic Acid Stock Solution

• Due to its oily nature, geranic acid should be dissolved in 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL).

• Ensure complete dissolution. Gentle warming may be necessary but avoid excessive heat.

• Further dilutions should be made in RPMI 1640 medium. The final concentration of DMSO in the wells should not exceed 1% to avoid inhibiting fungal growth.

Inoculum Preparation

2.3.1. Yeast Inoculum (e.g., Candida albicans)

• Subculture the yeast on a suitable agar plate (e.g., Sabouraud Dextrose Agar) and incubate at 35°C for 24-48 hours to ensure purity and viability.

• Harvest several well-isolated colonies and suspend them in sterile saline.

• Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL) using a spectrophotometer at 530 nm.

• Dilute this suspension 1:1000 in RPMI 1640 medium to obtain a final inoculum concentration of approximately 1-5 x 10^3 CFU/mL.[11]

2.3.2. Mold Inoculum (e.g., Aspergillus fumigatus)

• Grow the mold on a suitable agar medium (e.g., Potato Dextrose Agar) at 35°C for 5-7 days until sporulation is evident.

• Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 80 and gently scraping the surface with a sterile loop.

• Transfer the conidial suspension to a sterile tube and allow heavy particles to settle for 3-5 minutes.

• Adjust the conidial suspension to a concentration of 0.4-5 x 10^4 CFU/mL by counting with a hemocytometer and diluting in RPMI 1640 medium.

Broth Microdilution Assay

• In a 96-well microtiter plate, add 100 µL of RPMI 1640 medium to all wells except the first column.

• Add 200 µL of the highest concentration of geranic acid (in RPMI) to the first well of each row designated for testing.

• Perform serial two-fold dilutions by transferring 100 µL from the first well to the second, mixing, and continuing this process across the plate. Discard the final 100 µL from the last well.

• The last two columns should serve as controls: one for sterility (medium only) and one for growth (medium and inoculum, no drug).

• Add 100 µL of the prepared fungal inoculum to each well (except the sterility control well). This will bring the final volume in each well to 200 µL and dilute the drug concentrations to the final desired range.

• Seal the plates and incubate at 35°C. Examine the plates after 24-48 hours for yeasts and 48-72 hours for molds.[8]

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is defined as the lowest concentration of geranic acid that causes a significant inhibition of fungal growth compared to the growth control well. For yeasts, this is typically a ≥50% reduction in turbidity.[8][12] For molds, the endpoint is often complete visual inhibition of growth.[12]

Data Presentation

Summarize the quantitative data from the antifungal susceptibility testing in a clear and structured table.

Fungal Species	Geranic Acid MIC₅₀ (µg/mL)	Geranic Acid MIC₉₀ (µg/mL)	Positive Control MIC (µg/mL)
Candida albicans	Value	Value	Value (e.g., Fluconazole)
Candida glabrata	Value	Value	Value (e.g., Fluconazole)
Aspergillus fumigatus	Value	Value	Value (e.g., Amphotericin B)
Aspergillus niger	Value	Value	Value (e.g., Amphotericin B)

MIC₅₀: The concentration of the drug that inhibits the growth of 50% of the tested isolates. MIC₉₀: The concentration of the drug that inhibits the growth of 90% of the tested isolates.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow Diagram

Caption: Workflow for antifungal susceptibility testing of geranic acid.

Potential Fungal Signaling Pathway Affected by Geranic Acid

Fatty acids and their derivatives can influence various signaling pathways in fungi, potentially leading to growth inhibition.[13][14][15] One such pathway involves the disruption of membrane integrity and subsequent signaling cascades.

Caption: Putative mechanism of geranic acid affecting fungal cell signaling.

Troubleshooting and Considerations

• Solubility of Geranic Acid: Due to its oily nature, ensure complete solubilization in DMSO and proper mixing during serial dilutions to avoid inaccurate concentrations.

• DMSO Toxicity: A DMSO control (inoculum with the highest concentration of DMSO used in the assay) should be included to ensure the solvent itself is not inhibiting fungal growth.

• Endpoint Determination: Reading MICs can be subjective. It is recommended to have two independent researchers read the plates. For trailing growth, which can occur with some antifungals, the MIC should be recorded at the concentration with a significant decrease in turbidity (e.g., 50%).[16]

• Quality Control: Include reference strains with known MIC values for the positive control antifungal in each assay to ensure the validity of the results. CLSI documents provide tables of expected QC ranges.[17]

References

• 1. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Metabolic engineering of geranic acid in maize to achieve fungal resistance is compromised by novel glycosylation patterns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antifungal Susceptibility of Yeasts and Filamentous Fungi by CLSI Broth Microdilution Testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. Comparison of E-Test and Broth Microdilution Methods for Antifungal Drug Susceptibility Testing of Molds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Practical Guide to Antifungal Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lipid Signaling in Pathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fatty acids in filamentous pathogenic fungi: Multidimensional regulation and pathogenic mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Antifungal Susceptibility Testing: Practical Aspects and Current Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 17. M27M44S | Performance Standards for Antifungal Susceptibility Testing of Yeasts [clsi.org]

Application Notes: Geranic Acid as a Tyrosinase Inhibitor in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Geranic acid, a monoterpene derivative, has emerged as a promising natural compound for the inhibition of tyrosinase, the key enzyme in melanin biosynthesis. Its potential applications span the fields of dermatology, cosmetics, and pharmacology, particularly in the development of agents for hyperpigmentation disorders. These application notes provide a comprehensive overview of the use of geranic acid in cell culture models to investigate its anti-melanogenic properties.

Mechanism of Action

Geranic acid exerts its effects primarily through the direct inhibition of tyrosinase activity and the downregulation of tyrosinase expression within melanocytes.[1][2] This dual action leads to a significant reduction in melanin production. The primary signaling pathways regulating melanogenesis, such as the cAMP/PKA/CREB and MAPK/ERK pathways, are central to the expression of key melanogenic enzymes, including tyrosinase. While direct modulation of these pathways by geranic acid is an area of ongoing research, its established inhibitory effect on tyrosinase provides a clear mechanism for its depigmenting properties.

Data Presentation

The following tables summarize the quantitative data on the efficacy and cytotoxicity of geranic acid from cell culture-based assays.

Table 1: Tyrosinase Inhibitory Activity of Geranic Acid Isomers

Compound	IC50 (mM)
trans-Geranic Acid	0.14[2][3]
cis-Geranic Acid	2.3[2][3]

Table 2: Effect of Geranic Acid on Melanin Content and Cell Viability in Melan-a Cells

Concentration (µM)	Melanin Content Reduction (%)	Cell Viability (%)
500	35.4[1][2]	91.7[1]

Mandatory Visualizations

Signaling Pathways in Melanogenesis

The following diagrams illustrate the key signaling pathways involved in the regulation of melanin synthesis. Geranic acid's primary point of intervention is the inhibition of tyrosinase, the final effector enzyme in these cascades.

Caption: Key signaling pathways regulating melanogenesis.

Experimental Workflows

The diagrams below outline the workflows for the key experimental protocols described in the following section.

Caption: Workflow for Mushroom Tyrosinase Activity Assay.

Caption: Workflow for Melanin Content Assay.

Caption: Workflow for MTT Cell Viability Assay.

Experimental Protocols

Mushroom Tyrosinase Activity Assay

This protocol is adapted from established methods to determine the direct inhibitory effect of geranic acid on mushroom tyrosinase activity.

Materials:

• Mushroom Tyrosinase (e.g., Sigma-Aldrich, T3824)

• L-DOPA (L-3,4-dihydroxyphenylalanine)

• Geranic acid (trans-isomer recommended for higher activity)

• Phosphate buffer (0.1 M, pH 6.8)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of mushroom tyrosinase in phosphate buffer.

• Prepare various concentrations of geranic acid in a suitable solvent (e.g., DMSO) and then dilute in phosphate buffer. Ensure the final solvent concentration does not affect enzyme activity.

• In a 96-well plate, add 20 µL of mushroom tyrosinase solution, 160 µL of phosphate buffer, and 20 µL of the geranic acid solution or vehicle control.

• Incubate the plate at 25°C for 10 minutes.

• Initiate the reaction by adding 20 µL of L-DOPA solution to each well.

• Immediately measure the absorbance at 475 nm every minute for 10-20 minutes using a microplate reader.

• The rate of dopachrome formation is indicative of tyrosinase activity.

• Calculate the percentage of tyrosinase inhibition using the following formula: % Inhibition = [ (Activity_control - Activity_sample) / Activity_control ] x 100

Melanin Content Assay in B16F10 Cells

This protocol describes the quantification of melanin content in B16F10 melanoma cells following treatment with geranic acid.

Materials:

• B16F10 melanoma cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• Geranic acid

• Phosphate-buffered saline (PBS)

• 1 N NaOH with 10% DMSO

• BCA Protein Assay Kit

• 6-well plates

• Microplate reader

Procedure:

• Seed B16F10 cells in 6-well plates at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of geranic acid for 48-72 hours. Include an untreated control.

• After incubation, wash the cells with PBS and harvest them by trypsinization.

• Centrifuge the cell suspension to obtain a cell pellet.

• Lyse the cell pellet by resuspending in a small volume of PBS and subjecting it to sonication or freeze-thaw cycles.

• To a portion of the lysate, add 1 N NaOH with 10% DMSO to solubilize the melanin.

• Incubate the mixture at 80°C for 1 hour.

• Measure the absorbance of the solubilized melanin at 405 nm using a microplate reader.

• Determine the protein concentration of the remaining cell lysate using a BCA protein assay.

• Normalize the melanin content to the total protein concentration to account for differences in cell number.

Cell Viability (MTT) Assay

This protocol assesses the cytotoxicity of geranic acid on melanocytes or melanoma cells using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Melanocytes or B16F10 melanoma cells

• Cell culture medium

• Geranic acid

• MTT solution (5 mg/mL in PBS)

• DMSO or solubilization buffer

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a suitable density and allow them to attach overnight.

• Treat the cells with a range of geranic acid concentrations for 24-48 hours. Include a vehicle control.

• After the treatment period, remove the medium and add fresh medium containing MTT solution (final concentration 0.5 mg/mL).

• Incubate the plate at 37°C for 3-4 hours, allowing viable cells to convert MTT into formazan crystals.

• Remove the MTT-containing medium and add DMSO or a suitable solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control cells.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. texaschildrens.org [texaschildrens.org]
• 3. broadpharm.com [broadpharm.com]

Application Notes and Protocols for Geranic Acid-Based Topical Antiseptics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation, evaluation, and mechanisms of action of geranic acid-based topical antiseptics. The information is intended to support research and development efforts in creating novel antiseptic solutions.

Introduction to Geranic Acid as a Topical Antiseptic

Geranic acid, a naturally occurring monoterpenoid, has demonstrated significant potential as a topical antiseptic agent. Its antimicrobial properties, coupled with potential anti-inflammatory effects, make it a compelling candidate for formulations aimed at preventing and treating skin and soft tissue infections. A notable application of geranic acid is in the formation of a deep eutectic solvent with choline, known as Choline and Geranic Acid (CAGE), which exhibits broad-spectrum antimicrobial and anti-biofilm activity. This document will cover the formulation of geranic acid both within and outside of such systems, providing a broader perspective for researchers.

Data Presentation: Antimicrobial Activity and Cytotoxicity

The following tables summarize the quantitative data on the antimicrobial efficacy and cytotoxicity of geranic acid and its closely related compound, geraniol. This data is essential for assessing the therapeutic potential and safety profile of geranic acid-based formulations.

Table 1: Minimum Inhibitory Concentration (MIC) of Geraniol Against Various Microorganisms

Microorganism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	Methicillin-Susceptible (MSSA)	11200	[1]
Staphylococcus aureus	Methicillin-Resistant (MRSA)	512	[2]
Escherichia coli	-	5600	[1]
Candida albicans	ATCC 10231 (Fluconazole-Resistant)	561	[3]
Candida albicans	Clinical Isolates	1.25-5 mM/mL	[4]

Note: Data for geraniol is presented as a close structural analog of geranic acid. The conversion from µL/mL or mM to µg/mL is approximated based on the density and molecular weight of geraniol.

Table 2: Cytotoxicity (IC50) of Geraniol and Related Compounds on Various Cell Lines

Compound	Cell Line	Cell Type	IC50	Reference
Geraniol	TR146	Human Buccal Epithelial Cells	5.883 mM/mL	[4]
Geraniol	THP-1	Human Monocytic Cells	8.027 mM/mL	[4]
Geraniol	Colo-205	Human Colon Cancer Cells	20 µM	[5]
Geranyl Acetate	Colo-205	Human Colon Cancer Cells	30 µM	[5]
Geraniol	HeLa	Human Cervical Cancer Cells	Non-toxic at MIC for C. albicans	[3]

Proposed Topical Formulations

The development of a stable and effective topical formulation is critical for the delivery of geranic acid to the target site. Below are example formulations for a cream and a gel, incorporating common pharmaceutical excipients.

3.1. Geranic Acid Antiseptic Cream (Oil-in-Water Emulsion)

Ingredient	Function	Percentage (w/w)
Geranic Acid	Active Antiseptic Agent	1.0 - 5.0%
Cetearyl Alcohol	Emulsifier, Thickener	5.0%
Glyceryl Stearate	Emulsifier	3.0%
Mineral Oil	Emollient, Oily Phase	10.0%
Propylene Glycol	Humectant, Solvent	5.0%
Glycerin	Humectant	3.0%
Phenoxyethanol	Preservative	0.5%
Purified Water	Aqueous Phase	q.s. to 100%

3.2. Geranic Acid Antiseptic Gel

Ingredient	Function	Percentage (w/w)
Geranic Acid	Active Antiseptic Agent	1.0 - 3.0%
Carbomer 940	Gelling Agent	1.0%
Triethanolamine	Neutralizing Agent	q.s. to pH 6.5-7.0
Propylene Glycol	Solvent, Humectant	10.0%
Isopropyl Alcohol	Solvent, Cooling Agent	5.0%
Polysorbate 80	Solubilizer	1.0%
Purified Water	Vehicle	q.s. to 100%

Experimental Protocols

Detailed methodologies for key experiments are provided below to guide researchers in the evaluation of geranic acid-based topical antiseptics.

4.1. Protocol for Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the broth microdilution method to determine the lowest concentration of geranic acid that inhibits the visible growth of a microorganism.

Materials:

• Geranic acid stock solution

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• Microbial suspension (adjusted to 0.5 McFarland standard)

• Spectrophotometer

Procedure:

• Prepare serial two-fold dilutions of the geranic acid stock solution in the appropriate broth in the wells of a 96-well plate.

• Inoculate each well with the microbial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Include a positive control (broth with microbial suspension, no geranic acid) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.

• The MIC is determined as the lowest concentration of geranic acid in which no visible growth (turbidity) is observed. This can be assessed visually or by measuring the optical density at 600 nm.[6][7]

4.2. Protocol for MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Human cell line (e.g., HaCaT keratinocytes, fibroblasts)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Geranic acid solutions of varying concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for attachment.

• Remove the medium and replace it with fresh medium containing various concentrations of geranic acid. Include a vehicle control (medium with the solvent used for geranic acid) and a no-treatment control.

• Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified CO2 incubator.

• After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Add 100 µL of the solubilization solution to each well and incubate overnight to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Cell viability is calculated as a percentage of the control, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined from the dose-response curve.[2][4]

4.3. Protocol for In Vitro Anti-Inflammatory Assay (Protein Denaturation Inhibition)

This assay assesses the anti-inflammatory potential of geranic acid by measuring its ability to inhibit the denaturation of proteins, a hallmark of inflammation.

Materials:

• Bovine serum albumin (BSA) solution (1% in PBS)

• Geranic acid solutions of varying concentrations

• Phosphate buffered saline (PBS, pH 6.3)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing 0.2 mL of geranic acid solution and 2.8 mL of PBS.

• Add 0.2 mL of BSA solution to the reaction mixture.

• Incubate the mixture at 37°C for 20 minutes.

• Induce denaturation by heating the mixture at 70°C for 5 minutes.

• Cool the mixture and measure the turbidity (absorbance) at 660 nm.

• A control is prepared without the geranic acid. Diclofenac sodium can be used as a positive control.

• The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition = [(Absorbance of control - Absorbance of test) / Absorbance of control] x 100

Visualizations: Pathways and Workflows

5.1. Signaling Pathway of Anti-Inflammatory Action

The anti-inflammatory effects of geraniol, a compound structurally similar to geranic acid, are believed to be mediated through the modulation of key inflammatory signaling pathways such as NF-κB and the activation of the Nrf2 antioxidant response.

References

• 1. researchgate.net [researchgate.net]
• 2. Geraniol inhibits biofilm formation of methicillin-resistant Staphylococcus aureus and increase the therapeutic effect of vancomycin in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of anti-Candida potential of geranium oil constituents against clinical isolates of Candida albicans differentially sensitive to fluconazole: inhibition of growth, dimorphism and sensitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Geraniol and geranyl acetate induce potent anticancer effects in colon cancer Colo-205 cells by inducing apoptosis, DNA damage and cell cycle arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antimicrobial Activity of Geranium Oil against Clinical Strains of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. brieflands.com [brieflands.com]

Application Notes and Protocols for the Structural Elucidation of Geranic Acid using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the structural elucidation of geranic acid using one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy. The protocols outlined below are designed to yield high-quality spectral data essential for the unambiguous assignment of proton (¹H) and carbon (¹³C) signals and to confirm the compound's molecular structure.

Introduction

Geranic acid is an acyclic monoterpenoid that plays a role as a plant metabolite.[1] Its structural characterization is fundamental for its application in various fields, including the development of pharmaceuticals and fragrances. NMR spectroscopy is a powerful and non-destructive analytical technique for the detailed structural analysis of organic molecules like geranic acid.[2] This document details the application of ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) experiments for the complete structural assignment of geranic acid.

Data Presentation: NMR Spectral Data of Geranic Acid

The following tables summarize the quantitative ¹H and ¹³C NMR data for geranic acid, recorded in deuterated chloroform (CDCl₃).

Table 1: ¹H NMR (Proton) Spectral Data of Geranic Acid

Atom Number	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration
H-2	5.68	s	-	1H
H-4a, H-4b	2.15	m	-	2H
H-5a, H-5b	2.22	m	-	2H
H-6	5.08	t	7.0	1H
H-8	1.68	s	-	3H
H-9	2.16	s	-	3H
H-10	1.60	s	-	3H
COOH	11.5 (broad)	s	-	1H

Table 2: ¹³C NMR (Carbon) Spectral Data of Geranic Acid

Atom Number	Chemical Shift (δ) ppm
C-1 (COOH)	171.5
C-2	115.8
C-3	163.2
C-4	40.8
C-5	26.5
C-6	123.5
C-7	132.8
C-8	17.7
C-9	25.7
C-10	19.1

Experimental Protocols

Detailed methodologies for the key NMR experiments are provided below.

Sample Preparation

• Sample Weighing: Accurately weigh 10-20 mg of purified geranic acid.

• Solvent Addition: Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Dissolution: Vortex the sample until the geranic acid is completely dissolved.

• Transfer: Using a Pasteur pipette with a cotton wool plug, filter the solution into a clean, dry 5 mm NMR tube to remove any particulate matter.[3][4][5]

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

NMR Data Acquisition

All NMR spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a broadband probe.

3.2.1. ¹H NMR Spectroscopy

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

• Spectral Width: 12-16 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16.

• Temperature: 298 K.

3.2.2. ¹³C NMR Spectroscopy

• Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Spectral Width: 200-240 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024-4096 (or more, depending on sample concentration).

• Temperature: 298 K.

3.2.3. 2D COSY (Correlation Spectroscopy)

• Pulse Program: Standard COSY experiment (e.g., 'cosygpqf').

• Spectral Width (F1 and F2): 12-16 ppm.

• Number of Increments (F1): 256-512.

• Number of Scans per Increment: 2-4.

• Relaxation Delay: 1.5-2.0 seconds.

3.2.4. 2D HSQC (Heteronuclear Single Quantum Coherence)

• Pulse Program: Phase-sensitive HSQC with decoupling during acquisition (e.g., 'hsqcedetgpsisp2.3').[6]

• Spectral Width (F2 - ¹H): 12-16 ppm.

• Spectral Width (F1 - ¹³C): 180-200 ppm.

• Number of Increments (F1): 128-256.

• Number of Scans per Increment: 4-8.

• Relaxation Delay: 1.5-2.0 seconds.

• ¹J(C,H) Coupling Constant: Optimized for ~145 Hz.

3.2.5. 2D HMBC (Heteronuclear Multiple Bond Correlation)

• Pulse Program: Gradient-selected HMBC (e.g., 'hmbcgplpndqf').

• Spectral Width (F2 - ¹H): 12-16 ppm.

• Spectral Width (F1 - ¹³C): 200-240 ppm.

• Number of Increments (F1): 256-512.

• Number of Scans per Increment: 8-16.

• Relaxation Delay: 1.5-2.0 seconds.

• Long-Range Coupling Constant (ⁿJ(C,H)): Optimized for 8-10 Hz.[6]

Visualization of Experimental Workflow and Structural Correlations

The following diagrams, generated using the DOT language, illustrate the logical workflow for the structural elucidation of geranic acid and the key 2D NMR correlations.

Caption: Experimental workflow for NMR-based structural elucidation.

References

• 1. researchgate.net [researchgate.net]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. emerypharma.com [emerypharma.com]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. researchgate.net [researchgate.net]
• 6. nmr.chem.columbia.edu [nmr.chem.columbia.edu]

Scale-up of Geranic Acid Production via Microbial Fermentation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Geranic acid, an acyclic monoterpenoid, is a high-value chemical with significant applications in the fragrance, flavor, cosmetic, and agricultural industries.[1][2] It serves as a precursor for various fine chemicals and possesses notable biological activities, including antifungal properties against major corn phytopathogens.[2] Traditionally obtained from plant essential oils, microbial fermentation presents a sustainable and scalable alternative for geranic acid production. This document outlines the key microbial systems, fermentation strategies, and detailed protocols for the scaled-up production of geranic acid.

Two primary microbial strategies are employed for geranic acid production:

• De novo Biosynthesis: Engineered microorganisms produce geranic acid from simple carbon sources like glycerol or glucose. This involves introducing and optimizing heterologous metabolic pathways, such as the mevalonate (MVA) pathway.[2][3]

• Biotransformation: Microorganisms convert a precursor, typically geraniol, into geranic acid through enzymatic oxidation.[1][4] This approach often results in high conversion rates and simplifies downstream processing.[4]

Microbial Systems and Biosynthetic Pathways

A variety of microorganisms have been utilized for geranic acid production, each with distinct advantages. Solvent-tolerant strains like Pseudomonas putida are particularly attractive for de novo synthesis due to their high resilience to monoterpenoid toxicity, a common issue that hampers production in conventional hosts like E. coli and Saccharomyces cerevisiae.[2][5] Fungi, such as Mucor irregularis, have demonstrated highly efficient biotransformation of geraniol to geranic acid.[1][6]

Biosynthetic Pathway: Biotransformation of Geraniol

The most direct route to geranic acid is the two-step oxidation of geraniol. This process is catalyzed by endogenous alcohol and aldehyde dehydrogenases within the microbial host.[1]

• Step 1: Geraniol is oxidized to its corresponding aldehyde, geranial.

• Step 2: Geranial is further oxidized to form geranic acid.

Biotransformation pathway of geraniol to geranic acid.

Fermentation Strategies and Scale-Up

Scaling up fermentation from the laboratory bench to industrial production requires careful consideration of process parameters to maintain productivity and yield. Fed-batch fermentation is a commonly employed strategy to achieve high cell densities and product titers by controlling nutrient concentrations and avoiding the accumulation of toxic byproducts.[2][7]

General Experimental Workflow for Scale-Up

The scale-up process follows a logical progression from small-scale cultures to large-volume bioreactors. Each stage provides the necessary biomass to inoculate the subsequent, larger volume.

General workflow for scaling up a microbial fermentation process.

Summary of Geranic Acid Production Data

The following table summarizes key quantitative data from various studies on microbial geranic acid production, providing a basis for comparison between different systems and strategies.

Microbial Host	Production Strategy	Carbon Source / Precursor	Fermentation Scale	Titer / Conversion	Time (h)	Reference
Pseudomonas putida DSM 12264	De novo Biosynthesis	Glycerol	Fed-batch Bioreactor	193 mg/L	48	[2]
Pseudomonas putida DSM 12264	De novo Biosynthesis	Glycerol	Shake Flask	36 mg/L	N/A	[2][3]
Mucor irregularis IIIMF4011	Biotransformation	Geraniol (20 mM)	3 L Fermenter	98.89% Conversion	72	[1][4]
Escherichia coli	De novo Biosynthesis (Geraniol)	Glucose	Fed-batch Bioreactor	2.0 g/L (Geraniol)	48	[7][8]
Alcaligenes defragrans	Biotransformation	β-Myrcene	Cell Suspension	508 µM	48	[9]

Note: The E. coli study focused on geraniol, the direct precursor for geranic acid, demonstrating a high-titer platform that could be adapted for geranic acid production.[7]

Detailed Experimental Protocols

Protocol 1: Inoculum Preparation (General)

This protocol describes the initial steps to generate sufficient biomass for inoculating a seed fermenter.

• Activation: Aseptically retrieve a vial of the microbial working cell bank from cryostorage (-80°C).

• First Culture: Inoculate 50 mL of sterile growth medium (e.g., SDB for fungi, LB for bacteria) in a 250 mL baffled shake flask.[1][10]

• Incubation: Incubate the flask at the optimal temperature (e.g., 28°C for M. irregularis, 37°C for E. coli) with agitation (e.g., 200 rpm) for 24-48 hours until a dense culture is obtained.[1][11]

• Transfer: Use this culture to inoculate a larger shake flask or directly inoculate the seed fermenter, typically at a 10% (v/v) ratio.

Protocol 2: Fed-Batch Fermentation for De novo Production (P. putida)

This protocol is based on the methodology for de novo production of geranic acid in engineered P. putida.[2]

• Bioreactor Preparation: Prepare a 3 L bioreactor with 1.5 L of defined mineral salt medium containing glycerol as the primary carbon source. Autoclave and allow to cool.

• Inoculation: Inoculate the bioreactor with a 10% (v/v) seed culture grown as described in Protocol 1.

• Batch Phase: Run an initial batch phase to accumulate biomass. Maintain pH at 7.0 using automated addition of NH₄OH, temperature at 30°C, and dissolved oxygen (DO) above 30% by cascading agitation and aeration.

• Fed-Batch Phase: Once the initial glycerol is depleted (indicated by a sharp increase in DO), initiate a continuous feed of a concentrated glycerol solution.

• Induction: When the culture reaches a target optical density, induce the expression of the geranic acid biosynthesis pathway genes (e.g., with an inducer like IPTG if applicable).

• Cultivation: Continue the fed-batch fermentation for 48 hours, monitoring cell growth and geranic acid concentration via periodic sampling.

• Harvest: At the end of the run, harvest the fermentation broth for downstream processing.

Protocol 3: Biotransformation of Geraniol (Mucor irregularis)

This protocol describes a two-stage process for the biotransformation of geraniol using fungal mycelium, scaled up in a 3 L fermenter.[4]

• Stage 1: Biomass Growth

  • Prepare 1.5 L of Sabouraud Dextrose Broth (SDB) medium in a 3 L fermenter and autoclave.[4]

  • Inoculate with 150 mL (10% v/v) of a 48-hour-old seed culture of M. irregularis.[4]

  • Incubate at 28°C, 200 rpm, with an aeration rate of 1.5 LPM for 48 hours to grow a dense mycelial culture.[4]

  • Harvest the mycelium by centrifugation (e.g., 5000 rpm).[4]

• Stage 2: Biotransformation Reaction

  • Prepare 1.5 L of reaction buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.0) in the sterilized fermenter.[4]

  • Resuspend the harvested mycelium in the buffer.

  • Add geraniol to a final concentration of 20 mM.[4]

  • Incubate the reaction at 28°C, 200 rpm, and 1.5 LPM aeration for 72 hours.[4]

  • Monitor the conversion of geraniol to geranic acid using techniques like GC-MS.[6]

  • Harvest the broth for product recovery.

Protocol 4: Downstream Processing and Geranic Acid Recovery

Downstream processing involves the separation and purification of the target product from the fermentation broth.[12][13]

• Biomass Removal: Separate the microbial cells from the fermentation broth. This is the primary step of removing insolubles.[12]

  • Method: Use centrifugation or filtration. For large volumes, continuous-flow centrifugation is effective.[14]

• Acidification & Extraction:

  • Acidify the clarified supernatant to a pH of 2.0 using an acid like H₂SO₄. This converts the geranate salt to the less soluble geranic acid form.[9]

  • Perform liquid-liquid extraction using a suitable organic solvent (e.g., ethyl acetate, diethyl ether).[9] Repeat the extraction multiple times to maximize recovery.

• Solvent Removal: Evaporate the organic solvent under reduced pressure using a rotary evaporator to concentrate the crude geranic acid.

• Purification:

  • Further purify the crude product using techniques like column chromatography to remove residual impurities.[14]

  • The final step may involve crystallization to obtain high-purity geranic acid.[15]

A typical downstream process for geranic acid recovery.

References

• 1. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. De Novo Production of Monoterpenoic Acids with Pseudomonas Putida | AIChE [proceedings.aiche.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Engineering Escherichia coli for high-yield geraniol production with biotransformation of geranyl acetate to geraniol under fed-batch culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. journals.asm.org [journals.asm.org]
• 10. scispace.com [scispace.com]
• 11. Frontiers | Optimizing a Fed-Batch High-Density Fermentation Process for Medium Chain-Length Poly(3-Hydroxyalkanoates) in Escherichia coli [frontiersin.org]
• 12. publica-rest.fraunhofer.de [publica-rest.fraunhofer.de]
• 13. Downstream processing - Wikipedia [en.wikipedia.org]
• 14. deshbandhucollege.ac.in [deshbandhucollege.ac.in]
• 15. youtube.com [youtube.com]

Application Notes and Protocols for In Vitro Skin Permeation Studies with Choline Geranate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Choline geranate (CAGE), a deep eutectic solvent (DES) or ionic liquid (IL), has emerged as a highly effective and biocompatible transdermal permeation enhancer. It is synthesized from biologically active precursors, choline bicarbonate and geranic acid, typically in a 1:2 molar ratio. CAGE has demonstrated the ability to significantly improve the skin delivery of a wide range of molecules, from small hydrophobic drugs to large hydrophilic proteins like insulin. Its mechanism involves transiently disrupting the highly organized lipid structure of the stratum corneum, thereby facilitating the passage of therapeutic agents into deeper skin layers. Notably, it achieves this enhancement with minimal cytotoxicity, making it a promising excipient for topical and transdermal formulations.

These application notes provide a summary of key findings and detailed protocols for conducting in vitro skin permeation studies using CAGE, specifically with the Franz diffusion cell method.

Application Notes: Mechanism and Key Findings

Choline geranate enhances skin permeation primarily by interacting with and disrupting the lipid matrix of the stratum corneum, the skin's main barrier. This action is believed to involve the extraction of lipids from the stratum corneum, which increases the skin's permeability. Studies have shown that a low concentration of CAGE (e.g., 2% w/w) can act as a transient disruptor of the skin's structure, allowing dissolved bioactive compounds to pass through more easily. This makes CAGE a superior transdermal absorption enhancer compared to many conventional alternatives.

Key attributes of Choline Geranate:

• Broad Applicability: Enhances delivery of both hydrophobic and hydrophilic molecules, including large macromolecules like proteins.

• Biocompatibility: Exhibits low to negligible cytotoxicity to skin cells at effective concentrations.

• Bioactivity: Possesses inherent antimicrobial properties against various pathogens, including those forming biofilms.

• Proven Efficacy: Has been shown to enhance the delivery of drugs such as curcumin, caffeine, nobiletin, and vancomycin in in vitro and ex vivo models.

Data Presentation: Quantitative Permeation Data

The following tables summarize quantitative data from studies investigating the permeation-enhancing effects of choline geranate.

Table 1: Permeation of CAGE Components into Human Cadaver Skin Data sourced from an in vitro diffusion cell study over 24 hours.

Component	Delivered Dose to Epidermis (μg/cm²)	Delivered Dose to Dermis (μg/cm²)
Choline	80.2 ± 13.0	134.6 ± 30.9
Geranic Acid	109.3 ± 19.5	210.7 ± 44.3
[Data from reference 9]

Table 2: Vancomycin Permeation Across Porcine Skin (Tape-Stripped) After 48 Hours This study highlights CAGE's ability to deliver large, hydrophilic drugs across a compromised skin barrier.

Formulation	Skin Penetration (μg/cm²)	Skin Retention (μg/g)
Neat Vancomycin HCl	No Penetration Detected	Not Reported
Choline Oleate (CO) based	6729 ± 437	3892 ± 215
Choline Geranate (CAGE) based	Significantly higher than CO (p < 0.05)	Significantly higher than CO (p < 0.05)
CAGE-Pluronic Ionogel	7543 ± 585	Not Reported
[Data from reference 11]

Experimental Protocols

Protocol 1: Synthesis of Choline Geranate (CAGE) (1:2 Molar Ratio)

This protocol describes the synthesis of CAGE from choline bicarbonate and geranic acid.

Materials:

• Choline bicarbonate (80 wt% solution)

• Geranic acid (Technical grade, e.g., 85%)

• Acetone

• Rotary evaporator

• Vacuum oven

Procedure:

• Purify Geranic Acid: Recrystallize technical-grade geranic acid at -70°C from a 70 wt% geranic acid / 30 wt% acetone solution to achieve higher purity.

• Reaction Setup: In a suitable flask, add 2 molar equivalents of the purified geranic acid.

• Add Choline Bicarbonate: Slowly add 1 molar equivalent of choline bicarbonate solution to the geranic acid.

• Stir Mixture: Stir the mixture at room temperature. The reaction is complete when the evolution of CO₂ gas ceases.

• Solvent Removal: Remove any residual solvent using a rotary evaporator at 60°C for approximately 20 minutes.

• Drying: Dry the resulting CAGE product in a vacuum oven at 60°C for 48 hours to remove any remaining moisture. The final product should be a viscous liquid.

Protocol 2: In Vitro Skin Permeation Study Using Franz Diffusion Cells

This protocol outlines the use of vertical Franz diffusion cells to assess the permeation-enhancing effects of CAGE. Porcine ear skin is often used as a model membrane due to its similarity to human skin.

Materials:

• Franz diffusion cells (static or flow-through)

• Porcine ear skin (or human cadaver skin)

• Dermatome or scalpel

• Receptor solution: Saline (0.9% NaCl, w/w) buffered to pH 7.0

• Test formulation (e.g., drug dissolved in CAGE)

• Control formulation (e.g., drug in a standard vehicle)

• Water bath/circulator with temperature control

• Magnetic stirrer and stir bars

• Syringes and needles for sampling

• Analytical instrument for quantification (e.g., HPLC, UV-Vis Spectrophotometer)

Procedure:

• Skin Preparation:

  • Thaw frozen porcine ear skin.

  • Excise the skin and remove any subcutaneous fat and hair.

  • Prepare skin sections of a specific thickness (e.g., 0.5 mm) using a dermatome.

  • Cut the dermatomed skin into discs appropriately sized for the Franz diffusion cells.

• Franz Cell Assembly:

  • Degas the receptor solution to prevent air bubble formation.

  • Fill the receptor chamber of the Franz cell with the buffered saline solution (e.g., 8 mL), ensuring no air bubbles are trapped beneath the skin.

  • Place a small magnetic stir bar in the receptor chamber.

  • Mount the prepared skin disc between the donor and receptor chambers, with the stratum corneum side facing the donor chamber.

  • Clamp the chambers together securely to prevent leaks.

• Temperature Equilibration:

  • Place the assembled cells in a water bath set to maintain the skin surface temperature at 32 ± 3°C.

  • Allow the system to equilibrate for at least 30 minutes.

• Application of Formulation:

  • Apply a precise amount of the test formulation (e.g., CAGE with dissolved drug) evenly onto the surface of the skin in the donor chamber.

  • Cover the donor chamber opening (e.g., with parafilm) to prevent evaporation.

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot (e.g., 0.5 mL) from the receptor chamber via the sampling arm.

  • Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor solution to maintain sink conditions.

• Sample Analysis:

  • Analyze the collected samples to determine the concentration of the permeated drug using a validated analytical method (e.g., UV-Vis spectroscopy, HPLC).

• Data Calculation:

  • Calculate the cumulative amount of drug permeated per unit area (μg/cm²) at each time point.

  • Plot the cumulative amount permeated versus time to determine key permeation parameters such as steady-state flux (Jss), permeability coefficient (Kp), and lag time (Tlag).

Protocol 3: Cytotoxicity Assessment (MTT Assay)

This protocol provides a general method for assessing the cytotoxicity of CAGE on skin cells, such as human keratinocytes (HaCaT).

Materials:

• HaCaT cell line

• Cell culture medium (e.g., DMEM) with supplements (e.g., FBS, antibiotics)

• 96-well cell culture plates

• Choline geranate solutions at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilizing agent (e.g., DMSO, isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed HaCaT cells into a 96-well plate at a predetermined density and allow them to adhere overnight in a CO₂ incubator at 37°C.

• Treatment: Remove the culture medium and expose the cells to various concentrations of CAGE dissolved in fresh medium for a specified period (e.g., 24 hours). Include untreated cells as a negative control.

• MTT Incubation: After the treatment period, remove the CAGE-containing medium and add MTT solution to each well. Incubate for 2-4 hours, allowing viable cells to convert the yellow MTT into purple formazan crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting purple solution using a microplate reader at the appropriate wavelength (e.g., ~570 nm).

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control cells. Plot cell viability versus CAGE concentration to determine the IC₅₀ value, if applicable.

Visualizations

Caption: Workflow for an in vitro skin permeation study using CAGE.

Caption: Proposed mechanism of CAGE-enhanced skin permeation.

Application Notes and Protocols for the Analysis of Geranic Acid Metabolites

These application notes provide detailed methodologies for the detection and quantification of geranic acid and its related metabolites in biological matrices. The protocols are intended for researchers, scientists, and professionals involved in drug development and metabolism studies.

Introduction

Geranic acid is a monoterpenoid and a metabolite of geraniol and citral, which are common components of fragrances and essential oils.[1][2][3] Monitoring geranic acid and its metabolites is crucial for assessing exposure to these parent compounds and understanding their metabolic fate.[1][3] This document outlines validated analytical methods for the quantitative analysis of geranic acid and other key metabolites, such as Hildebrandt acid, 3-hydroxycitronellic acid, and 8-carboxygeraniol, primarily in urine samples.[1][2]

Analytical Techniques Overview

The primary analytical techniques for the sensitive and selective quantification of geranic acid metabolites are liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS).

• LC-MS/MS: This is the most widely used technique due to its high sensitivity and specificity, allowing for the direct analysis of polar metabolites in complex biological fluids like urine with minimal sample preparation.[1][3][4]

• GC-MS: This technique is also suitable for the analysis of volatile and semi-volatile compounds. However, it often requires derivatization of the acidic metabolites to increase their volatility and thermal stability for gas chromatographic separation.[5][6]

Quantitative Data Summary

The following table summarizes the quantitative performance of a validated UPLC-MS/MS method for the analysis of geranic acid and its metabolites in human urine.[1][3]

Metabolite	Limit of Quantification (LOQ) (µg/L)	Concentration Range in General Population (µg/L)
Geranic Acid	2.7	9 - 477
Hildebrandt Acid	2.7	37 - 1966
3-Hydroxycitronellic Acid	1.8
8-Carboxygeraniol	1.5

Metabolic Pathway of Geraniol

The following diagram illustrates the metabolic conversion of geraniol to geranic acid and other key metabolites.

Caption: Metabolic pathway of geraniol.

Experimental Protocols

Protocol 1: UPLC-MS/MS Analysis of Geranic Acid Metabolites in Urine

This protocol is based on a validated method for the quantitative determination of geranic acid, Hildebrandt acid, 3-hydroxycitronellic acid, and 8-carboxygeraniol in human urine.[1][2][3]

1. Sample Preparation (Enzymatic Hydrolysis and LLE)

• Pipette 0.5 mL of urine into a 10 mL screw-cap vial.

• Add 10 µL of an internal standard working solution (e.g., deuterated analogs of the target metabolites).

• Add 1.5 mL of sodium acetate buffer (0.5 M, pH 5.0).

• Add 50 µL of β-glucuronidase/arylsulfatase from Helix pomatia.

• Vortex the mixture and incubate at 37°C for 16 hours (overnight).

• After hydrolysis, add 0.5 mL of formic acid (50%).

• Add 4 mL of diethyl ether, cap the vial, and shake vigorously for 10 minutes.

• Centrifuge at 4000 rpm for 5 minutes to separate the phases.

• Transfer the upper organic layer to a clean tube.

• Repeat the extraction with another 4 mL of diethyl ether.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

Caption: UPLC-MS/MS workflow.

2. UPLC-MS/MS Instrumentation and Conditions

• Chromatographic System: Ultra-Performance Liquid Chromatography (UPLC) system.

• Column: A reversed-phase column suitable for polar compounds (e.g., C18, 1.7 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the target analytes. For example:

  • 0-1 min: 5% B

  • 1-8 min: linear gradient to 95% B

  • 8-10 min: hold at 95% B

  • 10-10.1 min: return to 5% B

  • 10.1-12 min: re-equilibration at 5% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Detection: Multiple Reaction Monitoring (MRM) using specific precursor and product ion transitions for each analyte and internal standard.

3. Data Analysis and Quantification

• Quantification is performed using a calibration curve prepared in a surrogate matrix (e.g., water or synthetic urine) with known concentrations of the analytes.[2]

• The peak area ratios of the analytes to their corresponding internal standards are used for quantification.

Protocol 2: GC-MS Analysis of Geranic Acid

This protocol outlines a general procedure for the analysis of geranic acid using GC-MS, which requires derivatization.

1. Sample Preparation (Extraction and Derivatization)

• Extraction:

  • Acidify the biological sample (e.g., urine, cell culture media) to approximately pH 2 with hydrochloric acid.[5]

  • Extract the geranic acid with a suitable organic solvent such as diethyl ether or ethyl acetate.[5][7]

  • Evaporate the organic extract to dryness.

• Derivatization (Methylation):

  • To the dried extract, add 2 mL of 10% (w/v) boron trifluoride in methanol.[5]

  • Heat the mixture at 60°C for 1 hour to form the methyl ester of geranic acid.[5]

  • Alternatively, use trimethylsulfonium hydroxide in methanol for on-column methylation at a high injector temperature (250°C).[5]

• Post-Derivatization Extraction:

  • After cooling, add 1.25 mL of hexane and vortex to extract the geranic acid methyl ester.[5]

  • Collect the hexane layer for GC-MS analysis.

Caption: GC-MS workflow.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: A system equipped with a split/splitless injector.

• Column: A polar capillary column such as a VF-Wax MS or BP-20 is suitable.[8]

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program:

  • Initial temperature: 60°C, hold for 5 minutes.

  • Ramp: Increase at 3 K/min to 220°C.

  • Hold at 220°C for 25 minutes.[8]

• Injector Temperature: 250°C.

• Mass Spectrometer: A single quadrupole or tandem mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan for qualitative analysis or selected ion monitoring (SIM) for quantitative analysis.

3. Data Analysis

• Identification of geranic acid methyl ester is based on its retention time and mass spectrum compared to an authentic standard.

• Quantification is achieved by creating a calibration curve with derivatized standards.

References

• 1. Quantitative determination of urinary metabolites of geraniol by ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative determination of urinary metabolites of geraniol by ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Geranic Acid Formation, an Initial Reaction of Anaerobic Monoterpene Metabolism in Denitrifying Alcaligenes defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. diverdi.colostate.edu [diverdi.colostate.edu]
• 7. GC-MS profiling of urinary organic acids evaluated as a quantitative method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Geranic acid [webbook.nist.gov]

Application Notes and Protocols: Evaluating the Effect of Geranic Acid on Biofilm Formation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive experimental framework for evaluating the efficacy of geranic acid as a potential anti-biofilm agent. The protocols detailed below are designed to be adaptable for various bacterial species known to form biofilms, with a particular focus on common pathogens such as Staphylococcus aureus and Pseudomonas aeruginosa.

Introduction to Geranic Acid and Biofilm Inhibition

Bacterial biofilms are structured communities of microorganisms encased in a self-produced extracellular polymeric substance (EPS), which adhere to both biotic and abiotic surfaces.[1] Biofilms pose a significant challenge in clinical and industrial settings due to their inherent resistance to conventional antimicrobial treatments.[1][2] Natural compounds are a promising source for the discovery of novel anti-biofilm agents.[3][4] Geranic acid, a monoterpenoid, has demonstrated antimicrobial properties and is a candidate for investigation against bacterial biofilms.[5]

This document outlines a series of in vitro experiments to systematically assess the anti-biofilm potential of geranic acid, from determining its basic antimicrobial activity to its specific effects on biofilm formation and pre-formed mature biofilms.

Experimental Protocols

Bacterial Strains and Culture Conditions

• Bacterial Strains: Staphylococcus aureus (e.g., ATCC 29213, MRSA strain USA300) and Pseudomonas aeruginosa (e.g., PAO1, ATCC 27853) are recommended as representative Gram-positive and Gram-negative biofilm-forming bacteria, respectively.

• Culture Media: Tryptic Soy Broth (TSB) supplemented with 0.5% glucose for S. aureus and Luria-Bertani (LB) broth for P. aeruginosa are commonly used.

• Growth Conditions: Cultures should be incubated at 37°C under appropriate aeration (e.g., shaking at 200 rpm for planktonic cultures).

Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, while the MBC is the lowest concentration that results in microbial death.[1][2]

Protocol:

• Prepare a stock solution of geranic acid in a suitable solvent (e.g., DMSO) and create a series of two-fold dilutions in the appropriate culture medium in a 96-well microtiter plate.

• Inoculate each well with a standardized bacterial suspension (approximately 5 x 10^5 CFU/mL).

• Include positive controls (bacteria and medium without geranic acid) and negative controls (medium only).

• Incubate the plate at 37°C for 18-24 hours.

• Determine the MIC by visual inspection for the lowest concentration with no turbidity.

• To determine the MBC, subculture 10 µL from each well showing no growth onto agar plates.

• Incubate the agar plates at 37°C for 24 hours. The MBC is the lowest concentration that shows no bacterial growth on the agar.

Biofilm Inhibition Assay (Crystal Violet Method)

This assay quantifies the ability of geranic acid to prevent the initial stages of biofilm formation.[6][7]

Protocol:

• In a 96-well flat-bottomed microtiter plate, add 180 µL of a standardized bacterial suspension (approximately 1 x 10^6 CFU/mL) to each well.

• Add 20 µL of geranic acid at various sub-MIC concentrations (e.g., 1/2, 1/4, 1/8 MIC). Include a positive control (bacteria and medium) and a negative control (medium only).

• Incubate the plate at 37°C for 24 hours without shaking.

• Gently wash the wells twice with phosphate-buffered saline (PBS) to remove planktonic cells.

• Fix the remaining biofilms by adding 200 µL of methanol to each well for 15 minutes.

• Stain the biofilms with 200 µL of 0.1% (w/v) crystal violet solution for 20 minutes.

• Wash the wells with distilled water to remove excess stain and allow the plate to air dry.

• Solubilize the bound dye by adding 200 µL of 33% (v/v) acetic acid to each well.

• Measure the absorbance at 570 nm using a microplate reader. The percentage of biofilm inhibition can be calculated using the formula: % Inhibition = [(OD_control - OD_treated) / OD_control] x 100

Mature Biofilm Disruption Assay

This assay evaluates the efficacy of geranic acid in eradicating pre-formed, mature biofilms.

Protocol:

• Grow biofilms in a 96-well plate as described in the biofilm inhibition assay (steps 1 and 3) without the addition of geranic acid.

• After 24 hours of incubation, gently remove the culture medium and wash the wells with PBS.

• Add 200 µL of fresh medium containing various concentrations of geranic acid to the wells with mature biofilms.

• Incubate for another 24 hours at 37°C.

• Quantify the remaining biofilm biomass using the crystal violet staining method as described above (steps 4-9 of the Biofilm Inhibition Assay).

Metabolic Activity Assay (XTT/TTC Assay)

This assay determines the metabolic activity of the biofilm cells, providing an indication of cell viability.[6]

Protocol:

• Perform the biofilm inhibition or disruption assay as described previously.

• After the treatment period, wash the wells with PBS.

• Add a solution of 2,3-bis(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide (XTT) or 2,3,5-triphenyltetrazolium chloride (TTC) and an electron-coupling agent (e.g., menadione) to each well.

• Incubate the plate in the dark under appropriate conditions (e.g., 37°C for 2-4 hours).

• Measure the color change (formazan formation) at the appropriate wavelength (e.g., 490 nm for XTT) using a microplate reader.

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison.

Table 1: Antimicrobial Activity of Geranic Acid

Bacterial Strain	MIC (µg/mL)	MBC (µg/mL)
S. aureus ATCC 29213
P. aeruginosa PAO1

Table 2: Effect of Geranic Acid on Biofilm Formation

Bacterial Strain	Geranic Acid Conc.	% Biofilm Inhibition	% Metabolic Activity Reduction
S. aureus ATCC 29213	1/2 MIC
1/4 MIC
1/8 MIC
P. aeruginosa PAO1	1/2 MIC
1/4 MIC
1/8 MIC

Table 3: Effect of Geranic Acid on Mature Biofilms

Bacterial Strain	Geranic Acid Conc.	% Biofilm Disruption	% Metabolic Activity Reduction
S. aureus ATCC 29213	MIC
2 x MIC
P. aeruginosa PAO1	MIC
2 x MIC

Visualization of Workflows and Pathways

Experimental Workflow

Caption: Experimental workflow for evaluating geranic acid's anti-biofilm activity.

Staphylococcus aureus Biofilm Regulation

S. aureus biofilm formation is a complex process regulated by multiple factors, including the accessory gene regulator (agr) quorum-sensing system and the production of polysaccharide intercellular adhesin (PIA).[8][9]

Caption: Simplified signaling pathway for S. aureus biofilm formation.

Pseudomonas aeruginosa Biofilm Regulation

In P. aeruginosa, quorum sensing (QS) plays a crucial role in biofilm development, with the las and rhl systems being central regulators.[10][11]

Caption: Key quorum sensing pathways in P. aeruginosa biofilm development.

References

• 1. Strategies for combating bacterial biofilms: A focus on anti-biofilm agents and their mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Strategies for combating bacterial biofilms: A focus on anti-biofilm agents and their mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potential Use of Selected Natural Compounds with Anti-Biofilm Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Geraniol inhibits biofilm formation of methicillin-resistant Staphylococcus aureus and increase the therapeutic effect of vancomycin in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Critical Assessment of Methods to Quantify Biofilm Growth and Evaluate Antibiofilm Activity of Host Defence Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of the Antimicrobial and Anti-Biofilm Activity of Natural Compounds and Their Analogues against Staphylococcus aureus Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Review of Biofilm Formation of Staphylococcus aureus and Its Regulation Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Pseudomonas aeruginosa Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Geranic Acid Production from Geraniol Biotransformation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the yield of geranic acid from the biotransformation of geraniol.

Troubleshooting Guide

This section addresses common issues encountered during the biotransformation of geraniol to geranic acid, offering potential causes and actionable solutions.

Issue	Potential Cause(s)	Recommended Action(s)
Low or No Conversion of Geraniol to Geranic Acid	Inactive or inappropriate microbial strain.	Screen different microorganisms known for terpene biotransformation (e.g., Mucor irregularis, Pseudomonas sp., Acinetobacter sp.).[1]
Suboptimal reaction conditions (pH, temperature).	Optimize the pH and temperature of the reaction medium. For instance, Mucor irregularis shows high conversion at 28°C.[2]
Insufficient biomass.	Increase the concentration of the microbial biomass in the reaction.
Presence of inhibitors.	Ensure the reaction medium is free from potential enzymatic inhibitors.
Incorrect medium composition.	Optimize the culture medium to support robust microbial growth and enzymatic activity.
Formation of Undesired Byproducts (e.g., citronellol, linalool, geranyl acetate)	Non-specific enzymes in the biocatalyst.	Select a microbial strain with high specificity for the oxidation of geraniol to geranic acid.
Further metabolism of geranic acid.	Optimize the reaction time to harvest the product at its peak concentration before it is further metabolized.
Spontaneous chemical reactions.	Adjust pH and temperature to minimize non-enzymatic side reactions.
Endogenous metabolic pathways of the host organism.	Consider using engineered strains where competing pathways are knocked out. In some cases, in vivo esterification of geraniol to geranyl acetate has been shown to prevent the formation of other monoterpenoids.[1]
Substrate (Geraniol) or Product (Geranic Acid) Toxicity to the Microorganism	High concentration of geraniol or geranic acid inhibiting microbial growth and enzyme activity.[3]	Implement a fed-batch or continuous feeding strategy to maintain substrate and product concentrations below toxic levels.
Employ a two-phase solvent system to sequester the toxic compounds from the aqueous phase, thereby reducing their inhibitory effects on the cells.[1]
Immobilize the microbial cells or enzymes to enhance their stability and tolerance to toxic compounds.
Difficulty in Product Extraction and Purification	Emulsion formation during solvent extraction.	Centrifuge the mixture at a higher speed or use demulsifying agents.
Co-extraction of impurities.	Optimize the extraction solvent and pH to selectively extract geranic acid.
Low purity of the final product.	Employ chromatographic techniques such as column chromatography for purification.

Frequently Asked Questions (FAQs)

Q1: What is the general metabolic pathway for the biotransformation of geraniol to geranic acid?

A1: The biotransformation of geraniol to geranic acid is a two-step oxidation process. First, geraniol is oxidized to its corresponding aldehyde, geranial, by the enzyme geraniol dehydrogenase (GeDH). Subsequently, geranial is further oxidized to geranic acid by geranial dehydrogenase (GaDH).[4]

Q2: Which microorganisms are commonly used for the biotransformation of geraniol to geranic acid?

A2: Several microorganisms have been reported to effectively convert geraniol to geranic acid, including fungi like Mucor irregularis and bacteria such as Pseudomonas aeruginosa and Acinetobacter sp..[1]

Q3: What are the key parameters to optimize for improving the yield of geranic acid?

A3: The key parameters to optimize include temperature, pH, substrate (geraniol) concentration, and biomass concentration. For example, studies with Mucor irregularis have shown high conversion rates at a temperature of 28°C and a geraniol concentration of 20 mM.[2]

Q4: How can substrate toxicity from geraniol be mitigated?

A4: Geraniol can be toxic to microorganisms at high concentrations.[3] To mitigate this, a two-liquid-phase system can be employed, where a water-immiscible organic solvent sequesters the excess geraniol, slowly releasing it into the aqueous phase for biotransformation.[1] Fed-batch strategies, where geraniol is added incrementally, can also prevent the accumulation of toxic levels.

Q5: What are some common byproducts formed during this biotransformation, and how can their formation be minimized?

A5: Common byproducts can include citronellol, linalool, and geranyl acetate, which may arise from the action of other enzymes in the host organism.[5] Minimizing byproduct formation can be achieved by selecting a highly specific microbial strain, optimizing reaction conditions to favor the desired pathway, or using engineered strains where competing enzymatic pathways have been inactivated.

Data Presentation

Table 1: Effect of Temperature on Geranic Acid Conversion by Mucor irregularis IIIMF4011

Temperature (°C)	Conversion (%) after 72h
20	~60
28	99.20
35	~60
Data sourced from a study on Mucor irregularis IIIMF4011.[2]

Table 2: Effect of Substrate (Geraniol) Concentration on Geranic Acid Conversion by Mucor irregularis IIIMF4011

Geraniol Concentration (mM)	Conversion (%) after 72h
10	80.88
20	96.03
30	27.67
40	17.15
Data sourced from a study on Mucor irregularis IIIMF4011.[2]

Table 3: Effect of Biomass Concentration on Geranic Acid Conversion by Mucor irregularis IIIMF4011

Biomass Concentration (g/L)	Conversion (%) after 72h
10	35.27
20	76.67
30	97.43
40	92.99
50	97.58
Data sourced from a study on Mucor irregularis IIIMF4011.[2]

Experimental Protocols

Protocol 1: Screening of Microorganisms for Geraniol to Geranic Acid Biotransformation

This protocol outlines a general method for screening different microbial isolates for their ability to convert geraniol to geranic acid.

• Microorganism Isolation and Cultivation:

  • Isolate microorganisms from soil samples, particularly from the rhizosphere of aromatic plants like lemongrass.[2]

  • Cultivate the isolates in a suitable growth medium (e.g., Sabouraud Dextrose Broth for fungi) at an appropriate temperature (e.g., 28°C) with shaking (e.g., 200 rpm).[2]

• Preparation of Resting Cells/Mycelium:

  • After sufficient growth (e.g., 48 hours), harvest the microbial biomass by centrifugation (e.g., 5000 rpm for 10 minutes).

  • Wash the biomass with a sterile buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.0) to remove residual medium components.

• Biotransformation Reaction:

  • Resuspend the washed biomass in the same buffer to a desired concentration.

  • Add geraniol to the cell suspension to a final concentration (e.g., 20 mM). It may be necessary to dissolve geraniol in a small amount of a suitable solvent like ethanol before adding it to the aqueous medium.

  • Incubate the reaction mixture under optimized conditions (e.g., 28°C, 200 rpm) for a specific duration (e.g., 72 hours).

• Extraction and Analysis:

  • At regular intervals, take samples from the reaction mixture.

  • Extract the samples with an equal volume of an organic solvent (e.g., ethyl acetate).

  • Analyze the organic phase for the presence of geraniol and geranic acid using analytical techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or High-Performance Liquid Chromatography (HPLC).

Protocol 2: Biotransformation of Geraniol to Geranic Acid using Mucor irregularis in a 3L Fermentor

This protocol is adapted from a study that achieved high conversion rates of geraniol to geranic acid.[2]

• Seed Culture Preparation:

  • Inoculate spores of Mucor irregularis into 150 mL of Sabouraud Dextrose Broth (SDB) in a 500 mL flask.

  • Incubate at 28°C and 200 rpm for 48 hours.

• Fermentor Setup and Inoculation:

  • Prepare 1.5 L of SDB medium in a 3 L fermentor and autoclave at 121°C for 15 minutes.

  • After cooling, inoculate with 10% (v/v) of the seed culture.

  • Set the fermentor parameters: 28°C, 200 rpm, and 1.5 L/min aeration.

• Biomass Growth and Harvest:

  • Allow the fungus to grow for 48 hours.

  • Harvest the mycelium by centrifugation at 5000 rpm.

• Biotransformation Reaction:

  • Prepare 1.5 L of a reaction mixture in the fermentor containing 0.1 M potassium phosphate buffer (pH 7.0).

  • Add the harvested mycelium to the buffer.

  • Add geraniol to a final concentration of 20 mM.

  • Incubate at 28°C, 200 rpm, and 1.5 L/min aeration for 72 hours.

• Sampling and Analysis:

  • Collect samples every 24 hours.

  • Extract the samples with an equal volume of ethyl acetate.

  • Analyze the organic extract by TLC and GC-MS to monitor the conversion of geraniol to geranic acid.

Visualizations

Signaling Pathway of Geraniol to Geranic Acid Biotransformation

Caption: Enzymatic oxidation of geraniol to geranic acid.

Experimental Workflow for Improving Geranic Acid Yield

Caption: Workflow for optimizing geranic acid production.

References

• 1. researchgate.net [researchgate.net]
• 2. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Geraniol and Geranial Dehydrogenases Induced in Anaerobic Monoterpene Degradation by Castellaniella defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]

Technical Support Center: Purification of Geranic Acid from Isomeric Mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of geranic acid from its isomeric mixtures, primarily containing the cis-isomer, nerolic acid.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying geranic acid?

A1: The primary challenge in purifying geranic acid lies in the separation of its geometric isomer, nerolic acid (the cis-isomer). Both molecules have very similar physicochemical properties, including close boiling points and similar polarities, which makes separation by traditional methods like fractional distillation and crystallization difficult.[1][2] Achieving high purity often requires specialized techniques or optimization of existing methods.

Q2: What are the common methods used for geranic acid purification?

A2: The most common methods for purifying geranic acid from isomeric mixtures include:

• Low-Temperature Crystallization: Exploits slight differences in the crystal lattice formation of the isomers at very low temperatures.

• Preparative High-Performance Liquid Chromatography (HPLC): A highly effective method that separates isomers based on their differential interactions with a stationary phase.

• Fractional Distillation under Vacuum: This method can be used but is challenging due to the close boiling points of the isomers and the thermal sensitivity of the compounds.[1][3]

Q3: What level of purity can I expect from these methods?

A3: The achievable purity depends on the chosen method and the initial composition of the isomeric mixture. Preparative HPLC generally offers the highest purity (>99%), while optimized low-temperature crystallization can yield purities in the range of 95-98%. Fractional distillation is typically less effective for achieving very high purity of a single isomer and may require multiple passes.

Q4: How can I analyze the purity of my geranic acid sample?

A4: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most common and reliable methods for analyzing the isomeric purity of geranic acid.[2][4] These techniques can effectively separate and quantify the relative amounts of geranic acid and nerolic acid in a sample.

Troubleshooting Guides

Low-Temperature Crystallization

Problem: My geranic acid is "oiling out" instead of crystallizing, even at low temperatures.

• Possible Cause 1: Supersaturation is too high. A highly concentrated solution can lead to the separation of a liquid phase (oiling out) rather than the formation of solid crystals, especially if the cooling is too rapid.

• Solution 1: Try using a more dilute solution. This can be achieved by adding a small amount of additional cold solvent to the oiled-out mixture and attempting to redissolve it with minimal heating before slow cooling.

• Possible Cause 2: Presence of impurities. Impurities can disrupt the crystal lattice formation and promote oiling out.

• Solution 2: Consider a preliminary purification step, such as column chromatography, to remove significant impurities before attempting crystallization.

• Possible Cause 3: Inappropriate solvent. The solvent may be too good a solvent for geranic acid even at low temperatures, or it may not sufficiently differentiate the solubilities of the two isomers.

• Solution 3: Experiment with different solvent systems. A mixture of a good solvent and a poor solvent (an anti-solvent) can sometimes promote crystallization over oiling out. For geranic acid, consider solvent systems like acetone/hexane or ethanol/water mixtures.

Problem: The crystallization yield is very low.

• Possible Cause 1: Geranic acid has significant solubility even at low temperatures. A portion of the product will always remain in the mother liquor.

• Solution 1: Ensure the crystallization is performed at the lowest practical temperature (e.g., -80°C using a dry ice/acetone bath) to minimize solubility.[5] Minimize the amount of solvent used to dissolve the initial mixture.

• Possible Cause 2: Premature filtration. Filtering the crystals before crystallization is complete will result in loss of product.

• Solution 2: Allow sufficient time for crystallization to occur. Monitor the formation of crystals and ensure the process has reached equilibrium before filtration.

• Possible Cause 3: Loss during washing. The wash solvent may be dissolving a significant amount of the purified crystals.

• Solution 3: Use a minimal amount of ice-cold wash solvent. The solvent should be pre-chilled to the crystallization temperature.

Problem: The purified geranic acid is still contaminated with nerolic acid.

• Possible Cause 1: Co-crystallization. Due to their structural similarity, nerolic acid can be incorporated into the geranic acid crystal lattice.

• Solution 1: Perform multiple recrystallization steps. Each subsequent recrystallization will further enrich the desired geranic acid isomer.

• Solution 2: Optimize the cooling rate. A slower cooling rate can allow for more selective crystallization of the less soluble isomer (geranic acid), reducing the inclusion of nerolic acid.

Preparative HPLC

Problem: Poor separation between geranic acid and nerolic acid peaks.

• Possible Cause 1: Inappropriate stationary phase. A standard C18 column may not provide sufficient selectivity for these geometric isomers.

• Solution 1: Use a stationary phase with alternative selectivity. Phenyl-hexyl or fluorinated phases can offer different interactions and improve resolution.[6] Mixed-mode chromatography, which combines reversed-phase and ion-exchange mechanisms, can also be highly effective for separating organic acids.

• Possible Cause 2: Unoptimized mobile phase. The mobile phase composition is critical for achieving good separation.

• Solution 2: Methodically optimize the mobile phase. Vary the organic modifier (e.g., acetonitrile vs. methanol) and the aqueous component's pH and buffer concentration. A shallow gradient or isocratic elution with a carefully selected mobile phase composition is often necessary for resolving close-eluting isomers.[7]

• Possible Cause 3: Column overloading. Injecting too much sample can lead to peak broadening and loss of resolution.

• Solution 3: Reduce the injection volume or the concentration of the sample. Perform a loading study to determine the maximum amount of sample that can be injected without compromising separation.

Problem: Low recovery of purified geranic acid after preparative HPLC.

• Possible Cause 1: Adsorption onto the stationary phase. The compound may be irreversibly binding to the column.

• Solution 1: Ensure the mobile phase is compatible with the compound and stationary phase. Adding a small amount of a competitive agent (e.g., a stronger acid in the mobile phase) can sometimes reduce strong adsorption.

• Possible Cause 2: Degradation on the column. Geranic acid may be unstable under the chromatographic conditions.

• Solution 2: Use a buffered mobile phase to control the pH and avoid extreme conditions. Analyze the collected fractions immediately to prevent degradation.

• Possible Cause 3: Inefficient fraction collection. The collection window for the geranic acid peak may be too narrow or incorrectly timed.

• Solution 3: Use a fraction collector with precise timing. Perform an analytical run to accurately determine the retention time of geranic acid before starting the preparative separation. Collect narrow fractions across the entire peak and analyze them individually to identify the purest fractions.

Fractional Distillation

Problem: The distilled fractions show little to no enrichment of geranic acid.

• Possible Cause 1: Insufficient column efficiency. A standard distillation column may not have enough theoretical plates to separate compounds with very close boiling points.

• Solution 1: Use a high-efficiency fractionating column, such as a Vigreux, packed, or spinning band column. The longer the column and the larger the surface area of the packing material, the more theoretical plates it will have.[8][9]

• Possible Cause 2: Distillation rate is too fast. A high distillation rate does not allow for proper equilibrium to be established between the liquid and vapor phases in the column.

• Solution 2: Reduce the heating rate to ensure a slow and steady distillation. A high reflux ratio (the ratio of condensed vapor returning to the pot to the vapor removed as distillate) is crucial for good separation.[8]

• Possible Cause 3: Thermal degradation. Geranic acid and nerolic acid can degrade at their atmospheric boiling points.[1]

• Solution 3: Perform the distillation under vacuum. Reducing the pressure will lower the boiling points of the compounds, minimizing the risk of thermal degradation.[1][3]

Data Presentation

Table 1: Comparison of Purification Methods for Geranic Acid

Purification Method	Typical Purity Achieved	Typical Yield	Throughput	Key Advantages	Key Disadvantages
Low-Temperature Crystallization	95-98%	40-60%	Moderate	Cost-effective, scalable	Requires very low temperatures, multiple recrystallizations may be needed
Preparative HPLC	>99%	70-90%	Low to Moderate	High purity, good for small to medium scale	High cost of equipment and solvents, lower throughput
Fractional Distillation (Vacuum)	85-95%	50-70%	High	Scalable, continuous operation possible	Challenging for high purity, risk of thermal degradation

Experimental Protocols

Protocol 1: Low-Temperature Crystallization of Geranic Acid

• Dissolution: Dissolve the crude geranic acid mixture (e.g., 1 gram) in a minimal amount of a suitable solvent (e.g., acetone) at room temperature in a flask.

• Cooling: Place the flask in a cooling bath maintained at -80°C (e.g., a dry ice/acetone bath).[5]

• Inducing Crystallization: If crystals do not form spontaneously, gently scratch the inside of the flask with a glass rod at the liquid-air interface to induce nucleation.

• Equilibration: Allow the flask to remain in the cooling bath for several hours (e.g., 2-4 hours) to ensure complete crystallization.

• Filtration: Quickly filter the cold suspension through a pre-chilled Büchner funnel to collect the crystals. It is critical to keep the apparatus as cold as possible during filtration to prevent the crystals from redissolving.[5]

• Washing: Wash the crystals with a minimal amount of the ice-cold solvent.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: Preparative HPLC Purification of Geranic Acid

• Column: A preparative reverse-phase C18 column (e.g., 250 x 21.2 mm, 5 µm particle size) is suitable.

• Mobile Phase: A mixture of acetonitrile (or methanol) and water, often with a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to suppress the ionization of the carboxylic acid group.[10]

• Gradient/Isocratic Elution: An isocratic elution with an optimized ratio of organic solvent to aqueous buffer is often preferred for resolving isomers. For example, a starting point could be 60-70% acetonitrile in water with 0.1% formic acid.

• Sample Preparation: Dissolve the crude geranic acid mixture in the mobile phase or a compatible solvent at a known concentration.

• Injection and Fraction Collection: Inject the sample onto the column and monitor the elution profile using a UV detector (e.g., at 215 nm). Collect fractions corresponding to the geranic acid peak.

• Analysis and Pooling: Analyze the collected fractions by analytical HPLC to determine their purity. Pool the fractions that meet the desired purity specifications.

• Solvent Removal: Remove the solvent from the pooled fractions under reduced pressure (e.g., using a rotary evaporator) to obtain the purified geranic acid.

Mandatory Visualizations

Caption: Workflow for the purification of geranic acid by low-temperature crystallization.

Caption: Troubleshooting logic for poor peak separation in preparative HPLC of geranic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. firsthope.co.in [firsthope.co.in]
• 3. mdpi.com [mdpi.com]
• 4. Geranic Acid Formation, an Initial Reaction of Anaerobic Monoterpene Metabolism in Denitrifying Alcaligenes defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]
• 7. researchgate.net [researchgate.net]
• 8. Fractional Distillation [sites.pitt.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Separation of Geranic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Stabilizing Geranic Acid in Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with geranic acid. The information provided is designed to help you anticipate and address common challenges related to the stability of geranic acid in your formulations.

Frequently Asked Questions (FAQs)

Q1: What is geranic acid and why is its stability a concern?

Geranic acid is a monoterpenoid and an unsaturated carboxylic acid with the chemical formula C10H16O2.[1][2] Its structure, containing conjugated double bonds, makes it susceptible to degradation through various pathways, including oxidation, isomerization, and photodegradation. This degradation can lead to a loss of potency, changes in the sensory profile (odor and color), and the formation of unknown impurities in your formulation.

Q2: What are the primary degradation pathways for geranic acid?

The primary degradation pathways for geranic acid in a formulation are:

• Oxidation: The double bonds in the geranic acid molecule are prone to oxidation, especially in the presence of oxygen, light, and metal ions. This can lead to the formation of various oxidation byproducts.

• Isomerization: Geranic acid can isomerize to its cis-isomer, nerolic acid. This change in stereochemistry can affect the biological activity and sensory properties of the final product. The isomerization can be influenced by factors such as pH and temperature.

• Photodegradation: Exposure to ultraviolet (UV) light can provide the energy to initiate degradation reactions, including isomerization and oxidation.

Q3: What are the initial signs of geranic acid degradation in my formulation?

Early indicators of geranic acid degradation include:

• Changes in the color of the formulation.

• A noticeable change in the odor profile.

• A shift in the pH of the formulation.

• The appearance of new, unidentified peaks during analytical testing (e.g., HPLC analysis).

• A decrease in the measured concentration of geranic acid over time.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Rapid decrease in geranic acid concentration	Oxidation: Exposure to air (oxygen), presence of metal ions, or high-temperature storage.	1. Incorporate an antioxidant into your formulation (see Table 1).2. Use packaging that minimizes headspace and protects from air exposure.3. Add a chelating agent (e.g., EDTA) to sequester metal ions.4. Store the formulation at a lower temperature in a dark place.
Change in odor or color of the formulation	Oxidation and/or Isomerization: Formation of degradation byproducts with different sensory properties.	1. Implement the solutions for preventing oxidation.2. Control the pH of your formulation to minimize isomerization (see Table 2).3. Protect the formulation from light exposure.
Appearance of a new peak corresponding to nerolic acid in HPLC analysis	Isomerization: The formulation's pH and temperature conditions may be favoring the conversion of geranic acid to its cis-isomer.	1. Adjust the pH of the formulation to a range where geranic acid is more stable.2. Evaluate the effect of lower storage temperatures on the rate of isomerization.
General instability and phase separation in an emulsion	Degradation of geranic acid at the oil-water interface: Degradation products may have different surfactant properties, leading to emulsion instability.	1. Incorporate an antioxidant that is effective at the oil-water interface.2. Consider encapsulating the geranic acid to protect it from the aqueous phase (see Experimental Protocols).

Data Presentation

Table 1: Suggested Antioxidants for Geranic Acid Stabilization

Antioxidant	Typical Concentration Range (%)	Mechanism of Action & Comments
Tocopherols (Vitamin E)	0.1 - 1.0	Chain-breaking antioxidant, effective at scavenging free radicals. A mixture of tocopherols (alpha, gamma, delta) is often more effective than a single isomer.[3]
Butylated Hydroxytoluene (BHT)	0.01 - 0.1	Synthetic antioxidant, highly effective in oils and fats.
Ascorbyl Palmitate	0.01 - 0.2	An oil-soluble ester of ascorbic acid that can regenerate tocopherols.
Rosemary Extract	0.1 - 0.5	Natural antioxidant containing compounds like carnosic acid and rosmarinic acid.

Table 2: Influence of pH on the Stability of Structurally Related Unsaturated Aldehydes (Citral)

Data on citral, a structurally related aldehyde that can be oxidized to geranic acid, provides insight into the potential pH stability of geranic acid. The half-life data below indicates that a neutral pH is generally preferred for stability.

pH	Half-life of Neral (cis-isomer of citral)	Half-life of Geranial (trans-isomer of citral)
4	9.54 days	9.81 days
7	230 days	106 days
9	30.1 days	22.8 days

Source: Adapted from a study on citral stability.[4]

Experimental Protocols

Protocol 1: Forced Degradation Study of Geranic Acid

Objective: To intentionally degrade geranic acid under various stress conditions to understand its degradation pathways and to develop a stability-indicating analytical method.

Methodology:

• Preparation of Geranic Acid Stock Solution: Prepare a stock solution of geranic acid in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Keep the mixture at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep the mixture at 60°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep the mixture at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place the stock solution in a temperature-controlled oven at 60°C for 48 hours.

• Photodegradation: Expose the stock solution to a calibrated light source providing both UV and visible light (as per ICH Q1B guidelines) for a specified duration. A control sample should be wrapped in aluminum foil to protect it from light.

• Analysis: After the specified time, neutralize the acidic and basic samples. Analyze all samples using a suitable analytical method, such as HPLC-UV, to determine the extent of degradation and to observe the formation of degradation products.

Protocol 2: Encapsulation of Geranic Acid with β-Cyclodextrin

Objective: To prepare an inclusion complex of geranic acid with β-cyclodextrin to improve its stability. This protocol is adapted from a method used for the encapsulation of geraniol.[1][2]

Methodology:

• Preparation of β-Cyclodextrin Solution: Dissolve β-cyclodextrin in a mixture of ethanol and distilled water (e.g., 20:80 v/v) at 65°C with stirring.

• Addition of Geranic Acid: Slowly add a solution of geranic acid in ethanol to the β-cyclodextrin solution with continuous agitation. The molar ratio of geranic acid to β-cyclodextrin should be optimized (e.g., starting with a 1:1 molar ratio).

• Complex Formation: Continue stirring the mixture at 65°C for a defined period (e.g., 2-4 hours) to allow for the formation of the inclusion complex.

• Isolation of the Complex: Cool the solution to room temperature and then store at 4°C for 24 hours to facilitate the precipitation of the complex.

• Washing and Drying: Collect the precipitate by filtration and wash with a small amount of cold ethanol to remove any uncomplexed geranic acid. Dry the resulting powder under vacuum.

• Characterization: Characterize the formation of the inclusion complex using techniques such as Differential Scanning Calorimetry (DSC), Fourier-Transform Infrared Spectroscopy (FTIR), and Nuclear Magnetic Resonance (NMR) spectroscopy. The encapsulation efficiency can be determined by quantifying the amount of geranic acid in the complex.

Mandatory Visualizations

Caption: Major degradation pathways of geranic acid in formulations.

Caption: Workflow for troubleshooting and stabilizing geranic acid.

References

• 1. brieflands.com [brieflands.com]
• 2. Preparation and Characterization of Nanoparticle β-Cyclodextrin:Geraniol Inclusion Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. formulatorhub.com [formulatorhub.com]
• 4. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Optimizing cell culture conditions for geranic acid cytotoxicity assays.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing cell culture conditions in geranic acid cytotoxicity assays.

Frequently Asked Questions (FAQs)

Q1: How should I dissolve geranic acid for cell culture experiments? It appears to be insoluble in my aqueous culture medium.

A1: Geranic acid has poor solubility in water but is soluble in organic solvents like ethanol and DMSO.[1][2][3]

• Recommended Procedure:

  • Prepare a high-concentration stock solution (e.g., 10-100 mM) of geranic acid in a sterile solvent such as DMSO or ethanol.

  • For your experiment, dilute this stock solution into your complete cell culture medium to achieve the final desired concentrations. Ensure the final solvent concentration is low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.

  • Crucially, you must include a "vehicle control" in your experimental setup. This control should contain cells treated with the same final concentration of the solvent (e.g., 0.5% DMSO) without geranic acid. This allows you to distinguish the cytotoxic effects of geranic acid from any effects of the solvent itself.

Q2: What is a good starting concentration range for geranic acid in a cytotoxicity assay?

A2: The optimal concentration of a test compound can vary significantly between different cell types.[4] Since specific cytotoxic concentrations for geranic acid are not widely published for many mammalian cell lines, a titration experiment is essential to determine the effective range for your specific cells.

• Recommendation: Perform a dose-response experiment using a broad range of concentrations. A common strategy is to use serial dilutions. For a novel compound, a starting range from low micromolar (e.g., 1 µM) to high micromolar (e.g., 100-500 µM) is advisable. The goal is to identify the concentration range that causes between 10% and 90% cell death, allowing for the calculation of an IC50 value (the concentration that inhibits 50% of the cell population).

Q3: I am observing high variability and "edge effects" in my 96-well plate data. How can I minimize this?

A3: High variability and edge effects are common issues in plate-based assays.

• Troubleshooting Steps:

  • Minimize Evaporation (Edge Effects): The outer wells of a plate are more prone to evaporation during long incubation periods, which can concentrate solutes and affect cell health.[5] To mitigate this, avoid using the outermost wells for experimental conditions. Instead, fill them with sterile phosphate-buffered saline (PBS) or culture medium to create a humidity barrier.

  • Ensure Homogeneous Cell Seeding: An uneven distribution of cells is a major source of variability.[6] Before and during plating, gently and regularly resuspend your cell solution to prevent cells from settling.[6]

  • Avoid Bubbles: Air bubbles in wells can interfere with cell attachment and optical readings.[7] Be careful with your pipetting technique to avoid introducing bubbles. If bubbles form, they can sometimes be broken with a sterile syringe needle.[7]

  • Consistent Pipetting: Use a consistent pipetting technique for all wells. For multi-well plates, using a multichannel pipette can improve consistency, but ensure it is properly calibrated and that you are aspirating and dispensing evenly across all channels.

Q4: My untreated control cells show low viability. What could be the cause?

A4: Poor health of control cells invalidates the assay results. Several factors could be responsible.

• Potential Causes:

  • Cell Passage Number: Do not use cells that have been passaged for extended periods, as they can undergo genetic drift and lose their characteristic properties.[8]

  • Over-confluence: Never allow cells to become over-confluent in the culture flask before seeding, as this can induce stress and apoptosis.[8]

  • Harsh Handling: Vigorous pipetting or centrifuging cells at high speeds can cause physical damage.

  • Contamination: Regularly check cultures for signs of microbial contamination.[8]

  • Incubator Conditions: Ensure the incubator's temperature and CO2 levels are stable and correct for your cell line.[8]

Q5: Which type of cytotoxicity assay is most appropriate for studying the effects of geranic acid?

A5: The choice of assay depends on the specific cytotoxic mechanism you wish to investigate (e.g., necrosis, apoptosis). It is often recommended to use two different assay types to confirm results.

• Common Cytotoxicity Assays:

  • Membrane Integrity Assays (Necrosis): These assays measure the leakage of cellular components from cells with compromised membranes. Examples include the Lactate Dehydrogenase (LDH) release assay.[9][10]

  • Metabolic Viability Assays: These assays measure metabolic activity, which is typically reduced in dying cells. Examples include MTT, MTS, and WST-1 assays.

  • Apoptosis Assays: These measure specific markers of programmed cell death, such as caspase enzyme activity.[9]

  • DNA-Binding Dye Assays: These use fluorescent dyes that are impermeable to live cells but can enter dead cells and bind to DNA, producing a fluorescent signal proportional to the number of dead cells.[9][11] An advantage of some of these dyes is their suitability for real-time monitoring of cytotoxicity.[6][12]

Quantitative Data & Experimental Parameters

Due to the cell-type-specific nature of cytotoxicity, the following tables provide general guidelines and templates for designing your experiments.

Table 1: Properties of Geranic Acid

Property	Value	Source
Molecular Formula	C₁₀H₁₆O₂	[3]
Molecular Weight	168.23 g/mol	[13]
Appearance	Colorless to pale yellow liquid	[2][3]
Solubility (Water)	Insoluble	[1][3]
Solubility (Organic)	Soluble in alcohol	[1][3]

Table 2: Comparison of Common Cytotoxicity Assay Methods

Assay Type	Principle	Advantages	Disadvantages
LDH Release	Measures lactate dehydrogenase leakage from cells with damaged membranes.[10]	Simple, cost-effective, measures necrosis.	LDH in serum can cause high background; enzyme has a finite half-life in media.[10]
MTT / MTS	Measures mitochondrial reductase activity, reflecting metabolic viability.	Well-established, high-throughput.	Can be affected by compounds that alter cellular metabolism; requires a solubilization step (MTT).
CellTox™ Green	A fluorescent dye enters cells with compromised membranes and binds to DNA.[11]	Highly sensitive, suitable for real-time kinetic analysis.[6]	Requires a fluorescence plate reader; signal can be quenched by phenol red.[5]
Caspase-Glo®	Measures caspase activity, a key marker of apoptosis.[9]	Specific for apoptosis, highly sensitive (luminescent).	May miss non-apoptotic cell death; requires a luminometer.

Experimental Protocols

Protocol 1: General Cytotoxicity Assay Workflow using an LDH Release Assay

This protocol provides a framework for assessing geranic acid's cytotoxicity.

1. Preparation of Geranic Acid Stock Solution: a. Dissolve geranic acid in 100% DMSO to create a 100 mM stock solution. b. Vortex thoroughly to ensure it is fully dissolved. c. Store aliquots at -20°C to avoid repeated freeze-thaw cycles.

2. Cell Seeding: a. Culture cells to approximately 80-90% confluence. b. Harvest cells using standard trypsinization methods. c. Perform a cell count and viability check (e.g., using trypan blue). d. Dilute the cell suspension to the optimized seeding density (determined from prior experiments) in complete culture medium. e. Seed 100 µL of the cell suspension into the inner 60 wells of a 96-well flat-bottom plate. f. Add 100 µL of sterile PBS to the outer 36 wells to minimize evaporation. g. Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to attach and resume logarithmic growth.

3. Compound Treatment: a. Prepare serial dilutions of the geranic acid stock solution in complete culture medium to achieve 2x the final desired concentrations. b. Carefully remove the medium from the wells and add 100 µL of the appropriate geranic acid dilution or control medium. c. Include the following controls (in triplicate):

• Untreated Control: Cells treated with complete culture medium only.
• Vehicle Control: Cells treated with medium containing the same final concentration of DMSO as the highest geranic acid dose.
• Maximum LDH Release Control: Cells that will be lysed with a detergent 45 minutes before the assay endpoint to represent 100% cytotoxicity.[5][10]
• No-Cell Control: Wells containing medium but no cells, to measure background LDH activity.[5] d. Return the plate to the incubator for the desired exposure time (e.g., 24, 48, or 72 hours).

4. LDH Release Assay (Example using a commercial kit): a. 45 minutes before the end of the incubation period, add 10 µL of the kit's Lysis Solution to the "Maximum LDH Release" control wells. b. At the end of the incubation, allow the plate to equilibrate to room temperature for 20-30 minutes.[5] c. Following the kit manufacturer's instructions, transfer a specific volume (e.g., 50 µL) of supernatant from each well to a new, clean 96-well plate.[10] d. Prepare the LDH reaction mixture (substrate mix + assay buffer) as per the kit's protocol.[10] e. Add the reaction mixture (e.g., 50 µL) to each well of the new plate containing the supernatant. f. Incubate at room temperature for 30 minutes, protected from light.[10] g. Add the Stop Solution provided in the kit to each well.[10] h. Read the absorbance at 490 nm using a microplate reader within one hour.[10]

5. Data Analysis: a. Subtract the average absorbance of the no-cell control from all other readings. b. Calculate the percentage of cytotoxicity for each treatment using the following formula: % Cytotoxicity = 100 * (Experimental Value - Untreated Control) / (Maximum Release Control - Untreated Control) c. Plot the % Cytotoxicity against the log of the geranic acid concentration to determine the IC50 value.

Visualizations

Experimental & Troubleshooting Workflows

Caption: Workflow for a geranic acid cytotoxicity experiment.

Potential Signaling Pathway Involvement

The monoterpene geraniol, which is structurally related to geranic acid, has been shown to induce cell death in prostate cancer cells by modulating the AKT/AMPK/mTOR signaling pathway.[14] While this needs to be confirmed for geranic acid specifically, it provides a potential mechanism of action to investigate.

Caption: Potential signaling pathway based on the action of geraniol.[14]

References

• 1. Geranic acid 85 , stabilised 459-80-3 [sigmaaldrich.com]
• 2. CAS 459-80-3: Geranic acid | CymitQuimica [cymitquimica.com]
• 3. GERANIC ACID CAS#: 459-80-3 [m.chemicalbook.com]
• 4. Antibiotic Optimization for Cell Transduction [sigmaaldrich.com]
• 5. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 8. biocompare.com [biocompare.com]
• 9. bmglabtech.com [bmglabtech.com]
• 10. protocols.io [protocols.io]
• 11. CellTox™ Green Cytotoxicity Assay Protocol [promega.jp]
• 12. Real-Time Cytotoxicity Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Geranic acid | C10H16O2 | CID 5275520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Geranic Acid Interference in Biochemical Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you identify and minimize interference caused by geranic acid in your biochemical assays.

Frequently Asked Questions (FAQs)

Q1: What is geranic acid and why might it be in my samples?

Geranic acid, a monoterpenoid and unsaturated fatty acid, is a natural product found in various plants.[1][2] It can be introduced into your experimental workflow as a component of a test compound mixture, a metabolite of another compound, or as a contaminant from natural product extracts. Its lipophilic nature and potential for aggregation in aqueous solutions can lead to interference in a variety of biochemical assays.[3][4]

Q2: How can geranic acid interfere with my biochemical assays?

Geranic acid can interfere with biochemical assays through several mechanisms:

• Spectral Interference: If geranic acid absorbs light or fluoresces in the same wavelength range as your assay's detection method, it can lead to falsely high or low readings.

• Protein Binding and Denaturation: As a lipophilic molecule, geranic acid can bind non-specifically to proteins, including enzymes and antibodies, potentially altering their conformation and activity.[2] This is a significant concern for enzyme kinetics and immunoassays.

• Aggregation and Light Scattering: In aqueous solutions, geranic acid can form micelles or aggregates, which can scatter light and interfere with absorbance-based assays.[3][4] These aggregates can also sequester assay components, affecting their availability.

• Reagent Reactivity: The carboxylic acid group and double bonds in geranic acid's structure present potential sites for reaction with assay reagents, leading to their depletion or the formation of interfering byproducts.

Q3: Which types of assays are most susceptible to interference from geranic acid?

Assays that are particularly sensitive to the properties of geranic acid include:

• Spectrophotometric and Fluorometric Assays: Due to the potential for spectral overlap.

• Protein Quantification Assays (e.g., Bradford, BCA): Interference can occur through protein binding and interaction with assay reagents.[5][6][7][8]

• Enzyme Assays (e.g., Luciferase, Kinase Assays): Geranic acid can directly inhibit or denature enzymes, or interfere with the detection signal.[9][10][11][12]

• Immunoassays (e.g., ELISA): Non-specific binding to antibodies and other proteins can lead to false-positive or false-negative results.

• Cell-Based Assays: Geranic acid's effects on cell membranes and potential for cytotoxicity can confound results.

Troubleshooting Guides

Issue 1: Inaccurate results in protein quantification assays (Bradford, BCA).

Symptoms:

• Higher or lower than expected protein concentrations.

• High background signal in the absence of protein.

• Non-linear standard curves.

Possible Causes & Solutions:

Cause	Troubleshooting Steps	Experimental Protocol
Direct interaction with assay reagents	Geranic acid may interact with the Coomassie dye in the Bradford assay or reduce Cu2+ in the BCA assay.[5][6][7][8] Run a control with geranic acid in the assay buffer without any protein to quantify its contribution to the signal.	1. Prepare a series of geranic acid dilutions in the same buffer as your samples. 2. Add the Bradford or BCA reagent according to the standard protocol. 3. Measure the absorbance at the appropriate wavelength. 4. Subtract the background absorbance from your sample readings.
Protein binding and precipitation	Geranic acid may bind to the protein standard (e.g., BSA) or your protein of interest, affecting its interaction with the assay dye/reagents.	If you suspect protein precipitation, centrifuge the samples after incubation with geranic acid and before adding the assay reagent. Measure the protein concentration in the supernatant.
Micelle formation causing light scattering	Aggregates of geranic acid can scatter light, leading to artificially high absorbance readings.	Measure the absorbance of a geranic acid solution at a non-absorbing wavelength (e.g., 650-700 nm). A significant reading indicates light scattering. Consider sample dilution or the use of a detergent compatible with your assay to disrupt micelles.

Issue 2: Altered enzyme activity in kinetic assays.

Symptoms:

• Unexpected inhibition or activation of the enzyme.

• Changes in Michaelis-Menten kinetic parameters (Km and Vmax).[13][14][15]

• Time-dependent inhibition.

Possible Causes & Solutions:

Geranic Acid's Effect on Enzyme Kinetics

Caption: Mechanisms of geranic acid interference in enzyme assays.

Cause	Troubleshooting Steps	Experimental Protocol
Direct enzyme inhibition	Geranic acid may be a competitive, non-competitive, or uncompetitive inhibitor.	Perform enzyme kinetic studies at varying concentrations of both the substrate and geranic acid. Plot the data using Lineweaver-Burk or other linearized plots to determine the mechanism of inhibition.
Protein denaturation	The lipophilic nature of geranic acid can lead to the unfolding and inactivation of enzymes.	Pre-incubate the enzyme with geranic acid for different time intervals before adding the substrate. A time-dependent loss of activity suggests denaturation.
Substrate sequestration	If geranic acid forms micelles, it may sequester the substrate, reducing its effective concentration.	Determine the critical micelle concentration (CMC) of geranic acid under your assay conditions.[16][17] Keep the geranic acid concentration below the CMC if possible.

Issue 3: High background or false positives in immunoassays (e.g., ELISA).

Symptoms:

• High signal in negative control wells.

• Reduced signal in positive control wells.

• Poor reproducibility.

Possible Causes & Solutions:

ELISA Troubleshooting Workflow for Geranic Acid Interference

References

• 1. Geranic acid | C10H16O2 | CID 5275520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Geranic acid - Wikipedia [en.wikipedia.org]
• 3. Geranic acid [webbook.nist.gov]
• 4. Unusual photophysics of geranic acid deep eutectic solvents - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. What interferes with BCA assays? | AAT Bioquest [aatbio.com]
• 6. bradford protein assay: Topics by Science.gov [science.gov]
• 7. Interference of biogenic amines with the measurement of proteins using bicinchoninic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Interferences with Luciferase Reporter Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Evaluation of Firefly and Renilla Luciferase Inhibition in Reporter-Gene Assays: A Case of Isoflavonoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Michaelis-Menten kinetics | Definition & Facts | Britannica [britannica.com]
• 15. youtube.com [youtube.com]
• 16. Encapsulation of phenolic acids into cyclodextrins: A global statistical analysis of the effects of pH, temperature and concentrations on binding constants measured by ACE methods - PMC [pmc.ncbi.nlm.nih.gov]
• 17. bio-rad.com [bio-rad.com]

Strategies to reduce the hygroscopicity of choline geranate.

Welcome to the technical support center for Choline Geranate (CAGE). This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experimentation, with a specific focus on mitigating the inherent hygroscopicity of CAGE.

Frequently Asked Questions (FAQs)

Q1: What is hygroscopicity and why is it a significant concern for choline geranate (CAGE)?

A: Hygroscopicity is the tendency of a substance to absorb or adsorb moisture from the surrounding atmosphere. For CAGE, which is known to be hygroscopic, this presents several challenges in a research and development setting[1]:

• Physical Instability: Absorbed water can alter key physical properties of CAGE, such as its viscosity, density, and solvent characteristics.

• Chemical Instability: The presence of water can potentially lead to the partial dissociation of the choline and geranate ions and affect the stability of any active pharmaceutical ingredient (API) formulated within the CAGE.

• Handling and Processing Issues: Increased moisture content can make the material sticky and difficult to handle, weigh accurately, and process consistently.

• Reproducibility: Variations in ambient humidity can lead to different levels of water content between batches, compromising experimental reproducibility.

Q2: How can I accurately measure the hygroscopicity of my CAGE sample?

A: Two primary methods are recommended for quantifying water content and hygroscopic tendencies:

• Dynamic Vapor Sorption (DVS): This is the gold-standard for assessing hygroscopicity. DVS analysis measures the change in mass of a sample as it is exposed to a range of controlled relative humidity (RH) levels at a constant temperature. The resulting sorption/desorption isotherm reveals how much water the sample absorbs at different humidity levels and if physical changes occur[1][2].

• Karl Fischer Titration: This is a highly accurate method to determine the absolute water content of a sample at a single point in time. It is particularly useful for quality control and for determining the initial water content of a CAGE batch before further testing or formulation[3]. For instance, as-synthesized CAGE can have a water content of approximately 13%[1].

The European Pharmacopoeia provides a classification system for hygroscopicity based on the percentage weight gain after 24 hours of storage at 25°C and 80% RH.

Table 1: Hygroscopicity Classification (based on European Pharmacopoeia)

Classification	% Weight Gain (w/w)
Non-hygroscopic	< 0.2%
Slightly hygroscopic	≥ 0.2% and < 2%
Moderately hygroscopic	≥ 2% and < 15%
Very hygroscopic	≥ 15%

Q3: What are the primary strategies I can employ to reduce the hygroscopicity of CAGE?

A: There are four main formulation and processing strategies to mitigate the moisture sensitivity of CAGE. These approaches work by either modifying the material at a molecular level or by creating a physical barrier against atmospheric moisture.[1]

Caption: Overview of primary strategies to mitigate CAGE hygroscopicity.

Q4: How can co-crystallization reduce CAGE's hygroscopicity and what co-formers should I consider?

A: Co-crystallization involves combining CAGE with a pharmaceutically acceptable 'co-former' to create a new crystalline solid with a unique structure. This new structure can significantly reduce hygroscopicity by engaging the functional groups that would otherwise attract water molecules in strong, stable hydrogen bonds within the crystal lattice.[4]

For CAGE, potential co-formers could include:

• Hydrophobic organic acids: Long-chain fatty acids or other acids that can interact with the choline or geranate components while presenting a hydrophobic exterior.

• Generally Recognized As Safe (GRAS) compounds: Other non-ionizable APIs or excipients that have suitable hydrogen bond donors/acceptors.

Table 2: Example of Hygroscopicity Reduction via Co-crystallization

Material	Water Uptake at 80% RH (% w/w)
Choline Geranate (CAGE)	> 15% (Hypothetical)
CAGE Co-crystal with Co-former X	3.5% (Hypothetical)
CAGE Co-crystal with Co-former Y	1.8% (Hypothetical)

Q5: What are my options for encapsulating CAGE to create a moisture barrier?

A: Encapsulation creates a microscopic physical barrier around droplets of CAGE, effectively shielding it from ambient humidity. Spray drying is a highly scalable and effective method for this purpose.[5] The choice of the encapsulating "wall material" is critical.

• For Immiscible Systems: If CAGE is immiscible with the polymer solution, you can create core-shell microcapsules. Hydrophobic polymers like ethyl cellulose are excellent candidates.

• For Miscible Systems: If CAGE is miscible with the polymer solution, you can form an amorphous solid dispersion (ASD), where CAGE is molecularly dispersed within the polymer matrix. Polymers with a high glass transition temperature (Tg) like maltodextrin are suitable for this approach.[5]

Table 3: Comparison of Wall Materials for Spray Dry Encapsulation

Wall Material	Type	Moisture Barrier Property	Key Considerations
Ethyl Cellulose	Water-insoluble polymer	Excellent	Requires organic solvent for processing. Forms distinct core-shell capsules.
Maltodextrin	Polysaccharide	Moderate	Water-soluble. Forms a solid matrix (ASD). Final product may still be somewhat hygroscopic.
Polyvinyl Alcohol (PVA)	Water-soluble polymer	Good	Can be processed from aqueous solutions. Offers a good barrier.[6]
Shellac	Natural Resin	Excellent	Low water permeability but may impact release profile.[7]

Q6: Is film coating a suitable strategy for protecting CAGE?

A: Film coating is a viable strategy if CAGE is first formulated into a solid dosage form, for example, by adsorbing it onto a porous solid carrier like silica. A moisture-barrier film is then applied over the tablet or particle. The effectiveness is measured by the Water Vapor Transmission Rate (WVTR), where a lower value indicates better protection.

Table 4: Comparative Performance of Moisture Barrier Film Coatings

Polymer System	Typical WVTR Reduction (vs. standard HPMC)	Key Features
HPMC + Stearic Acid	~20-30%	Improved barrier over standard HPMC.[6]
Polyvinyl Alcohol (PVA)-based	~90%	Excellent moisture barrier, good processability.[8]
Kollicoat® Protect	~90%	High pigment loading capacity, excellent barrier.[6]
Opadry® AMB	High	Commercially available, optimized for moisture protection.
Shellac-based	High	Natural polymer with very low water permeability.[7]

Troubleshooting Guides

Problem: My CAGE sample becomes visibly less viscous and changes appearance after being left on the bench.

• Likely Cause: This is a classic sign of water absorption from the atmosphere. The absorbed water acts as a plasticizer, reducing the viscosity of the deep eutectic solvent.

• Solutions:

  • Immediate Action: Store your CAGE sample in a tightly sealed container inside a desiccator with a fresh desiccant or in a glove box under an inert atmosphere (e.g., nitrogen or argon).

  • Long-Term Strategy: For formulated products, consider one of the hygroscopicity reduction strategies outlined in the FAQs, such as encapsulation or co-crystallization, to improve stability under ambient conditions.

Problem: My attempts to co-crystallize CAGE using a solution-based method are yielding an oil or amorphous solid.

• Likely Cause:

  • Solvent Choice: The chosen solvent may be too good at solvating both CAGE and the co-former, preventing them from associating and nucleating into a crystal lattice.

  • Stoichiometry: The molar ratio of CAGE to the co-former may not be optimal for co-crystal formation.

  • Incompatibility: The chosen co-former may not have the appropriate hydrogen bonding motifs to form a stable co-crystal with CAGE.

• Solutions:

  • Try Mechanochemistry: Use Liquid-Assisted Grinding (LAG) . This method uses only a catalytic amount of solvent, which can facilitate molecular mobility and co-crystal formation without fully dissolving the components.[9]

  • Screen Ratios: Systematically vary the molar ratio of CAGE to your co-former (e.g., 1:1, 1:2, 2:1).

  • Screen Co-formers: Select a different co-former with stronger or more complementary hydrogen bonding capabilities.

Problem: During spray drying to encapsulate CAGE, the product is very sticky and the process yield is low.

• Likely Cause:

  • Low Glass Transition Temperature (Tg): The Tg of the final encapsulated particle is too low. If the outlet temperature of the spray dryer is above the particle's Tg, the particles will be in a rubbery, sticky state, causing them to adhere to the cyclone and collection vessel walls.

  • Inappropriate Parameters: The inlet temperature may be too low for efficient drying, or the feed rate may be too high, resulting in wet, sticky particles.

• Solutions:

  • Change Wall Material: Select a polymer with a higher Tg, such as ethyl cellulose, to ensure the final particles are in a glassy state at the outlet temperature.[5]

  • Optimize Inlet Temperature: Increase the inlet temperature to ensure rapid and complete evaporation of the solvent before the particles exit the drying chamber.

  • Adjust Feed Rate: Reduce the liquid feed rate to prevent overloading the dryer and allow sufficient residence time for drying.

Experimental Protocols

Protocol 1: Determination of Water Content by Karl Fischer Titration

Objective: To accurately quantify the absolute water content in a sample of CAGE.

Materials:

• Karl Fischer Titrator (volumetric or coulometric)

• Anhydrous methanol or appropriate Karl Fischer solvent

• Karl Fischer reagent (e.g., Hydranal™-Composite 5)

• Airtight glass syringe and needle

• CAGE sample

Methodology:

• System Preparation: Add the appropriate solvent to the titration vessel of the Karl Fischer apparatus.

• Pre-Titration: Start the titrator to neutralize any residual water in the solvent until a stable, anhydrous endpoint is reached.

• Sample Preparation: Draw a precisely weighed amount of the CAGE sample (typically 0.1 - 1.0 g, depending on expected water content) into a gas-tight syringe.

• Titration: Inject the CAGE sample directly into the conditioned titration vessel. Ensure the needle tip is below the surface of the solvent.

• Analysis: The titrator will automatically titrate the sample with the Karl Fischer reagent until the endpoint is reached. The instrument's software will calculate the water content based on the volume of titrant used and the pre-determined titer.

• Reporting: Report the water content as a weight percentage (% w/w). Perform the measurement in triplicate for accuracy.[10]

Protocol 2: Microencapsulation of CAGE using Spray Drying

Objective: To encapsulate liquid CAGE within a polymer shell to create a dry, free-flowing powder with reduced hygroscopicity.

Caption: Experimental workflow for CAGE microencapsulation via spray drying.

Materials:

• Spray dryer (e.g., Büchi Mini Spray Dryer B-290)

• High-shear homogenizer

• CAGE

• Wall material (e.g., Ethyl cellulose)

• Solvent (e.g., Ethanol)

Methodology:

• Wall Material Solution: Dissolve the wall material (e.g., 5% w/v ethyl cellulose) in a suitable solvent (e.g., ethanol).

• Emulsion Preparation: Add CAGE to the polymer solution (e.g., to achieve a 40% CAGE loading in the final dried particle).

• Homogenization: Homogenize the mixture at high speed (e.g., 10,000 rpm for 5 minutes) to form a stable oil-in-water or oil-in-oil emulsion with fine droplets.

• Spray Drying:

  • Set the spray dryer parameters. Typical starting parameters:

    • Inlet Temperature: 140°C

    • Aspirator Rate: 85-95%

    • Pump/Feed Rate: 5-10 mL/min

  • Pump the emulsion through the two-fluid nozzle into the drying chamber.

• Collection: The dried microparticles are separated from the air stream in the cyclone and collected in the product vessel.

• Post-Processing: Store the collected powder in a desiccator to prevent any moisture uptake before characterization.[4]

References

• 1. Exploring Deep Eutectic Solvents as Pharmaceutical Excipients: Enhancing the Solubility of Ibuprofen and Mefenamic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Choline geranate (CAGE): A multifaceted ionic liquid for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical translation of choline and geranic acid deep eutectic solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Formulation of ionic liquid APIs via spray drying processes to enable conversion into single and two-phase solid forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pharmaexcipients.com [pharmaexcipients.com]
• 7. mdpi.com [mdpi.com]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. Cocrystal formation by Ionic liquid-assisted grinding: Case study with cocrystals of caffeine [dspace.mit.edu]
• 10. arts.units.it [arts.units.it]

Identifying and characterizing degradation products of geranic acid.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the identification and characterization of geranic acid degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for geranic acid?

A1: Based on forced degradation studies, geranic acid is most susceptible to thermal degradation. It is relatively stable under hydrolytic (acidic and basic), mild oxidative, and photolytic (UVA light) conditions.[1] Under significant heat stress (e.g., 80°C), the formation of several new degradation products has been observed.[1]

Q2: What specific degradation products of geranic acid have been identified?

A2: While forced degradation studies have shown the formation of new peaks in chromatographic analysis under thermal stress, the specific chemical structures of these degradation products are not extensively detailed in publicly available literature.[1] Characterizing these products would require analytical techniques such as mass spectrometry (MS) for mass determination and nuclear magnetic resonance (NMR) spectroscopy for structural elucidation.

Q3: Is geranic acid susceptible to degradation by oxidation?

A3: Geranic acid shows limited susceptibility to mild oxidation. In studies using 3% hydrogen peroxide for 24 hours, only a minor loss of the parent compound (approximately 3.6%) was reported, with no significant new peaks appearing in the chromatogram.[1] However, the bacterial degradation of related terpenes is known to be initiated by the oxidation of alcohol groups to carboxylic acids, suggesting that under specific enzymatic or more aggressive oxidative conditions, degradation could occur.[2]

Q4: My experiment shows no significant degradation under acidic or basic hydrolysis. Is this expected?

A4: Yes, this is an expected outcome. Geranic acid is highly stable under both acidic (0.1 M HCl) and basic (0.1 M NaOH) conditions at room temperature for 24 hours.[1] Published studies report degradation levels of less than 1% under these conditions, confirming the molecule's stability against hydrolysis.[1]

Troubleshooting Guide

Issue 1: Unexpected peaks are observed in the chromatogram of a control sample of geranic acid.

• Possible Cause 1: Thermal Degradation during Sample Preparation. Geranic acid is known to degrade under heat.[1] High temperatures used in sample preparation (e.g., in the GC inlet or during solvent evaporation) could be causing degradation.

  • Solution: Minimize heat exposure during sample preparation. If using gas chromatography, try a lower inlet temperature or a derivatization technique suitable for thermally labile acids. For LC-MS, ensure the sample is not heated during preparation or in the autosampler.

• Possible Cause 2: Isomerization. Commercial geranic acid can be a mixture of (E) and (Z) isomers (nerolic acid).[3] The "unexpected" peak could be the other isomer.

  • Solution: Verify the purity and isomeric composition of your starting material using a certified reference standard. Ensure your analytical method is capable of separating the (E) and (Z) isomers.

Issue 2: No degradation products are detected after exposing geranic acid to stress conditions.

• Possible Cause 1: Stress Conditions Are Too Mild. Geranic acid is a relatively stable molecule, particularly to hydrolysis and photolysis.[1]

  • Solution: As per ICH guidelines, the goal of forced degradation is to achieve 5-20% degradation of the drug substance. If no degradation is observed, consider increasing the duration of exposure, the concentration of the stressing agent, or the temperature. For example, if no degradation occurs at room temperature with 0.1 M HCl, the experiment could be repeated at an elevated temperature (e.g., 60-80°C).

• Possible Cause 2: Analytical Method Is Not Stability-Indicating. The chromatographic method being used may not be able to separate the degradation products from the main geranic acid peak.

  • Solution: Develop and validate a stability-indicating method. This typically involves using a high-resolution column and a gradient elution program to ensure separation of all potential degradation products. A photodiode array (PDA) detector is crucial for checking peak purity.

Issue 3: Mass balance in the stability study is poor (sum of assay of geranic acid and impurities is not close to 100%).

• Possible Cause 1: Formation of Non-UV Active or Volatile Degradants. The degradation products may not have a chromophore, making them undetectable by UV detectors, or they may be volatile and lost during sample preparation.

  • Solution: Use a universal detector like a mass spectrometer (MS) or a charged aerosol detector (CAD) in parallel with the UV detector to detect non-UV active compounds. For volatile compounds, consider using headspace GC-MS for analysis.

• Possible Cause 2: Incomplete Elution of Degradants. Some degradation products might be strongly retained on the analytical column and not elute during the run.

  • Solution: Extend the gradient run time and include a high-organic-solvent wash at the end of each run to ensure all components are eluted from the column.

Quantitative Data

The following table summarizes the percentage of degradation observed for geranic acid under various forced degradation conditions.

Stress Condition	Parameters	Duration	% Degradation of Geranic Acid	Reference
Thermal	80°C in an oven	5 days	20.0%	[1]
Oxidative	3% Hydrogen Peroxide (H₂O₂)	24 hours	3.6%	[1]
Photolytic	UVA Light	3 days	2.0%	[1]
Acid Hydrolysis	0.1 M Hydrochloric Acid (HCl)	24 hours	0.3%	[1]
Base Hydrolysis	0.1 M Sodium Hydroxide (NaOH)	24 hours	0.0%	[1]

Experimental Protocols

Protocol 1: Forced Degradation Study of Geranic Acid

• Preparation of Stock Solution: Prepare a stock solution of geranic acid at a concentration of 1 mg/mL in a suitable solvent like acetonitrile or methanol.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the solution at room temperature for 24 hours. If no degradation is observed, repeat the experiment at 60°C for a shorter duration (e.g., 2-8 hours). After the specified time, neutralize the solution with an equivalent amount of 0.1 M NaOH and dilute with the mobile phase to a final concentration of ~100 µg/mL.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the solution at room temperature for 24 hours. After the specified time, neutralize with an equivalent amount of 0.1 M HCl and dilute with the mobile phase to ~100 µg/mL.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the solution at room temperature for 24 hours, protected from light. Dilute with the mobile phase to ~100 µg/mL.

• Thermal Degradation: Place a solid sample of geranic acid in a calibrated oven at 80°C for 5 days. Also, place a solution of geranic acid (1 mg/mL) in a sealed vial at 60°C for 24 hours. After exposure, dissolve the solid or dilute the solution with the mobile phase to ~100 µg/mL.

• Photolytic Degradation: Expose a solution of geranic acid (1 mg/mL) to UVA light (e.g., overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter). A parallel sample should be wrapped in aluminum foil as a dark control. After exposure, dilute the samples with the mobile phase to ~100 µg/mL.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method for Geranic Acid

• Instrumentation: HPLC with a Photodiode Array (PDA) detector or UV detector and Mass Spectrometer (MS).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 220 nm (or monitor multiple wavelengths using PDA).

• Injection Volume: 10 µL.

• Data Analysis: Integrate all peaks. Assess peak purity of the geranic acid peak in stressed samples using the PDA detector. Identify degradation products by comparing the chromatograms of stressed samples to the control. Use MS data to obtain the mass-to-charge ratio (m/z) of potential degradants.

Visualizations

Caption: Workflow for a forced degradation study of geranic acid.

Caption: Enzymatic oxidation pathway from geraniol to geranic acid.

References

• 1. Clinical translation of choline and geranic acid deep eutectic solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. geranic acid, 459-80-3 [thegoodscentscompany.com]

Technical Support Center: Enhancing the Stability of Geranic Acid Under Thermal Stress

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the stabilization of geranic acid under thermal stress.

Frequently Asked Questions (FAQs)

Q1: What are the primary pathways of thermal degradation for geranic acid?

A1: Geranic acid, as an α,β-unsaturated carboxylic acid, is susceptible to thermal degradation primarily through decarboxylation.[1] Under thermal stress, it can isomerize to its β,γ-unsaturated form, which then undergoes decarboxylation via a cyclic transition state to yield volatile organic compounds.[1][2] Other potential degradation pathways include oxidation of the double bonds, leading to the formation of various smaller aldehydes, ketones, and carboxylic acids.

Q2: What are the expected degradation products of geranic acid under thermal stress?

A2: While specific studies exhaustively identifying all thermal degradation products of pure geranic acid are limited, based on its structure and studies on similar compounds, likely degradation products include carbon dioxide (from decarboxylation) and various hydrocarbons.[1][2] In the presence of oxygen, a range of oxidation products such as smaller chain aldehydes, ketones, and carboxylic acids can be expected.[3][4] When formulated as a choline geranate (CAGE) gel and subjected to 80°C for 5 days, a 20% loss of geranic acid was observed with the appearance of a few new, unidentified peaks in the chromatogram.

Q3: What are the most effective methods to enhance the thermal stability of geranic acid?

A3: The most promising methods for enhancing the thermal stability of geranic acid include:

• Inclusion Complexation with Cyclodextrins: Encapsulating geranic acid within the hydrophobic cavity of cyclodextrins can shield it from thermal energy and oxidative environments.[5]

• Microencapsulation/Nanoencapsulation: Creating a protective shell around geranic acid droplets using polymers can significantly improve its thermal resistance.[6]

• Addition of Antioxidants: For degradation involving oxidation, the addition of antioxidants can quench free radicals and inhibit oxidative chain reactions.[7]

• Formation of Deep Eutectic Solvents (DES): Forming a DES, such as Choline and Geranic Acid (CAGE), has been shown to improve the stability of geranic acid under certain stress conditions.

Q4: How can I monitor the thermal stability of my geranic acid formulation?

A4: The thermal stability of geranic acid formulations can be assessed using a combination of analytical techniques:

• High-Performance Liquid Chromatography (HPLC): To quantify the remaining concentration of geranic acid after thermal stress. A stability-indicating HPLC method should be used.[8]

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify volatile degradation products.[9][10]

• Differential Scanning Calorimetry (DSC): To determine the melting point and thermal transitions of the formulation, which can indicate changes in stability.

• Thermogravimetric Analysis (TGA): To measure weight loss as a function of temperature, providing information on the decomposition temperature.

Troubleshooting Guides

Issue 1: Rapid Degradation of Geranic Acid During Heating

Possible Cause	Troubleshooting Steps
Direct exposure to high temperatures.	Reduce the processing temperature if possible. Employ stabilization techniques such as encapsulation or cyclodextrin complexation to protect the geranic acid.
Presence of oxidative catalysts (e.g., metal ions).	Use high-purity solvents and reagents. Consider adding a chelating agent (e.g., EDTA) to sequester metal ions.
Inappropriate solvent.	Ensure the solvent is inert and has a high boiling point to prevent localized overheating.
Presence of oxygen.	Conduct experiments under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

Issue 2: Poor Encapsulation Efficiency or Complexation Yield

Possible Cause	Troubleshooting Steps
Incompatible wall material or cyclodextrin type.	Screen different polymers for encapsulation or various types of cyclodextrins (α, β, γ, and their derivatives) to find the best fit for geranic acid's size and polarity.
Incorrect ratio of geranic acid to encapsulating agent.	Optimize the molar ratio of geranic acid to cyclodextrin or the core-to-wall material ratio for encapsulation.
Suboptimal process parameters (e.g., stirring speed, temperature, pH).	Systematically vary the process parameters to find the optimal conditions for encapsulation or complexation.
Geranic acid volatility.	For encapsulation methods involving heat (e.g., spray drying), minimize the temperature and processing time. Consider using a less volatile derivative if appropriate for the application.

Issue 3: Inconsistent Results in HPLC Stability Assays

Possible Cause	Troubleshooting Steps
Non-validated HPLC method.	Develop and validate a stability-indicating HPLC method that can separate geranic acid from its degradation products.[11]
Baseline drift or noise.	Ensure proper mobile phase degassing, stable column temperature, and a clean system.[12][13]
Peak tailing or fronting.	Check for column degradation, mismatched solvent strength between the sample and mobile phase, or system dead volume.[14]
Shifting retention times.	Ensure consistent mobile phase composition, flow rate, and column temperature. Allow for adequate column equilibration between runs.[13]

Quantitative Data Summary

Table 1: Forced Degradation of Geranic Acid in a Choline Geranate (CGB400) Gel Formulation

Stress Condition	Duration	Temperature	% Loss of Geranic Acid
Heat	5 days	80°C	20.0%
UV-A Light	3 days	Ambient	2.0%
0.1 M Hydrochloric Acid	24 hours	Ambient	0.3%
0.1 M Sodium Hydroxide	24 hours	Ambient	0.0%
3% Hydrogen Peroxide	24 hours	Ambient	3.6%

Data adapted from a study on a CGB400 gel formulation.

Experimental Protocols

Protocol 1: Preparation of Geranic Acid-β-Cyclodextrin Inclusion Complex

Objective: To enhance the thermal stability of geranic acid by forming an inclusion complex with β-cyclodextrin.

Materials:

• Geranic acid

• β-Cyclodextrin

• Ethanol

• Deionized water

• Magnetic stirrer with heating plate

• Centrifuge

• Freeze-dryer

Methodology:

• Dissolve β-cyclodextrin in a 20:80 (v/v) ethanol:water solution at 65°C with continuous stirring. A typical concentration is 25 mM β-cyclodextrin.

• In a separate container, dissolve geranic acid in ethanol.

• Slowly add the geranic acid solution to the β-cyclodextrin solution in a 1:1 molar ratio.

• Continue stirring the mixture at 65°C for 4 hours.

• Gradually cool the solution to room temperature while stirring, and then store at 4°C for 24 hours to facilitate precipitation of the complex.

• Centrifuge the suspension to collect the precipitate.

• Wash the precipitate with a small amount of cold ethanol to remove any surface-adsorbed geranic acid.

• Freeze-dry the precipitate to obtain a fine powder of the geranic acid-β-cyclodextrin inclusion complex.

• Characterize the complex using DSC, TGA, and FTIR to confirm inclusion.

Protocol 2: Stability Testing of Geranic Acid Formulations using HPLC

Objective: To quantify the concentration of geranic acid in a formulation after exposure to thermal stress.

Materials and Equipment:

• Geranic acid formulation

• HPLC system with UV detector

• C18 reverse-phase HPLC column (e.g., 250 x 4.6 mm, 5 µm)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for mobile phase acidification)

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• Thermostatically controlled oven

Methodology:

• Preparation of Mobile Phase: Prepare a mobile phase of acetonitrile and water (e.g., 60:40 v/v) acidified with 0.1% phosphoric acid.[8] Filter and degas the mobile phase.

• Preparation of Standard Solutions: Prepare a stock solution of geranic acid in the mobile phase. From the stock solution, prepare a series of standard solutions of known concentrations to create a calibration curve.

• Sample Preparation: Accurately weigh a known amount of the geranic acid formulation and dissolve it in the mobile phase to a known volume. Filter the sample through a 0.45 µm syringe filter before injection.

• Thermal Stress: Place a known amount of the geranic acid formulation in a sealed vial in a thermostatically controlled oven at the desired temperature (e.g., 80°C) for a specified duration.

• Post-Stress Sample Preparation: After the specified time, remove the sample from the oven, allow it to cool to room temperature, and prepare it for HPLC analysis as described in step 3.

• HPLC Analysis:

  • Set the column temperature (e.g., 30°C).

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the UV detection wavelength to 220 nm.

  • Inject the standard solutions to generate a calibration curve.

  • Inject the initial (time zero) and thermally stressed samples.

• Data Analysis: Quantify the concentration of geranic acid in the samples by comparing the peak areas to the calibration curve. Calculate the percentage of geranic acid remaining after thermal stress.

Visualizations

Caption: Experimental workflow for the preparation of geranic acid-β-cyclodextrin inclusion complexes.

Caption: Proposed thermal degradation pathways of geranic acid.

References

• 1. organic chemistry - How do α,β-unsaturated acids undergo decarboxylation? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. organic chemistry - What is the mechanism of decarboxylation of β,γ-unsaturated carboxylic acids? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nanoencapsulation of usnic acid: An attempt to improve antitumour activity and reduce hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. medikamenterqs.com [medikamenterqs.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]

Optimizing fermentation parameters for microbial production of geranic acid.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the microbial fermentation of geranic acid.

Troubleshooting Guides

This section addresses common issues encountered during the fermentation process in a question-and-answer format.

Question: My geranic acid yield is lower than expected. What are the potential causes and solutions?

Answer:

Low geranic acid yield can stem from several factors. Systematically investigating the following parameters is recommended:

• Substrate Inhibition: High concentrations of geraniol, the precursor, can be toxic to microbial cells and inhibit enzyme activity.[1][2] It has been observed that increasing substrate concentration beyond an optimal point leads to a decrease in geranic acid production.[2]

  • Solution: Optimize the geraniol concentration. Studies have shown that concentrations around 20 mM can be effective for strains like Mucor irregularis IIIMF4011.[2] Consider a fed-batch strategy where geraniol is added intermittently to maintain a low but sufficient concentration.

• Suboptimal Temperature: Temperature significantly affects the activity of the enzymes responsible for converting geraniol to geranic acid.[1]

  • Solution: Ensure the fermentation is carried out at the optimal temperature for your specific microbial strain. Different microorganisms have different optimal temperature ranges for this biotransformation, with studies reporting temperatures from 24°C to 37°C.[1][2] For example, a 99.20% conversion was observed with M. irregularis at 28°C.[2]

• Improper pH: The pH of the fermentation medium can influence microbial growth and enzyme function.

  • Solution: Monitor and control the pH of the medium throughout the fermentation process. The optimal pH will be strain-dependent.

• Inadequate Media Composition: The carbon and nitrogen sources in the growth medium can impact the production of the necessary biotransforming enzymes.[1]

  • Solution: Optimize the media composition. For instance, Sabouraud Dextrose Broth (SDB) has been shown to be effective for M. irregularis.[1] Experiment with different carbon and nitrogen sources to find the best combination for your strain.

• Insufficient Biomass: A low concentration of microbial cells will result in a lower overall production of geranic acid.

  • Solution: Optimize the biomass concentration. For M. irregularis, biomass concentrations of 30-50 g/L have shown high conversion rates.[1] Ensure your inoculum is healthy and at the correct density.

Question: I'm observing poor microbial growth or cell lysis during fermentation. What could be the issue?

Answer:

Poor growth or lysis can be attributed to several factors:

• Geraniol Toxicity: As mentioned, geraniol can be toxic at high concentrations.

  • Solution: Lower the initial geraniol concentration or use a fed-batch approach.

• Accumulation of Toxic Byproducts: The accumulation of other metabolic byproducts could be inhibiting growth.

  • Solution: Analyze your fermentation broth for potential inhibitory compounds. Media optimization or changing the feeding strategy might be necessary.

• Contamination: The presence of unwanted microorganisms can compete for nutrients and produce substances that are harmful to your production strain.[3][4]

  • Solution: Implement strict aseptic techniques throughout your process. Regularly check for contamination by microscopy and plating on selective media. If contamination is detected, discard the culture and sterilize your equipment thoroughly. Using antimicrobial agents that do not affect your production strain can also be a strategy.[4][5]

Question: How can I confirm if my microorganism is producing geranic acid?

Answer:

You will need to extract the compound from the fermentation broth and analyze it using analytical chemistry techniques.

• Extraction: Geranic acid can be extracted from the acidified fermentation broth using organic solvents like ethyl acetate or diethyl ether.[6]

• Analysis: The presence and quantity of geranic acid in your extract can be confirmed and measured using:

  • Gas Chromatography-Mass Spectrometry (GC-MS): This technique separates the components of your extract and provides a mass spectrum that can be used to identify geranic acid.[6]

  • High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a reliable method for quantifying geranic acid.[6]

Frequently Asked Questions (FAQs)

What is geranic acid and what are its applications?

Geranic acid is an open-chain monoterpenoid with applications in the cosmetic, fragrance, flavor, and agricultural industries.[1] It has been shown to have antifungal and depigmenting properties.[1] It is also used as a flavor enhancer in some foods and beverages and as a component in synthetic honeybee pheromones.[2]

Why use microbial fermentation to produce geranic acid?

Microbial fermentation, or biotransformation, offers several advantages over chemical synthesis for producing complex molecules like geranic acid. These include:

• Economic Viability: It can be more economical, especially for complex chemical structures.[1][2]

• Regio- and Stereoselectivity: Microbes can perform highly specific chemical reactions that are difficult to achieve through traditional chemistry.

• Sustainability: It is often a more environmentally friendly process.

What microbial strains are commonly used for geranic acid production?

Several microorganisms have been reported to produce geranic acid from geraniol, including:

• Fungi: Mucor irregularis[1], Penicillium digitatum

• Bacteria: Pseudomonas putida[7], Alcaligenes defragrans[6], Acetobacter species, and Gluconobacter species.[1]

What is the general biosynthetic pathway for geranic acid from geraniol?

The biotransformation of geraniol to geranic acid typically involves a two-step oxidation process:

• Geraniol is first oxidized to its corresponding aldehyde, geranial, by a geraniol dehydrogenase.

• Geranial is then further oxidized to geranic acid by a geranial dehydrogenase.[1]

Quantitative Data Summary

Table 1: Optimized Fermentation Parameters for Geranic Acid Production by Mucor irregularis IIIMF4011

Parameter	Optimal Value	Conversion Rate	Reference
Temperature	28 °C	99.20%	[2]
Substrate (Geraniol) Conc.	20 mM	96.03%	[2]
Biomass Concentration	30-50 g/L	~97%	[1]
Incubation Time	72 hours	97-100%	[1]
Fermentation Scale	1.5 L (in 3 L fermentor)	98.89%	[1]

Experimental Protocols

1. Protocol for Inoculum Preparation and Fermentation

This protocol is based on the cultivation of Mucor irregularis.

• Media Preparation: Prepare Sabouraud Dextrose Broth (SDB). Autoclave at 121°C and 15 psi for 15 minutes.

• Inoculation: Inoculate the sterile SDB with spores of the microbial strain.

• Incubation: Incubate the culture at 28°C with shaking at 200 rpm for 48 hours to generate sufficient biomass.

• Biomass Separation: Harvest the mycelium by centrifugation at 5000 rpm.

• Fermentation Setup: In a fermentor, prepare a reaction mixture containing a suitable buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.0).

• Substrate Addition: Add geraniol to the desired final concentration (e.g., 20 mM).

• Fermentation: Add the harvested biomass to the reaction mixture and incubate at the optimal temperature (e.g., 28°C) and agitation (e.g., 200 rpm) for the desired duration (e.g., 72 hours).[1]

2. Protocol for Geranic Acid Extraction and Quantification

• Sample Preparation: Take a known volume of the fermentation broth.

• Acidification: Acidify the sample to approximately pH 2.0 using an appropriate acid (e.g., sulfuric acid).[6]

• Solvent Extraction: Perform a liquid-liquid extraction by adding an equal volume of an organic solvent such as ethyl acetate or diethyl ether. Mix vigorously and allow the phases to separate. Repeat the extraction process three times for optimal recovery.[6]

• Drying and Concentration: Combine the organic phases and dry them over anhydrous sodium sulfate. The solvent can then be evaporated under reduced pressure to concentrate the extracted compounds.

• Analysis by HPLC:

  • Column: Use a C18 reversed-phase column.[6]

  • Mobile Phase: An isocratic mobile phase of acetonitrile and acidified water (e.g., with phosphoric acid) is commonly used.[6][8]

  • Detection: Monitor the elution at a wavelength of 215 nm or 235 nm.[6]

  • Quantification: Prepare a standard curve with known concentrations of pure geranic acid to quantify the amount in your samples.

Visualizations

Caption: Experimental workflow for microbial production of geranic acid.

Caption: Biosynthesis pathway of geranic acid from geraniol.

Caption: Troubleshooting decision tree for low geranic acid yield.

References

• 1. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ethanolproducer.com [ethanolproducer.com]
• 4. researchgate.net [researchgate.net]
• 5. Anti-Contamination Strategies for Yeast Fermentations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Geranic Acid Formation, an Initial Reaction of Anaerobic Monoterpene Metabolism in Denitrifying Alcaligenes defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Separation of Geranic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Resolving peak co-elution of geranic and nerolic acid in chromatography.

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the chromatographic separation of geranic acid and nerolic acid, two geometric isomers that are prone to peak co-elution.

Frequently Asked Questions (FAQs)

Q1: What are geranic acid and nerolic acid, and why are they difficult to separate?

Geranic acid ((2E)-3,7-Dimethyl-2,6-octadienoic acid) and nerolic acid ((2Z)-3,7-Dimethyl-2,6-octadienoic acid) are geometric isomers, also known as cis-trans or E/Z isomers.[1][2][3] They share the same molecular formula and connectivity but differ in the spatial arrangement of substituents around the C2=C3 double bond.[2] This structural similarity results in very close physicochemical properties, making their separation by standard chromatographic techniques a significant challenge.[1]

Q2: What is peak co-elution?

Peak co-elution occurs when two or more different compounds elute from a chromatography column at the same time, resulting in a single, merged peak.[4][5] This prevents accurate identification and quantification of the individual analytes.[5] In the context of geranic and nerolic acid, their similar retention behavior often leads to this issue.

Q3: How can I determine if my single peak is actually two co-eluting compounds?

There are several methods to detect co-elution:

• Visual Peak Inspection: Look for signs of asymmetry in the peak shape.[5] A perfectly symmetrical peak might still hide a co-elution, but asymmetrical peaks with "shoulders" or "split tops" are strong indicators of overlapping compounds.[4][5] A shoulder is a sudden discontinuity, distinct from gradual peak tailing.[5]

• Diode Array Detector (DAD) Analysis: A DAD acquires UV spectra across the entire peak.[5] If the spectra are identical from the leading edge to the trailing edge, the peak is likely pure.[4] If the spectra differ, the system will flag potential co-elution.[4][5]

• Mass Spectrometry (MS) Analysis: Similar to DAD, taking mass spectra across the peak can reveal the presence of multiple components.[4] If the mass-to-charge ratio (m/z) profiles shift during the peak's elution, co-elution is highly probable.[5]

Q4: What are the fundamental chromatographic principles I should focus on to resolve co-eluting peaks?

Resolution (Rs) in chromatography is governed by three key factors: efficiency (N), selectivity (α), and capacity factor (k').[5][6]

• Capacity Factor (k'): Represents how long an analyte is retained on the stationary phase. If k' is too low (e.g., <1), compounds pass through too quickly for separation to occur.[5]

• Selectivity (α): The ratio of the capacity factors of the two peaks. This is a measure of the column's ability to chemically distinguish between the two analytes. Changing selectivity is often the most powerful way to achieve separation.[6]

• Efficiency (N): A measure of the column's ability to produce narrow peaks. Higher efficiency (sharper peaks) improves resolution.[5] This can be increased by using columns with smaller particles or longer lengths.[6]

Troubleshooting Guide for Co-elution

This guide provides a systematic approach to resolving the co-elution of geranic and nerolic acid.

Problem: My chromatogram shows a single, broad, or shouldered peak where I expect to see separate peaks for geranic and nerolic acid.

Caption: Troubleshooting workflow for resolving peak co-elution.

Detailed Experimental Protocols

Protocol 1: Reversed-Phase HPLC Method Development

This protocol outlines a systematic approach to developing an HPLC method for separating geranic and nerolic acids. HPLC is a common choice for analyzing organic acids.[7]

1. Initial Conditions:

• Column: Start with a standard C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid or Phosphoric Acid in Water.[7][8]

• Mobile Phase B: Acetonitrile (ACN).

• Gradient: 50% B to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 215 nm.[9]

• Column Temperature: 30 °C.

2. Optimization Steps:

• Adjust Capacity Factor (k'): If peaks elute too early, decrease the initial percentage of ACN to increase retention.[5] An ideal k' is between 1 and 5.[5]

• Improve Selectivity (α):

  • Solvent Type: Replace Acetonitrile with Methanol. The different solvent properties can alter interactions with the stationary phase and improve selectivity.

  • Mobile Phase pH: Adjusting the pH can change the ionization state of the acids, potentially leading to better separation.[10] Use appropriate buffers to maintain a stable pH.[10]

  • Change Stationary Phase: If mobile phase optimization fails, the issue is likely poor selectivity of the stationary phase.[5] Switch to a column with a different chemistry. For geometric isomers, columns that provide shape selectivity are often effective.[2][11]

    • Phenyl or PFP Columns: Offer π-π interactions.[11]

    • Embedded Amide or Polar-RP Columns: Provide different polar interactions.[8][11]

    • Cholesterol-based Columns: Are effective for separating geometric isomers due to shape-based selectivity.[2]

Protocol 2: Gas Chromatography (GC) Method Development

GC can also be used, especially with derivatization to improve volatility and peak shape.[7]

1. Sample Preparation (Derivatization):

• Convert the carboxylic acids to their more volatile methyl esters (e.g., using BF3/Methanol or diazomethane) to prevent peak tailing commonly seen with underivatized acids.[7]

2. Initial GC Conditions:

• Column: Use a polar wax-based capillary column (e.g., VF-Wax MS or CP-Wax 52 CB).[3]

• Carrier Gas: Helium.

• Injection: Split mode.

• Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase at 3 °C/min to 220 °C.[3]

  • Hold: Hold at 220 °C for 10 minutes.

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

3. Optimization Steps:

• Temperature Program: The temperature ramp rate is a critical parameter.[12] A slower ramp rate can increase the time compounds spend in the column, often improving the separation of closely eluting peaks. Conversely, a faster ramp can sharpen peaks but may reduce separation.

Data Presentation

The following tables summarize example parameters that can be adjusted to resolve co-elution, with hypothetical resolution (Rs) values. Baseline resolution is achieved when Rs ≥ 1.5.

Table 1: HPLC Method Parameter Optimization

Parameter	Condition 1	Condition 2	Condition 3	Expected Outcome
Stationary Phase	Standard C18	Phenyl-Hexyl	UDC-Cholesterol	Changing selectivity to improve separation.[2][6][11]
Mobile Phase	60% ACN / 40% Water + 0.1% FA	70% MeOH / 30% Water + 0.1% FA	60% ACN / 40% Water + 0.1% FA	Methanol offers different selectivity than ACN.
Hypothetical Rs	0.8 (Co-elution)	1.2 (Partial Separation)	1.7 (Baseline Resolution)	Demonstrates impact of method changes.

Table 2: GC Temperature Program Optimization (for Derivatized Acids)

Parameter	Program 1	Program 2	Expected Outcome
Column	Polar Wax Column	Polar Wax Column	Consistent column for comparison.
Ramp Rate	10 °C / min	3 °C / min	A slower ramp increases interaction time, often improving resolution.[12]
Retention Time (Nerol)	15.2 min	20.1 min	Longer retention with slower ramp.
Retention Time (Geraniol)	15.4 min	20.8 min	Longer retention with slower ramp.
Hypothetical Rs	1.0 (Poor Separation)	1.6 (Good Separation)	Demonstrates improved resolution.

Visualizations

Caption: Geranic acid and nerolic acid are geometric isomers.

References

• 1. Separation of Geometric Isomers Using Chromatographic Techniques [eureka.patsnap.com]
• 2. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 3. Geranic acid [webbook.nist.gov]
• 4. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 5. youtube.com [youtube.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Separation of Geranic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. Geranic Acid Formation, an Initial Reaction of Anaerobic Monoterpene Metabolism in Denitrifying Alcaligenes defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 11. welch-us.com [welch-us.com]
• 12. Chromatography [web.njit.edu]

Preventing geranic acid-induced precipitation in cell culture media.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers prevent precipitation issues when using geranic acid in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is geranic acid and why is it difficult to dissolve in cell culture media?

Geranic acid, also known as (2E)-3,7-dimethylocta-2,6-dienoic acid, is a polyunsaturated fatty acid and a monoterpenoid.[1][2] Like many fatty acids, it is hydrophobic, meaning it has very limited solubility in water-based solutions like cell culture media.[3][4][5] Direct addition of geranic acid, even when pre-dissolved in a solvent, often leads to immediate precipitation as it comes into contact with the aqueous environment of the media.[6][7]

Q2: I dissolved geranic acid in DMSO, but it precipitated when I added it to my cell culture medium. Why did this happen?

This is a common issue known as the "Uso effect".[6] While geranic acid is soluble in organic solvents like DMSO or ethanol, this solubility is drastically reduced when the concentrated stock is diluted into the aqueous culture medium.[8] The solvent disperses into the medium, leaving the poorly soluble geranic acid to precipitate out of the solution.[8]

Q3: How can I prevent geranic acid from precipitating in my cell culture medium?

The most effective and widely recommended method is to complex the geranic acid with fatty-acid-free Bovine Serum Albumin (BSA).[6][9] BSA acts as a carrier protein, binding to the fatty acid molecules and increasing their stability and solubility in the aqueous medium.[10] This complex mimics the physiological transport of fatty acids in the bloodstream.[9]

Q4: Can I use a higher concentration of DMSO to keep the geranic acid in solution?

While increasing the concentration of a solubilizer like DMSO might seem like a solution, it is generally not recommended.[6] High concentrations of DMSO can be toxic to cells and may introduce unintended biological effects, compromising experimental results.[6][11] Therefore, it's crucial to keep the final DMSO concentration in the culture medium to a minimum, typically well below 1%.[6]

Q5: Are there other factors in my cell culture medium that could be causing precipitation?

Yes, several factors can contribute to precipitation in cell culture media in general:

• Temperature shifts: Repeated freeze-thaw cycles or extreme temperature changes can cause components to fall out of solution.[12][13]

• pH instability: Changes in pH can affect the solubility of various media components.[12][13] For many acidic compounds, solubility can be pH-dependent.[14]

• High salt concentrations: Evaporation of media can lead to increased salt concentrations, causing precipitation of salts like calcium phosphate.[12]

• Component interactions: Certain components, if not added in the correct order during media preparation, can react and form insoluble precipitates. For example, calcium chloride and magnesium sulfate can form calcium sulfate crystals.[12][13]

Troubleshooting Guides

Issue: Geranic acid precipitates immediately upon addition to cell culture medium.

Root Cause: Poor aqueous solubility of geranic acid and rapid dilution of the solvent stock.

Solution Workflow:

Caption: Troubleshooting workflow for immediate geranic acid precipitation.

Detailed Steps:

• Stop direct addition: Do not add geranic acid dissolved in a solvent directly to your culture medium.

• Use a carrier protein: The recommended approach is to prepare a geranic acid-BSA complex. This will significantly enhance its solubility and stability in the medium.

• Follow the protocol: Refer to the detailed "Experimental Protocol for Preparing Geranic Acid-BSA Complex" below.

• Optimize the molar ratio: The ratio of geranic acid to BSA is critical.[15] A molar ratio between 1:1 and 4:1 (geranic acid:BSA) is a good starting point. You may need to optimize this for your specific cell line and experimental conditions.

• Control experiments: Always include a control with BSA alone (without geranic acid) to account for any effects of the carrier protein itself on your cells.[15]

Issue: The cell culture medium becomes cloudy or turbid over time after adding geranic acid-BSA complex.

Root Cause: This could be due to delayed precipitation, instability of the medium, or contamination.

Troubleshooting Steps:

• Check for contamination: First, examine the culture under a microscope to rule out bacterial or fungal contamination, which can cause turbidity.[12][13]

• Evaluate media stability:

  • pH: Ensure the pH of your medium is stable after adding the complex. Use a pH meter to verify.

  • Temperature: Avoid storing the supplemented medium at low temperatures (e.g., 4°C) for extended periods, as this can cause components to precipitate.[12] It is best to prepare it fresh.

• Re-evaluate the Geranic Acid-BSA Complex:

  • Preparation: Ensure the complex was prepared correctly, with complete dissolution of the geranic acid film in the BSA solution.

  • Concentration: You may be using a concentration of geranic acid that is at the upper limit of its solubility even with BSA. Consider performing a dose-response experiment to determine the optimal, non-precipitating concentration range.

Data Presentation

Table 1: Comparison of Solvents for Geranic Acid Stock Preparation

Solvent	Solubility of Geranic Acid	Recommended Use for Cell Culture	Key Considerations
Water	Practically Insoluble[3][4][5]	Not recommended for stock solution	Will not dissolve geranic acid.
Ethanol	Soluble[3]	For initial dissolution before BSA complexation	Must be fully evaporated before adding BSA solution.
DMSO	Soluble[6][7]	For initial dissolution before BSA complexation	Must be fully evaporated. Can have cellular effects.[6]

Table 2: Geranic Acid-BSA Complex Preparation Parameters

Parameter	Recommendation	Rationale
BSA Type	Essentially fatty acid-free BSA	Ensures that the binding sites on BSA are available for geranic acid.[6]
GA:BSA Molar Ratio	Start with 1:1 to 4:1	Balances solubility with minimizing the amount of BSA added to the culture.[15]
Incubation Temperature	37°C	Facilitates the binding of geranic acid to BSA.
Incubation Time	30-60 minutes	Allows for sufficient time for the complex to form.

Experimental Protocols

Experimental Protocol for Preparing Geranic Acid-BSA Complex

This protocol is adapted from general methods for preparing fatty acid-BSA complexes.

Materials:

• Geranic acid

• Ethanol (or DMSO)

• Essentially fatty acid-free BSA

• Sterile phosphate-buffered saline (PBS) or serum-free culture medium

• Sterile glass vials

• Nitrogen gas stream or speed vacuum concentrator

• Water bath or incubator at 37°C

• Vortex mixer

Procedure:

Caption: Workflow for preparing a geranic acid-BSA complex.

Detailed Steps:

• Prepare Geranic Acid Stock Solution: Dissolve geranic acid in a minimal amount of ethanol.

• Create a Thin Film: In a sterile glass vial, add the desired amount of the geranic acid stock solution. Evaporate the ethanol using a gentle stream of nitrogen gas or a speed vacuum concentrator. This should leave a thin, uniform film of geranic acid on the bottom of the vial.

• Prepare BSA Solution: Prepare a stock solution of fatty acid-free BSA in serum-free medium or PBS. The concentration will depend on your desired final molar ratio. Warm this solution to 37°C.

• Complexation: Add the warm BSA solution to the vial containing the geranic acid film. Immediately cap the vial and vortex vigorously for 1-2 minutes to facilitate the dissolution of the fatty acid into the BSA solution.

• Incubation: Incubate the mixture in a 37°C water bath for at least 30-60 minutes to ensure complete complexation. Vortex occasionally.

• Sterilization and Use: Sterile-filter the geranic acid-BSA complex through a 0.22 µm syringe filter. This is now your stock solution to be added to your cell culture experiments.

Signaling Pathway Visualization

While the specific signaling pathways activated by geranic acid are a subject of ongoing research, fatty acids are known to influence cellular processes through various mechanisms, including their role in membrane composition and energy metabolism.

Caption: Potential cellular pathways for geranic acid.

References

• 1. Geranic acid | C10H16O2 | CID 5275520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GERANIC ACID | 459-80-3 [chemicalbook.com]
• 3. Buy Geranic acid | 459-80-3 | >98% [smolecule.com]
• 4. GERANIC ACID CAS#: 459-80-3 [m.chemicalbook.com]
• 5. GERANIC ACID | 459-80-3 [amp.chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. echemi.com [echemi.com]
• 8. researchgate.net [researchgate.net]
• 9. caymanchem.com [caymanchem.com]
• 10. Albumin and mammalian cell culture: implications for biotechnology applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 13. Cell Culture Academy [procellsystem.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Addressing batch-to-batch variability in geranic acid bioconversion.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during the bioconversion of geraniol to geranic acid, with a focus on mitigating batch-to-batch variability.

Troubleshooting Guides

Issue 1: Low or No Conversion of Geraniol to Geranic Acid

Q1: My bioconversion reaction shows low or no yield of geranic acid. What are the potential causes and how can I troubleshoot this?

A1: Low or no product yield is a common issue that can stem from several factors. Systematically investigate the following possibilities:

• Inadequate Microbial Growth or Inactive Biomass: The health and activity of your microbial catalyst are paramount.

  • Troubleshooting:

    • Verify Culture Purity: Streak your microbial culture on an appropriate agar medium to check for contamination.

    • Assess Cell Viability: Use methods like plate counts or viability staining to ensure you are starting with a healthy and sufficient number of viable cells.

    • Optimize Growth Conditions: Ensure that the growth medium, temperature, pH, and aeration are optimal for your specific microorganism. For instance, Mucor irregularis IIIMF411 shows efficient conversion when incubated at 28°C and 200 rpm.[1]

    • Enzyme Activity: The enzymes responsible for the biotransformation may be intracellular.[2] Ensure your protocol for biomass preparation (e.g., harvesting, washing) does not compromise enzyme integrity.

• Sub-optimal Reaction Conditions: The bioconversion process is sensitive to environmental parameters.

  • Troubleshooting:

    • pH Control: The pH of the reaction buffer is critical. For the conversion using M. irregularis, a potassium phosphate buffer at pH 7.0 has been used effectively.[1] Ensure your buffer has adequate capacity to maintain the pH throughout the reaction.

    • Temperature Fluctuations: Verify that your incubator or fermentor maintains a stable temperature. The optimal temperature for geranic acid production can vary, with studies reporting efficient conversion at temperatures ranging from 24°C to 37°C.[2]

    • Aeration and Agitation: Proper mixing is essential for substrate and nutrient distribution. For fermentor-scale reactions, parameters like 1.5 LPM aeration and 200 rpm agitation have been successful.[1]

• Substrate or Product Related Issues:

  • Troubleshooting:

    • Substrate Quality: Ensure the purity of your geraniol substrate. Impurities can inhibit microbial growth or enzyme activity.

    • Substrate Concentration and Toxicity: High concentrations of geraniol can be toxic to microorganisms.[2][3] If you suspect toxicity, consider a fed-batch approach or starting with a lower substrate concentration. Studies have shown that increasing geraniol concentration from 10 mM to 80 mM can decrease geranic acid production.[2]

    • Product Inhibition: While less common for geranic acid, in some bioconversions, the final product can inhibit the enzymes responsible for its production. Analyze product concentration over time to see if the reaction rate plateaus prematurely.

Issue 2: High Batch-to-Batch Variability in Geranic Acid Yield

Q2: I am observing significant differences in geranic acid yield between different experimental batches. How can I improve consistency?

A2: Batch-to-batch variability is often due to subtle inconsistencies in starting materials, protocols, or equipment. A systematic approach is key to identifying and controlling these variables.

• Standardize Inoculum Preparation:

  • Troubleshooting:

    • Consistent Seed Culture: Implement a strict protocol for preparing your seed culture. Use cells from the same growth phase and ensure a consistent inoculum size (e.g., 10% seed culture inoculation).[1]

    • Cryopreserved Stocks: Work from a well-characterized and cryopreserved cell bank to avoid genetic drift from repeated subculturing.

• Control of Raw Materials:

  • Troubleshooting:

    • Media Component Quality: Use high-quality media components from a consistent supplier. Variations in yeast extract or peptone lots can significantly impact microbial growth and productivity.

    • Substrate Lot Consistency: If possible, use geraniol from the same manufacturing lot for a series of experiments.

• Precise Environmental Control:

  • Troubleshooting:

    • Calibrated Equipment: Regularly calibrate all equipment, including pH meters, thermometers, and spectrophotometers.

    • Monitor and Log Parameters: For fermentor runs, continuously monitor and log key parameters like pH, dissolved oxygen, temperature, and agitation rate to ensure they are consistent across batches.

• Consistent Downstream Processing:

  • Troubleshooting:

    • Standardized Extraction: Use a consistent and validated protocol for extracting geranic acid from the reaction mixture. Variations in solvent volumes, extraction times, or pH adjustments can lead to variable recovery.

    • Analytical Method Validation: Ensure your analytical method (e.g., GC-MS, HPLC) is robust and validated for quantifying geranic acid in your specific matrix.[2][4][5]

Frequently Asked Questions (FAQs)

Q3: What microorganisms are commonly used for geranic acid bioconversion?

A3: Several microorganisms have been reported to convert geraniol to geranic acid, including:

• Fungi such as Mucor irregularis[1][2][6][7][8], Penicillium digitatum[9], and Aspergillus niger.[10]

• Bacteria such as Pseudomonas putida[9] and engineered Escherichia coli.[8][11]

Q4: What is the typical bioconversion pathway from geraniol to geranic acid?

A4: The bioconversion generally proceeds in a two-step oxidation process catalyzed by dehydrogenases. First, geraniol is oxidized to geranial by geraniol dehydrogenase. Subsequently, geranial is converted to geranic acid by geranial dehydrogenase.[1]

Q5: How can I monitor the progress of my bioconversion reaction?

A5: The progress of the reaction can be monitored by quantifying the disappearance of the substrate (geraniol) and the appearance of the product (geranic acid) over time. Common analytical techniques include Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).[2][4]

Q6: What are the optimal conditions for geranic acid bioconversion using Mucor irregularis?

A6: Based on recent studies, high conversion rates (97-100%) with M. irregularis have been achieved under the following conditions.[1][2][7]

Data Summary

Table 1: Optimized Bioconversion Parameters for Geranic Acid Production using Mucor irregularis IIIMF4011

Parameter	Optimized Value	Reference
Incubation Temperature	28°C	[1][2]
Incubation Time	72 hours	[1][2]
Agitation	200 rpm	[1]
Substrate (Geraniol) Conc.	20 mM	[1][2]
pH	7.0 (in 0.1 M Potassium Phosphate Buffer)	[1]
Conversion Rate (Flask)	97-100%	[1][2][7]
Conversion Rate (3L Fermentor)	98.89%	[1][2][7]

Experimental Protocols

Protocol 1: Geranic Acid Bioconversion using Mucor irregularis

This protocol is adapted from studies on Mucor irregularis IIIMF4011.[1]

1. Seed Culture Preparation: a. Inoculate spores of M. irregularis into a 250 mL flask containing 50 mL of Sabouraud Dextrose Broth (SDB). b. Incubate at 28°C with shaking at 200 rpm for 2 days.

2. Biotransformation Reaction: a. After 2 days of growth, prepare the biotransformation reaction. b. In a new flask, add 20 mM of geraniol to 0.1 M potassium phosphate buffer (pH 7.0). c. Add the 2-day old mycelium (biomass) to the reaction mixture. d. Incubate at 28°C with shaking at 200 rpm for 72 hours.

3. Extraction and Analysis: a. After 72 hours, harvest the reaction mixture. b. Extract the geranic acid using a suitable organic solvent like ethyl acetate. c. Analyze the organic extract using GC-MS to determine the concentration of geranic acid and any remaining geraniol.

Protocol 2: Quantification of Geranic Acid using GC-MS

This is a general guideline for GC-MS analysis.[2]

1. Sample Preparation: a. Take a known volume of the organic extract from the biotransformation. b. If necessary, dilute the sample with the extraction solvent (e.g., ethyl acetate). c. For quantification, add a known concentration of an internal standard.

2. GC-MS Analysis: a. Inject 1 µL of the prepared sample into the GC-MS system. b. Use a suitable capillary column (e.g., HP-5ms). c. Set up a temperature program, for example: initial temperature of 60°C for 2 min, ramp up to 280°C at 10°C/min, and hold for 5 min. d. Use helium as the carrier gas at a constant flow rate. e. The mass spectrometer can be operated in scan mode to identify compounds and in selected ion monitoring (SIM) mode for accurate quantification.

3. Data Analysis: a. Identify the peaks for geraniol and geranic acid based on their retention times and mass spectra, comparing them to authentic standards. b. Quantify the amount of geranic acid by comparing its peak area to that of the internal standard and a standard calibration curve.

Visualizations

Caption: Enzymatic pathway of geraniol to geranic acid.

Caption: Troubleshooting workflow for low geranic acid yield.

References

• 1. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Geranic Acid Formation, an Initial Reaction of Anaerobic Monoterpene Metabolism in Denitrifying Alcaligenes defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. jmaps.in [jmaps.in]
• 11. Biosynthesis of geranate via isopentenol utilization pathway in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

Improving the long-term storage stability of geranic acid samples.

Technical Support Center: Geranic Acid Sample Stability

This guide provides researchers, scientists, and drug development professionals with essential information for maintaining the long-term storage stability of geranic acid samples. Below you will find frequently asked questions, troubleshooting advice, and detailed experimental protocols to ensure the integrity of your samples.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My geranic acid sample shows new, unexpected peaks in HPLC/GC analysis after storage. What could be the cause?

A1: The appearance of new peaks typically indicates sample degradation. Geranic acid, as an unsaturated monoterpenoid, is susceptible to several degradation pathways:

• Oxidation: Exposure to air can cause oxidation. The double bonds in the geranic acid structure are particularly susceptible. This is a common degradation pathway for terpenes.[1][2]

• Photodegradation: Exposure to UV or ambient light can induce chemical changes.[1][3]

• Thermal Degradation: High temperatures or significant temperature fluctuations can cause decomposition.[1] Forced degradation studies have shown that heating geranic acid at 80°C can generate new impurities.[4]

• Isomerization: The cis/trans configuration of the double bonds might change under certain conditions, leading to the formation of isomers like nerolic acid.

• Contamination: Reaction with incompatible materials (e.g., strong acids, bases, oxidizing agents, or certain plastics) can create new compounds.[2][5]

Troubleshooting Steps:

• Review your storage containers and conditions. Ensure you are using airtight, amber glass vials.[2][6]

• Check the storage temperature. It should be consistently cool and stable.[1]

• Minimize headspace in the container to reduce oxygen exposure.[2] Consider flushing the container with an inert gas like nitrogen or argon before sealing.[1]

• Confirm that no incompatible substances have come into contact with the sample.

Q2: What are the optimal temperature and duration for storing geranic acid?

A2: The ideal storage temperature depends on the desired storage duration and the form of the sample (neat oil vs. solution).

• Short-Term (Days to Weeks):

  • Refrigeration at 2-8°C is suitable for short-term storage of standards and samples, maintaining stability for at least 48 hours.[4]

  • A consistently cool room temperature (15-21°C) can also be used, but refrigeration is preferred to slow degradation.[1][3]

• Long-Term (Months):

  • For stock solutions, storage at -20°C is recommended for up to one month.[7]

  • For storage up to six months, -80°C is the preferred condition for stock solutions.[7]

  • Crucially, avoid repeated freeze-thaw cycles , which can accelerate degradation.[3][7] Aliquot samples into smaller, single-use vials before freezing.

Q3: Can I store geranic acid samples in plastic containers?

A3: No. It is strongly advised to avoid storing geranic acid, especially in its pure or concentrated form, in plastic containers. Terpenes can degrade plastic, leading to contamination of the sample with leached materials and affecting the aroma and purity.[2] Always use glass containers, preferably amber or UV-protective glass, for storage.[2][6]

Q4: My sample's citrus-like aroma has faded or changed. Does this indicate degradation?

A4: Yes, a change in aroma is a strong indicator of chemical degradation. Terpenes like geranic acid are volatile compounds responsible for its characteristic scent.[3] Oxidation, photodegradation, or thermal stress can alter the chemical structure, leading to a loss of the original aroma or the development of off-odors. If you observe a change in smell, you should re-analyze the sample for purity and concentration before use.

Q5: I need to prepare a stock solution of geranic acid for long-term use. What solvent should I use?

A5: The choice of solvent depends on your downstream application and analytical method. Geranic acid is insoluble in water but soluble in organic solvents.[5]

• For chromatographic analysis (HPLC, GC): Methanol or ethanol are common choices for preparing stock solutions.[8]

• Solubility: If you encounter solubility issues, gentle warming to 37°C or sonication in an ultrasonic bath can help.[7]

• Storage of Solutions: Once prepared, the stock solution should be stored in separate, sealed vials under the recommended temperature conditions (-20°C or -80°C) to prevent solvent evaporation and sample degradation.[7]

Data Presentation: Storage Condition Stability

The following tables summarize recommended storage conditions for geranic acid and general terpenes to ensure long-term stability.

Table 1: Recommended Storage Temperatures for Geranic Acid Solutions

Storage Duration	Temperature	Recommended Use Within	Citation(s)
Short-Term	5°C (Refrigerated)	48 Hours	[4]
Medium-Term	-20°C	1 Month	[7]
Long-Term	-80°C	6 Months	[7]

Table 2: General Best Practices for Terpene & Geranic Acid Storage

Factor	Recommendation	Rationale	Citation(s)
Light	Store in dark, amber, or UV-protective glass containers.	Prevents photodegradation.	[1][3][6]
Temperature	Maintain stable, cool temperatures (e.g., 15-21°C). For longer-term, refrigerate (2-8°C) or freeze (-20°C / -80°C).	Slows thermal decomposition and volatilization.	[1][3]
Atmosphere	Use airtight containers with minimal headspace. Consider flushing with inert gas (e.g., nitrogen).	Prevents oxidation.	[1][2]
Container	Use glass vials.	Avoids degradation of plastic and sample contamination.	[2]
Humidity	Store in a dry place with <60% relative humidity.	Prevents moisture absorption and potential microbial growth.	[2]
Handling	Avoid frequent opening of containers and repeated freeze-thaw cycles.	Minimizes exposure to oxygen and thermal stress.	[2][3]

Experimental Protocols

Protocol 1: Forced Degradation Study for Geranic Acid

This protocol is designed to intentionally degrade a geranic acid sample to understand its stability profile and identify potential degradation products.

1. Objective: To assess the stability of geranic acid under various stress conditions (heat, light, acid, base, oxidation).

2. Materials:

• Geranic acid sample

• HPLC-grade methanol

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• Amber HPLC vials

• Calibrated oven, UV light chamber (UVA), pH meter

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV/DAD or MS)

3. Methodology:

• Sample Preparation: Prepare a stock solution of geranic acid in methanol at a known concentration (e.g., 1 mg/mL).

• Control Sample: Dilute the stock solution to the working concentration, and immediately analyze it via HPLC to establish the initial purity profile (t=0).

• Stress Conditions (perform in separate, labeled amber vials):

  • Acid Hydrolysis: Mix the sample with 0.1 M HCl and keep at room temperature for 24 hours.[4] Neutralize before injection if necessary.

  • Base Hydrolysis: Mix the sample with 0.1 M NaOH and keep at room temperature for 24 hours.[4] Neutralize before injection.

  • Oxidation: Mix the sample with 3% H₂O₂ and keep at room temperature for 24 hours.[4]

  • Thermal Stress: Place the sample in an oven at 80°C for 5 days.[4]

  • Photolytic Stress: Expose the sample to UVA light for 3 days.[4]

• Analysis: After the exposure period, dilute each stressed sample to the working concentration and analyze using the same HPLC method as the control.

• Evaluation: Compare the chromatograms of the stressed samples to the control. Look for a decrease in the main geranic acid peak area and the appearance of new peaks (degradants). A mass spectrometer detector can help in identifying the structure of these new peaks.

Protocol 2: Routine Stability Testing of Stored Geranic Acid Samples

1. Objective: To monitor the purity and concentration of geranic acid samples over a planned storage period.

2. Materials:

• Stored geranic acid samples (aliquoted)

• Analytical balance

• Volumetric flasks and pipettes

• HPLC or GC system with a validated method for geranic acid quantification.

• Reference standard of geranic acid with known purity.

3. Methodology:

• Initial Analysis (Time Zero): Before placing samples into storage, perform an initial analysis (e.g., HPLC) to determine the initial concentration and purity. This serves as the baseline.

• Storage: Store the aliquoted samples under the desired conditions (e.g., -20°C in amber glass vials).

• Time-Point Analysis: At predetermined intervals (e.g., 1, 3, 6, 12 months), remove one aliquot from storage.

• Sample Preparation: Allow the sample to come to room temperature. Prepare it for analysis according to your validated method (e.g., dilution in a specific solvent).

• Quantification: Analyze the sample using your HPLC or GC method. Quantify the concentration of geranic acid against a freshly prepared calibration curve using the reference standard.

• Data Evaluation: Compare the concentration and purity at each time point to the initial baseline data. A significant decrease in concentration or the appearance of impurity peaks indicates instability under the tested storage conditions.

Visualizations

Below are diagrams illustrating key pathways and workflows related to geranic acid stability.

Caption: Factors contributing to the degradation of geranic acid samples.

Caption: Workflow for a long-term stability testing experiment.

References

• 1. How to Preserve Terpenes: Storage & Handling Guide for Cannabis Products | Terpene Belt Farms [terpenebeltfarms.com]
• 2. abstraxtech.com [abstraxtech.com]
• 3. rootsciences.com [rootsciences.com]
• 4. Clinical translation of choline and geranic acid deep eutectic solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemicalbull.com [chemicalbull.com]
• 6. bucannalabs.com [bucannalabs.com]
• 7. glpbio.com [glpbio.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Antifungal Properties of Geranic Acid and Nerolic Acid

In the ongoing search for novel antifungal agents, naturally occurring monoterpenoids such as geranic acid and its isomer, nerolic acid, have garnered interest for their potential therapeutic applications. This guide provides a comparative analysis of the available experimental data on the antifungal activity of these two compounds, aimed at researchers, scientists, and drug development professionals. The information presented summarizes key findings on their efficacy, outlines the experimental methodologies used for their evaluation, and explores their potential mechanisms of action.

Data Presentation: Comparative Antifungal Activity

The antifungal efficacy of a compound is typically quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the substance that prevents visible growth of a microorganism. The table below summarizes the available MIC values for geranic acid and the closely related compound, nerol. It is important to note that specific MIC data for nerolic acid is limited in the current literature; therefore, data for nerol, its corresponding alcohol, is presented as a proxy to provide a preliminary comparative insight.

Compound	Fungal Species	MIC Value	Reference
Geranic Acid	Colletotrichum graminicola	< 46 µM (~ < 7.74 µg/mL)	[1]
Fusarium graminearum	< 46 µM (~ < 7.74 µg/mL)	[1]
Nerol *	Candida albicans	0.77 µL/mL (~ 675 µg/mL)
Fusarium oxysporum	> 4 µL/mL (EC50 = 0.46 µL/mL)

***Note:** Data for nerol is presented as a proxy for nerolic acid due to the limited availability of specific MIC values for nerolic acid in the reviewed literature. Direct comparisons should be made with caution.*

Experimental Protocols

The determination of the Minimum Inhibitory Concentration (MIC) for antifungal agents is crucial for evaluating their efficacy. A standardized method for this is the broth microdilution assay, as outlined by the Clinical and Laboratory Standards Institute (CLSI) guidelines, such as M27 for yeasts and M38 for filamentous fungi.

Broth Microdilution Assay for Antifungal Susceptibility Testing

• Preparation of Antifungal Agent Stock Solution: A stock solution of the test compound (geranic acid or nerolic acid) is prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO).

• Serial Dilutions: A series of twofold dilutions of the stock solution are prepared in a 96-well microtiter plate using a standardized growth medium, such as RPMI-1640.

• Inoculum Preparation: The fungal isolates to be tested are cultured on an appropriate agar medium. A suspension of fungal spores or cells is then prepared in sterile saline and adjusted to a specific concentration (e.g., 0.5-2.5 x 10³ cells/mL for yeasts).

• Inoculation: Each well of the microtiter plate containing the diluted antifungal agent is inoculated with the prepared fungal suspension.

• Controls: Positive (fungal suspension with no antifungal agent) and negative (medium only) controls are included in each plate.

• Incubation: The microtiter plates are incubated at a controlled temperature (e.g., 35°C) for a specified period (e.g., 24-48 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the antifungal agent at which there is no visible growth of the fungus.

Mandatory Visualization

Experimental Workflow for MIC Determination

Workflow for determining the Minimum Inhibitory Concentration (MIC).

Proposed Antifungal Mechanism of Action

The precise signaling pathways affected by geranic and nerolic acids are not yet fully elucidated. However, studies on related monoterpenoids, such as geraniol, suggest a mechanism involving the disruption of the fungal cell membrane's integrity and function.[2] This can lead to increased membrane permeability and the leakage of essential intracellular components, ultimately resulting in cell death. One proposed target is the ergosterol biosynthesis pathway, a critical component of the fungal cell membrane. Another suggested mechanism is the induction of oxidative stress through the generation of reactive oxygen species (ROS).[3]

Proposed mechanism of action for geranic/nerolic acid.

Conclusion

The available data indicates that geranic acid possesses potent antifungal activity against certain plant pathogenic fungi. While direct comparative data for nerolic acid is scarce, the activity of the related compound nerol suggests potential antifungal properties, albeit possibly at higher concentrations than geranic acid for some fungal species. The likely mechanism of action for these monoterpenoids involves the disruption of the fungal cell membrane, a common target for many antifungal drugs. Further research is warranted to establish a broader antifungal spectrum for both geranic and nerolic acids, to obtain direct comparative MIC values, and to elucidate the specific molecular targets and signaling pathways involved in their antifungal action. Such studies will be crucial for determining their potential as lead compounds in the development of new antifungal therapies.

References

• 1. Metabolic engineering of geranic acid in maize to achieve fungal resistance is compromised by novel glycosylation patterns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antifungal Activity of Essential Oil Compounds (Geraniol and Citral) and Inhibitory Mechanisms on Grain Pathogens (Aspergillus flavus and Aspergillus ochraceus) - PMC [pmc.ncbi.nlm.nih.gov]

Validating the mechanism of action of geranic acid as a tyrosinase inhibitor.

A comprehensive guide for researchers and drug development professionals on the mechanism of action of geranic acid as a tyrosinase inhibitor, benchmarked against established alternatives. This guide provides a detailed comparison, supported by experimental data and protocols, to facilitate informed decisions in dermatological and pharmacological research.

Introduction

The quest for effective and safe tyrosinase inhibitors is a cornerstone of research in dermatology and cosmetology, primarily aimed at addressing hyperpigmentation disorders and promoting skin lightening. Tyrosinase, a copper-containing enzyme, plays a pivotal role in the initial steps of melanin biosynthesis. Its inhibition can effectively control the production of melanin. Geranic acid, a monoterpenoid found in the essential oils of several aromatic plants like lemongrass, has emerged as a promising natural tyrosinase inhibitor. This guide provides a detailed validation of its mechanism of action, comparing its performance with well-established tyrosinase inhibitors, kojic acid and arbutin.

Comparative Performance of Tyrosinase Inhibitors

The efficacy of tyrosinase inhibitors is primarily evaluated based on their half-maximal inhibitory concentration (IC50) and their inhibition constant (Ki), which describe the concentration of the inhibitor required to reduce enzyme activity by half and the binding affinity of the inhibitor to the enzyme, respectively.

Inhibitor	Source/Type	Tyrosinase IC50	Inhibition Type	Ki Value	Melanin Reduction in B16F10 Cells
Geranic Acid (trans-isomer)	Natural (Lemongrass)	0.14 mM[1]	Not explicitly stated	Not available	35.4% reduction at 500 μM[2][3]
Geranic Acid (cis-isomer)	Natural (Lemongrass)	2.3 mM[1]	Not explicitly stated	Not available	Data not available
Kojic Acid	Fungal Metabolite	121 ± 5 µM (diphenolase)[4]	Mixed	0.012 µM & 0.165 µM	Dose-dependent reduction[4][5]
α-Arbutin	Synthetic	0.48 mM (mouse melanoma tyrosinase)[6]	Mixed	Not available	More potent than β-arbutin in B16 cells[4]
β-Arbutin	Natural (Bearberry)	0.9 mM (monophenolase), 0.7 mM (diphenolase)[7][8]	Noncompetitive	Not available	Dose-dependent reduction[4]

Mechanism of Action and Signaling Pathways

Tyrosinase activity is a critical control point in the melanogenesis signaling pathway. The binding of signaling molecules, such as α-melanocyte-stimulating hormone (α-MSH), to the melanocortin 1 receptor (MC1R) on melanocytes initiates a cascade of intracellular events. This leads to the activation of adenylyl cyclase, an increase in cyclic AMP (cAMP) levels, and the subsequent activation of protein kinase A (PKA). PKA then phosphorylates the cAMP response element-binding protein (CREB), which upregulates the expression of microphthalmia-associated transcription factor (MITF). MITF is the master regulator of melanogenic gene expression, including tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), and tyrosinase-related protein 2 (TRP-2). These enzymes work in concert within melanosomes to synthesize melanin.

Geranic acid, along with other inhibitors, exerts its effect by directly interacting with the tyrosinase enzyme, thereby blocking the conversion of L-tyrosine to L-DOPA and subsequent steps in the melanin synthesis pathway.

Melanogenesis Signaling Pathway and the Target of Geranic Acid.

Experimental Protocols

Mushroom Tyrosinase Inhibition Assay

This in vitro assay is a standard method for screening potential tyrosinase inhibitors.

Materials:

• Mushroom tyrosinase (e.g., Sigma-Aldrich)

• L-DOPA (3,4-dihydroxyphenylalanine)

• Phosphate buffer (pH 6.8)

• Test compounds (Geranic acid, Kojic acid, Arbutin) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare solutions of the test compounds at various concentrations.

• In a 96-well plate, add 40 µL of mushroom tyrosinase solution (e.g., 30 U/mL) and 100 µL of phosphate buffer to each well.

• Add 20 µL of the test compound solution or solvent control (e.g., DMSO) to the respective wells.

• Pre-incubate the plate at room temperature for 10 minutes.

• Initiate the enzymatic reaction by adding 40 µL of L-DOPA solution (e.g., 10 mM) to each well.

• Incubate the plate at 37°C for 20 minutes.

• Measure the absorbance at 475 nm using a microplate reader to determine the amount of dopachrome formed.

• The percentage of tyrosinase inhibition is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the control reaction and A_sample is the absorbance in the presence of the inhibitor.

• The IC50 value is determined by plotting the percentage of inhibition against the inhibitor concentration.

Melanin Content Assay in B16F10 Melanoma Cells

This cell-based assay evaluates the effect of inhibitors on melanin production in a cellular context.

Materials:

• B16F10 mouse melanoma cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• α-Melanocyte-stimulating hormone (α-MSH) to stimulate melanogenesis

• Test compounds (Geranic acid, Kojic acid, Arbutin)

• Phosphate-buffered saline (PBS)

• 1 N NaOH with 10% DMSO

• 96-well plate

• Microplate reader

Procedure:

• Seed B16F10 cells in a 6-well plate at a density of approximately 1x10^5 cells/well and culture for 24 hours.

• Treat the cells with various concentrations of the test compounds in the presence or absence of α-MSH (e.g., 100 nM) for 48-72 hours.

• After treatment, wash the cells with PBS and harvest them by trypsinization.

• Centrifuge the cell suspension to obtain a cell pellet.

• Solubilize the cell pellet in 1 N NaOH containing 10% DMSO and incubate at 80°C for 1 hour to dissolve the melanin.

• Transfer the lysate to a 96-well plate and measure the absorbance at 405 nm or 490 nm using a microplate reader.

• The melanin content is often normalized to the total protein content of the cell lysate, which can be determined using a BCA protein assay.

Experimental Workflow and Logic

The validation of a tyrosinase inhibitor involves a systematic progression from in vitro enzymatic assays to cell-based models to confirm its biological activity and mechanism of action.

Workflow for Validating Geranic Acid as a Tyrosinase Inhibitor.

Conclusion

Geranic acid demonstrates notable tyrosinase inhibitory activity, with its trans-isomer exhibiting a potent IC50 value. Its ability to reduce melanin content in melanoma cells further validates its potential as a skin-lightening agent. Compared to kojic acid and arbutin, geranic acid presents a promising natural alternative. However, further studies are warranted to fully elucidate its kinetic profile, including a definitive determination of its inhibition type and Ki value. The experimental protocols and comparative data presented in this guide offer a solid foundation for researchers and drug development professionals to further investigate and potentially harness the therapeutic and cosmetic applications of geranic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibitory effects of geranic acid derivatives on melanin biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Effects of alpha- and beta-arbutin on activity of tyrosinases from mushroom and mouse melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Action of tyrosinase on alpha and beta-arbutin: A kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]

Choline Geranate Demonstrates Superior Efficacy Over Traditional Antiseptics in Biofilm Eradication

A comprehensive review of experimental data reveals that choline geranate (CAGE), a novel ionic liquid-based antiseptic, exhibits significantly greater and more rapid efficacy in eradicating bacterial biofilms compared to traditional antiseptics such as chlorhexidine and povidone-iodine. This guide provides a detailed comparison of their performance, supported by quantitative data, experimental protocols, and mechanistic insights.

Choline geranate has emerged as a potent agent against a broad spectrum of pathogenic bacteria and fungi, particularly those embedded in the protective extracellular matrix of biofilms.[1][2] Biofilms are notoriously resistant to conventional antimicrobial treatments, posing a significant challenge in clinical and industrial settings. The data presented below, compiled from multiple studies, highlights the superior performance of choline geranate in dismantling these resilient microbial communities.

Quantitative Comparison of Biofilm Eradication

The efficacy of an antiseptic against biofilms is often quantified by its Minimum Biofilm Eradication Concentration (MBEC), the lowest concentration of the agent required to kill the microorganisms in a pre-formed biofilm. The following tables summarize the MBEC values for choline geranate, chlorhexidine, and povidone-iodine against mature biofilms of common pathogens.

Table 1: Minimum Biofilm Eradication Concentration (MBEC) of Choline Geranate (CAGE) against ESKAPE Pathogen Biofilms [3]

Pathogen	Biofilm Age	MBEC (% v/v) after 30 min exposure	MBEC (% v/v) after 120 min exposure
S. aureus (MSSA)	24 hours	0.313	0.156
S. aureus (MRSA)	24 hours	0.625	0.313
P. aeruginosa	24 hours	1.25	0.625
K. pneumoniae	24 hours	0.625	0.313
E. faecium	72 hours	2.5	1.25
A. baumannii	72 hours	5.0	2.5

Table 2: Minimum Biofilm Eradication Concentration (MBEC) of Traditional Antiseptics

Antiseptic	Pathogen	Biofilm Age	MBEC	Exposure Time
Povidone-Iodine	S. aureus (MSSA)	24 hours	0.25% (w/w)	Not Specified
Povidone-Iodine	S. aureus (MRSA)	24 hours	0.25% (w/w)	Not Specified
Povidone-Iodine	P. aeruginosa	3, 5, and 7 days	Complete eradication at 10% concentration	30 minutes
Chlorhexidine	S. aureus (MRSA)	Not Specified	> MIC	Not Specified
Chlorhexidine	P. aeruginosa	Not Specified	Less effective than against free-floating bacteria	Not Specified

Note: Direct comparison of MBEC values for traditional antiseptics is challenging due to variations in experimental protocols, including biofilm age and exposure times, across different studies. The data for choline geranate is presented from a single study with consistent methodology for clearer comparison.[3]

Mechanisms of Action: A Visual Representation

The superior efficacy of choline geranate can be attributed to its unique mechanism of action, which involves the disruption of the bacterial cell membrane. In contrast, traditional antiseptics employ different strategies to combat microbial growth.

Mechanism of action for Choline Geranate.

Mechanism of action for Chlorhexidine.

Mechanism of action for Povidone-Iodine.

Experimental Protocols

The data presented in this guide is based on standardized and reproducible experimental methodologies. The core procedures for evaluating the efficacy of antiseptics against biofilms are outlined below.

Biofilm Growth (Adapted from ASTM E3161)

The ASTM E3161 standard practice is utilized for growing robust and reproducible biofilms for testing.

Workflow for growing bacterial biofilms.

• Inoculation: A CDC (Centers for Disease Control and Prevention) biofilm reactor, containing coupons of a specified material, is inoculated with a standardized bacterial culture.

• Batch Phase: The reactor is operated in a batch mode for 24 hours to allow for the initial attachment and colonization of bacteria on the coupon surfaces.

• Continuous Flow (CSTR) Phase: Following the batch phase, the reactor is switched to a continuous flow of fresh growth medium for another 24 hours. This phase promotes the development of a mature and robust biofilm structure.

• Harvesting: After the desired biofilm age is reached (e.g., 24 or 72 hours), the coupons are aseptically removed from the reactor for subsequent efficacy testing.

Biofilm Efficacy Testing (Adapted from ASTM E2871)

The ASTM E2871 standard test method provides a quantitative measure of a disinfectant's ability to eradicate a pre-formed biofilm.

Workflow for testing antiseptic efficacy.

• Treatment: The harvested biofilm coupons are immersed in the antiseptic solution at various concentrations for a specified contact time (e.g., 30 or 120 minutes).

• Neutralization: After the contact time, the antiseptic is neutralized to prevent its residual activity from affecting the viability count.

• Biofilm Dislodgement: The biofilm is physically removed from the coupons using methods such as vortexing and sonication to release the embedded bacteria.

• Enumeration: The number of viable bacteria in the resulting suspension is determined through standard microbiological techniques, such as plating and colony counting.

• Log Reduction Calculation: The efficacy of the antiseptic is expressed as the log reduction in the number of viable bacteria compared to an untreated control.

Conclusion

The available data strongly indicates that choline geranate is a highly effective antiseptic for the eradication of bacterial biofilms, outperforming traditional agents like chlorhexidine and povidone-iodine in terms of both potency and speed of action. Its distinct mechanism of disrupting the bacterial cell membrane makes it a promising candidate for addressing the persistent challenge of biofilm-related infections in various healthcare and industrial applications. Further research with directly comparable experimental designs will be beneficial to solidify these findings and to fully elucidate the clinical potential of choline geranate.

References

• 1. Scope and efficacy of the broad-spectrum topical antiseptic choline geranate | PLOS One [journals.plos.org]
• 2. researchgate.net [researchgate.net]
• 3. Scope and efficacy of the broad-spectrum topical antiseptic choline geranate - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxic Effects of Geranic Acid and Other Unsaturated Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cytotoxic properties of geranic acid against other common unsaturated fatty acids, namely oleic acid, linoleic acid, and arachidonic acid. The information presented herein is supported by experimental data from various studies and is intended to serve as a valuable resource for researchers in the fields of cancer biology, pharmacology, and drug discovery. While direct comparative studies on the cytotoxicity of geranic acid are limited, this guide consolidates available data and utilizes information on structurally related compounds, such as geraniol, to provide a thorough analysis.

I. Comparative Cytotoxicity Data

The cytotoxic potential of a compound is often quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of a substance required to inhibit a biological process, such as cell proliferation, by 50%. The following table summarizes the reported IC50 values for geraniol (as a proxy for geranic acid), oleic acid, linoleic acid, and arachidonic acid across various cancer cell lines. It is important to note that direct comparisons of IC50 values across different studies should be made with caution due to variations in experimental conditions, including cell lines, exposure times, and assay methods.

Fatty Acid	Cell Line	Assay	Exposure Time (h)	IC50 Value
Geraniol	LoVo (Colon Cancer)	MTT	Not Specified	32.1 µg/mL
Geraniol	U87 (Glioblastoma)	MTT	Not Specified	41.3 µg/mL
Geraniol*	Colo-205 (Colon Cancer)	MTT	Not Specified	20 µM
Oleic Acid	A549 (Lung Cancer)	MTT	48	20 nM
Oleic Acid	PC-3 (Prostate Cancer)	MTT	48	15 µM
Oleic Acid	KLE (Endometrial Cancer)	MTT	72	445.6 µM
Oleic Acid	Hec-1B (Endometrial Cancer)	MTT	72	382.8 µM
Linoleic Acid	PC-3 (Prostate Cancer)	MTT	48	27 µM
Linoleic Acid	Rabbit Renal Proximal Tubule	Not Specified	Not Specified	100-500 µM
Arachidonic Acid	HL-60 (Leukemia)	Not Specified	Not Specified	10-400 µM (induces apoptosis)
Arachidonic Acid	Jurkat (Leukemia)	Not Specified	Not Specified	10-400 µM (induces apoptosis)
Arachidonic Acid	Raji (Leukemia)	Not Specified	Not Specified	10-400 µM (induces apoptosis)

*Note: Data for geraniol is used as a proxy for geranic acid due to the limited availability of direct cytotoxicity data for geranic acid. Geraniol is the alcohol precursor of geranic acid and is known to be metabolized to geranic acid in vivo.

II. Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and facilitate further research.

A. Cell Viability and Cytotoxicity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 to 1 x 10^5 cells/well and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Treat the cells with various concentrations of the fatty acids (e.g., geranic acid, oleic acid) and incubate for the desired period (e.g., 24, 48, or 72 hours). Include untreated cells as a negative control.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader. The absorbance of the treated cells is expressed as a percentage of the control.

Figure 1. Workflow of the MTT cytotoxicity assay.

2. Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a colorimetric assay that measures the activity of lactate dehydrogenase released from the cytosol of damaged cells into the culture medium.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at 250 x g for 10 minutes.

• Sample Transfer: Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

• Reaction Mixture: Prepare the LDH reaction mixture according to the manufacturer's instructions. This typically includes a substrate mix and a catalyst.

• Incubation: Add the reaction mixture to each well containing the supernatant and incubate at room temperature for up to 30 minutes, protected from light.

• Stop Reaction: Add a stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader. Controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer) should be included.

Figure 2. Workflow of the LDH cytotoxicity assay.

III. Signaling Pathways in Fatty Acid-Induced Cytotoxicity

Unsaturated fatty acids can induce cytotoxicity through the modulation of various signaling pathways. While the specific pathways affected by geranic acid are not yet fully elucidated, studies on geraniol and other unsaturated fatty acids suggest the involvement of the PI3K/Akt, MAPK, and NF-κB pathways.

A. PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a crucial regulator of cell survival, proliferation, and metabolism. Inhibition of this pathway can lead to apoptosis. Some unsaturated fatty acids have been shown to suppress the PI3K/Akt pathway, thereby promoting cancer cell death. Geraniin, a compound structurally related to geranic acid, has been shown to inhibit the PI3K/Akt pathway in colorectal cancer cells.

Figure 3. Potential inhibition of the PI3K/Akt pathway by unsaturated fatty acids.

B. MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in a wide range of cellular processes, including proliferation, differentiation, and apoptosis. The activation of certain MAPK pathways, such as JNK and p38, is often associated with the induction of apoptosis. Fatty acid fractions from rice bran oil have been shown to induce apoptosis in colon cancer cells through the MAPK pathway.[1]

References

• 1. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Geranic Acid and Geraniol as Skin Permeation Enhancers

In the realm of transdermal drug delivery, the search for effective and safe permeation enhancers is a paramount endeavor for researchers and drug development professionals. Among the various classes of enhancers, terpenes and fatty acids have garnered significant attention due to their natural origin and demonstrated efficacy. This guide provides a detailed, evidence-based comparison of two such molecules: geraniol, a terpene alcohol, and geranic acid, its corresponding carboxylic acid, in their roles as skin permeation enhancers.

Executive Summary

While both geranic acid and geraniol are derived from the same parent monoterpene, their efficacy and mechanisms as skin permeation enhancers exhibit notable differences, largely influenced by their functional groups. Geraniol is a well-documented permeation enhancer, with several studies providing quantitative data on its ability to increase the transdermal flux of various drugs. Its primary mechanism involves the disruption and fluidization of the stratum corneum lipids.

Geranic acid, on the other hand, is less studied as a standalone enhancer. It is most prominently featured as a component of a deep eutectic solvent (DES), choline geranate (CAGE), which has shown significant permeation-enhancing capabilities.[1][2] As a fatty acid, its mechanism is presumed to involve the disruption of the highly ordered lipid structure of the stratum corneum. Due to the limited availability of data on geranic acid as an individual agent, a direct quantitative comparison with geraniol is challenging. This guide, therefore, presents the available data for geraniol and contextualizes the potential of geranic acid based on its known properties and its role within the CAGE system.

Data Presentation: Performance Metrics

The following tables summarize the available quantitative data for geraniol's permeation enhancement effects. A corresponding table for geranic acid as a standalone enhancer cannot be provided due to a lack of available experimental data in the public domain.

Table 1: Quantitative Permeation Enhancement Data for Geraniol

Model Drug	Enhancement Metric	Value	Reference
Famotidine	Cumulative Permeation Increase	13-fold vs. control
Silver Sulphadiazine	Enhancement Ratio (ER)	5.5	[3]

Table 2: Information on Geranic Acid as a Permeation Enhancer

Context	Observation	Reference
As a component of Choline Geranate (CAGE)	CAGE is an effective deep eutectic solvent that enhances the transdermal delivery of various bioactive molecules.	[1][2]
Inferred Mechanism (as a fatty acid)	Expected to disrupt the ordered lipid bilayers of the stratum corneum, thereby increasing skin permeability.

Mechanism of Action

The primary barrier to transdermal drug delivery is the stratum corneum, the outermost layer of the skin, which is composed of corneocytes embedded in a highly organized lipid matrix. Both geraniol and geranic acid are believed to exert their permeation-enhancing effects by disrupting this lipid barrier.

Geraniol: As a terpene, geraniol's non-polar nature allows it to partition into the lipophilic stratum corneum. It is thought to increase the fluidity of the intercellular lipids, with a particular impact on the lamellar structure. This disruption creates pathways for drug molecules to more easily traverse the skin barrier.

Geranic Acid: As a fatty acid, geranic acid is hypothesized to insert itself into the lipid bilayers of the stratum corneum. Its bent structure can disrupt the tight packing of the lipid chains, leading to increased fluidity and permeability. Within the CAGE system, it contributes to a transient disruption of the skin's structure, facilitating the passage of permeants.[1]

Signaling Pathways and Experimental Workflows

To date, the mechanisms of action for geraniol and geranic acid as skin permeation enhancers are understood primarily at the biophysical level of lipid bilayer disruption, rather than through specific signaling pathways.

Below are diagrams illustrating the proposed mechanism of action and a typical experimental workflow for evaluating skin permeation enhancers.

Caption: Proposed mechanism of skin permeation enhancement.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Transdermal Drug Delivery Enhancement by Compounds of Natural Origin - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC and GC-MS Methods for Geranic Acid Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of geranic acid. This document outlines the experimental protocols and presents a summary of performance data to aid in method selection and development.

Introduction to Geranic Acid Analysis

Geranic acid, a monoterpenoid and an unsaturated fatty acid, is a compound of interest in various fields, including pharmacology and fragrance chemistry. Accurate and reliable quantification of geranic acid is crucial for research, development, and quality control. HPLC and GC-MS are two powerful analytical techniques commonly employed for this purpose. The choice between these methods depends on factors such as the sample matrix, required sensitivity, and the need for structural confirmation. This guide provides a side-by-side comparison of these two techniques, focusing on their analytical performance and procedural workflows.

Quantitative Performance Comparison

The following table summarizes the typical validation parameters for the analysis of geranic acid using HPLC-UV and GC-MS. The data presented is a composite from various studies and serves as a general reference for method performance.

Validation Parameter	HPLC-UV	GC-MS (after derivatization)	Typical Acceptance Criteria (ICH)
Linearity (R²)	≥ 0.999	≥ 0.999	≥ 0.99
Limit of Detection (LOD)	~0.1 µg/mL	~0.01 µg/mL	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	~0.3 µg/mL	~0.03 µg/mL	Signal-to-Noise ratio of 10:1
Accuracy (% Recovery)	98 - 105%	95 - 110%	80 - 120%
Precision (% RSD)	< 2%	< 5%	≤ 15% (at LOQ)

Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the analysis of organic acids. For geranic acid, a reverse-phase method is typically employed.

Sample Preparation:

• Dissolve the sample in a suitable solvent (e.g., methanol, acetonitrile).

• Filter the sample through a 0.45 µm syringe filter to remove particulate matter.

• Dilute the sample to a concentration within the calibrated linear range.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water (acidified with phosphoric acid or formic acid to a pH of ~2.5-3). A typical starting condition is a 60:40 (v/v) mixture of acetonitrile and acidified water.[1][2]

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 215 nm.[3]

• Injection Volume: 10-20 µL.

HPLC Experimental Workflow for Geranic Acid Analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and specificity, providing structural information that confirms the identity of the analyte. For non-volatile compounds like geranic acid, derivatization is a necessary step to increase volatility.

Sample Preparation and Derivatization:

• Extract geranic acid from the sample matrix using a suitable solvent.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Derivatize the dried extract to form a volatile ester (e.g., methyl ester). A common method is to react the sample with a methylating agent like Boron Trifluoride-Methanol (BF3-Methanol) or Trimethylsulfonium Hydroxide (TMSH).[3]

  • BF3-Methanol Method: Add 1-2 mL of 14% BF3-Methanol to the dried sample. Heat at 60-100°C for 5-30 minutes. After cooling, add water and extract the geranic acid methyl ester with hexane.

• The hexane layer containing the derivative is then injected into the GC-MS.

Chromatographic and Spectrometric Conditions:

• Column: A non-polar or mid-polar capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: Start at a lower temperature (e.g., 60°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C) at a rate of 5-10°C/min.

• Injector Temperature: 250°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole, operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and specificity. Key ions for geranic acid methyl ester would be monitored.

GC-MS Experimental Workflow for Geranic Acid Analysis.

Method Comparison

The choice between HPLC and GC-MS for geranic acid analysis involves a trade-off between simplicity, sensitivity, and specificity.

References

• 1. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [PDF] New method development and validation for Simultaneous determination of 3 terpenoids ( Terpineol , Limonene , α-Terpinene ) in Black cardamom by HPLC | Semantic Scholar [semanticscholar.org]
• 3. chromatographyonline.com [chromatographyonline.com]

Geranic Acid vs. Kojic Acid: A Comparative Guide to Tyrosinase Inhibition

For Researchers, Scientists, and Drug Development Professionals

In the quest for effective modulators of melanin production, both geranic acid and kojic acid have emerged as significant inhibitors of tyrosinase, the rate-limiting enzyme in melanogenesis. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers in selecting the appropriate standard for their tyrosinase inhibition studies.

Quantitative Performance: A Side-by-Side Comparison

The inhibitory potential of a compound against tyrosinase is most commonly quantified by its half-maximal inhibitory concentration (IC50), the concentration at which the compound inhibits 50% of the enzyme's activity. While a direct comparison can be challenging due to variations in experimental conditions across different studies, data from a comparative study by Masuda et al. (2008) provides a valuable benchmark.

Compound	Isomer	IC50 (mM)[1]	Relative Potency (vs. Kojic Acid)
Geranic Acid	trans-	0.14	~8.2 times less potent
cis-	2.3	~135 times less potent
Kojic Acid	-	0.017	Standard

As the data indicates, kojic acid is a significantly more potent inhibitor of tyrosinase than both the trans- and cis-isomers of geranic acid under the tested conditions[1]. It is important to note that other studies have reported a range of IC50 values for kojic acid, which can be attributed to differences in the source of tyrosinase (e.g., mushroom vs. human), substrate used (L-tyrosine or L-DOPA), and other assay parameters[2][3][4].

Mechanism of Action: Divergent Pathways to Inhibition

The molecular mechanisms through which geranic acid and kojic acid inhibit tyrosinase differ, offering distinct advantages for various research applications.

Kojic Acid: A well-established tyrosinase inhibitor, kojic acid functions primarily as a chelator of the copper ions essential for the catalytic activity of the enzyme's active site[5]. By binding to these copper ions, kojic acid effectively blocks the binding of the natural substrate, tyrosine, thereby preventing the synthesis of melanin precursors. Its mechanism is characterized as a competitive or mixed-type inhibition[5].

Geranic Acid: The inhibitory activity of geranic acid is intrinsically linked to its chemical structure. The carboxylic acid moiety is essential for its function, as ester and amide derivatives show no activity[1]. The alkyl chain of geranic acid is thought to contribute to the stabilization of the enzyme-inhibitor complex, enhancing its inhibitory effect[1]. This suggests a different binding mode compared to the direct copper chelation of kojic acid.

Experimental Protocols: A Guide to Tyrosinase Inhibition Assays

The following is a generalized protocol for a mushroom tyrosinase inhibition assay, a common method for evaluating the efficacy of potential inhibitors.

Materials:

• Mushroom Tyrosinase

• L-Tyrosine or L-DOPA (substrate)

• Phosphate Buffer (pH 6.8)

• Test compounds (Geranic Acid, Kojic Acid) dissolved in a suitable solvent (e.g., DMSO)

• 96-well microplate reader

Procedure:

• Preparation of Reagents: Prepare stock solutions of the enzyme, substrate, and test compounds in the phosphate buffer.

• Assay Mixture: In a 96-well plate, add the phosphate buffer, test compound at various concentrations, and the tyrosinase solution.

• Pre-incubation: Incubate the mixture for a defined period (e.g., 10 minutes) at a specific temperature (e.g., 25°C) to allow the inhibitor to interact with the enzyme.

• Initiation of Reaction: Add the substrate (L-tyrosine or L-DOPA) to each well to start the enzymatic reaction.

• Measurement: Measure the absorbance of the resulting dopachrome at a specific wavelength (typically around 475-492 nm) at regular intervals using a microplate reader.

• Calculation: The percentage of tyrosinase inhibition is calculated using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the reaction mixture without the inhibitor, and A_sample is the absorbance with the inhibitor.

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the inhibitor.

Visualizing the Process and Pathway

To better understand the experimental workflow and the biochemical context of tyrosinase inhibition, the following diagrams are provided.

Caption: A flowchart of the tyrosinase inhibition assay.

Caption: Inhibition of the melanogenesis pathway.

Conclusion

Both geranic acid and kojic acid are valuable tools for studying tyrosinase inhibition. Kojic acid, with its higher potency and well-characterized mechanism of copper chelation, serves as a robust and reliable standard for comparative studies. Geranic acid, while less potent, offers an alternative mechanism of action that may be of interest for exploring different modes of enzyme inhibition. The choice between these two compounds will ultimately depend on the specific objectives of the research, with kojic acid being the preferred standard for general tyrosinase inhibition screening and geranic acid providing a subject for more nuanced mechanistic studies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. repository.up.ac.za [repository.up.ac.za]
• 4. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and tyrosinase inhibitory properties of some novel derivatives of kojic acid - PMC [pmc.ncbi.nlm.nih.gov]

Comparative study of chemical synthesis versus biotransformation of geranic acid.

For researchers, scientists, and drug development professionals, the method of synthesis for a target molecule is a critical consideration, weighing factors of efficiency, cost, and environmental impact. This guide provides a detailed comparison of chemical synthesis and biotransformation routes for the production of geranic acid, a valuable monoterpenoid with applications in the fragrance, flavor, and pharmaceutical industries.

This publication objectively examines the performance of both approaches, supported by experimental data and detailed methodologies, to aid in the selection of the most suitable synthesis strategy for your research and development needs.

At a Glance: Key Performance Metrics

The following table summarizes the key quantitative data for the chemical synthesis and biotransformation of geranic acid, providing a clear comparison of their respective efficiencies and conditions.

Parameter	Chemical Synthesis (Two-Step)	Biotransformation (Mucor irregularis)
Overall Yield	~85-90%	>97%
Reaction Steps	2 (Oxidation to citral, then to geranic acid)	1 (Direct conversion from geraniol)
Reaction Temperature	Step 1: 0°C to 60°C; Step 2: Room Temperature	28°C
Reaction Time	Step 1: Variable; Step 2: ~14 hours	72 hours
Key Reagents/Catalysts	Step 1: Oxidizing agent (e.g., PCC, TEMPO); Step 2: Sodium chlorite, NaH2PO4, 2-methyl-2-butene	Mucor irregularis mycelium, culture medium
Solvents	Organic solvents (e.g., Dichloromethane, tert-Butanol)	Aqueous buffer (0.1 M Potassium Phosphate, pH 7.0)
Byproducts/Waste	Chemical waste, organic solvents, chlorinated species	Biomass, aqueous medium
Selectivity	High (with appropriate reagent selection)	Very High
Environmental Impact	Moderate to High (use of hazardous reagents and solvents)	Low (mild, aqueous conditions)

Experimental Protocols

Chemical Synthesis: A Two-Step Oxidation Approach

The chemical synthesis of geranic acid from geraniol is most effectively carried out in a two-step process to ensure high selectivity and yield. The first step involves the oxidation of the primary alcohol, geraniol, to the corresponding aldehyde, citral. The second step is the selective oxidation of citral to geranic acid.

Step 1: Oxidation of Geraniol to Citral

A widely used method for this conversion is the use of pyridinium chlorochromate (PCC) or a TEMPO-catalyzed oxidation. The following is a representative protocol for a TEMPO-catalyzed oxidation.

Materials:

• Geraniol

• 2,2,6,6-Tetramethylpiperidine-1-oxyl (TEMPO)

• Sodium hypochlorite (NaOCl) solution (bleach)

• Sodium bicarbonate (NaHCO3)

• Dichloromethane (CH2Cl2)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Dissolve geraniol (1 equivalent) and TEMPO (0.01 equivalents) in dichloromethane.

• Add a saturated aqueous solution of sodium bicarbonate.

• Cool the mixture to 0°C in an ice bath.

• Add sodium hypochlorite solution (1.1 equivalents) dropwise while maintaining the temperature at 0°C.

• Stir the reaction vigorously until the starting material is consumed (monitored by TLC).

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield citral. This step can achieve yields of up to 98%.

Step 2: Pinnick Oxidation of Citral to Geranic Acid

The Pinnick oxidation is a mild and efficient method for the oxidation of aldehydes to carboxylic acids.

Materials:

• Citral (from Step 1)

• tert-Butanol (t-BuOH)

• Water

• 2-Methyl-2-butene

• Sodium dihydrogen phosphate (NaH2PO4)

• Sodium chlorite (NaClO2)

• Sodium sulfite (Na2SO3)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• Dissolve citral (1 equivalent) in a mixture of tert-butanol and water.

• Add 2-methyl-2-butene (2 equivalents) as a scavenger for hypochlorous acid.

• Add sodium dihydrogen phosphate (1.2 equivalents) as a buffer.

• Add sodium chlorite (1.5 equivalents) portion-wise at room temperature.

• Stir the reaction for approximately 14 hours or until completion (monitored by TLC).

• Quench the reaction by adding an aqueous solution of sodium sulfite.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield geranic acid. This step typically proceeds with high yield.

Biotransformation of Geraniol to Geranic Acid

This protocol utilizes the fungus Mucor irregularis as a whole-cell biocatalyst for the direct conversion of geraniol to geranic acid.[1][2]

Materials:

• Mucor irregularis IIIMF4011 strain

• Sabouraud Dextrose Broth (SDB) medium (20 g/L glucose, 5 g/L peptone, 5 g/L tryptone)

• Geraniol

• 0.1 M Potassium phosphate buffer (pH 7.0)

• Ethyl acetate

Procedure:

• Cultivation of Mucor irregularis: Inoculate spores of M. irregularis into SDB medium and incubate at 28°C with shaking at 200 rpm for 48 hours to obtain a seed culture.

• Biomass Production: Inoculate a larger volume of SDB medium with the seed culture and incubate under the same conditions for 48 hours. Harvest the mycelium by centrifugation.

• Biotransformation Reaction: Prepare a reaction mixture containing the harvested M. irregularis mycelium (e.g., 30 g/L) and geraniol (e.g., 20 mM) in 0.1 M potassium phosphate buffer (pH 7.0).[1][2]

• Incubation: Incubate the reaction mixture at 28°C with shaking at 200 rpm for 72 hours.[1]

• Extraction and Purification: After the incubation period, terminate the reaction and extract the mixture with an equal volume of ethyl acetate. The organic layer containing the geranic acid can then be concentrated and purified. This process has been shown to achieve a conversion of 97-100%.[1]

Signaling Pathways and Experimental Workflows

To visualize the logical flow of each synthesis method, the following diagrams are provided.

Chemical Synthesis Workflow for Geranic Acid.

Biotransformation Workflow for Geranic Acid.

The biotransformation of geraniol to geranic acid is a two-step enzymatic process that occurs within the microbial cells.[1]

Enzymatic Pathway of Geranic Acid Biotransformation.

Comparative Analysis

Yield and Efficiency: Biotransformation demonstrates a significantly higher overall yield (>97%) in a single step from geraniol compared to the two-step chemical synthesis (~85-90%).[1] While each step of the chemical synthesis can be high-yielding, the cumulative yield is inherently lower.

Process Simplicity: The biotransformation is a one-pot reaction, simplifying the overall process. Chemical synthesis involves two distinct reaction steps with intermediate workup and purification, adding to the complexity and time required.

Reaction Conditions: Biotransformation operates under mild conditions (28°C, atmospheric pressure, neutral pH), which is energy-efficient and reduces the risk of side reactions.[1] Chemical synthesis, while often conducted at or below room temperature, requires the use of potentially hazardous and corrosive reagents.

Environmental Impact and Safety: The biotransformation approach is significantly more environmentally friendly, utilizing a renewable biocatalyst in an aqueous medium. This minimizes the generation of hazardous chemical waste. In contrast, chemical synthesis relies on organic solvents and strong oxidizing agents, which pose environmental and safety concerns. The use of chlorinated solvents and reagents in some chemical oxidation methods is a particular drawback.

Selectivity: Both methods can achieve high selectivity. In chemical synthesis, the choice of reagents, such as in the Pinnick oxidation, allows for the selective oxidation of the aldehyde group without affecting other functional groups. Biotransformation, relying on the high specificity of enzymes, offers excellent chemo- and regioselectivity, often leading to a cleaner product with fewer byproducts.

Conclusion

For the synthesis of geranic acid, biotransformation using microorganisms like Mucor irregularis presents a highly efficient, environmentally friendly, and simplified alternative to traditional chemical synthesis. The remarkably high conversion rates, mild reaction conditions, and reduced environmental footprint make it an attractive option for sustainable production.

The choice between these two methods will ultimately depend on the specific requirements of the project, including scale, cost considerations, available infrastructure, and environmental and safety policies. For large-scale, sustainable production, biotransformation is the clear frontrunner.

References

• 1. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

The Synergistic Antifungal Potential of Geranic Acid: A Comparative Evaluation with Related Terpenoids

While direct experimental data on the synergistic antifungal effects of geranic acid in combination with conventional antifungal drugs remains to be elucidated in published research, a compelling case for its potential can be built by examining the activities of structurally related terpenoid compounds. This guide provides a comparative analysis of the synergistic antifungal properties of the closely related monoterpene alcohol, geraniol, and other bioactive terpene acids, offering a valuable point of reference for researchers and drug development professionals interested in the therapeutic promise of geranic acid.

Extensive research into natural products has revealed that various terpenes and their derivatives can enhance the efficacy of conventional antifungal agents, offering a promising strategy to combat drug resistance and improve therapeutic outcomes.[1][2][3] This guide synthesizes the available quantitative data, details the experimental protocols used to assess synergy, and visualizes the underlying mechanisms of action for compounds analogous to geranic acid.

Comparative Synergistic Activity of Terpenoids with Antifungal Drugs

The synergistic effect of a combination of two antimicrobial agents is typically quantified using the Fractional Inhibitory Concentration Index (FICI). A FICI value of ≤ 0.5 is indicative of synergy, a value between 0.5 and 4.0 suggests no interaction or an additive effect, and a value > 4.0 indicates antagonism.[4][5] The following tables summarize the synergistic effects of geraniol and other terpene acids when combined with conventional antifungal drugs against various fungal pathogens.

Table 1: Synergistic Effects of Geraniol with Conventional Antifungals

Fungal Species	Conventional Drug	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Reference
Candida albicans (Fluconazole-Resistant)	Fluconazole	≥ 64	Not Specified	Not Specified	[6]
Candida tropicalis (Azole-Resistant)	Fluconazole	Not Specified	Not Specified	≤ 0.5	[4]
Candida albicans	Fluconazole	Not Specified	Not Specified	Not Specified	[7]

Note: One study demonstrated that geraniol, geranyl acetate, and citronellol reduced the MIC of fluconazole by 16-, 32-, and 64-fold, respectively, in a fluconazole-resistant C. albicans strain.[6]

Table 2: Synergistic Effects of Other Terpene Acids with Conventional Antifungals

Terpene Acid	Fungal Species	Conventional Drug	MIC of Terpene Acid Alone (µg/mL)	MIC of Conventional Drug Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Reference
Pseudolaric Acid B	Candida albicans (Fluconazole-Resistant)	Fluconazole	Not Specified	> 64	PAB: 0.5-4, FLC: 0.06-4	0.02 - 0.13	[7]
Pseudolaric Acid B	Candida tropicalis (Fluconazole-Resistant)	Fluconazole	Not Specified	> 256	PAB: 2-4, FLC: 16	≤ 0.5	[8]
Abietic Acid	Candida albicans	Fluconazole	> 1024	Not Specified	Not Specified	Not Specified	[9]
Abietic Acid	Candida tropicalis	Fluconazole	> 1024	Not Specified	Not Specified	Not Specified	[9]
Betulinic Acid	Candida spp., Aspergillus spp., and others	Amphotericin B	> 2048	0.25 - 32	BA: 0.125 - 4, AmB: 0.015 - 2	≤ 0.5	[10][11]

Note: For abietic acid, while specific FICI values were not provided, the combination with fluconazole was shown to enhance the antifungal effect against Candida albicans and Candida tropicalis.[9] For betulinic acid, the combination with amphotericin B showed a synergistic effect against a broad range of fungi at a low concentration of 0.125 µg/mL.[10][11]

Experimental Protocols

The checkerboard microdilution assay is the standard method for determining the synergistic interactions between two antimicrobial agents.[4][7][8]

Checkerboard Assay Protocol

• Preparation of Drug Solutions: Stock solutions of the terpene compound (e.g., geraniol) and the conventional antifungal drug are prepared. A series of two-fold dilutions for each compound are made in a liquid growth medium, such as RPMI 1640, buffered with MOPS.[4]

• Plate Setup: A 96-well microtiter plate is used. The terpene dilutions are added to the wells horizontally, while the conventional antifungal dilutions are added vertically. This creates a matrix of wells with varying concentrations of both agents.

• Inoculation: Each well is inoculated with a standardized suspension of the fungal isolate (e.g., 1 x 10³ CFU/mL).[4]

• Controls: Wells containing only the medium serve as a sterility control, while wells with the fungal inoculum in the medium without any drugs serve as a growth control.

• Incubation: The plate is incubated at 37°C for 24-48 hours.[4]

• Reading the Results: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the drug(s) that inhibits visible fungal growth.

• Calculation of FICI: The Fractional Inhibitory Concentration Index (FICI) is calculated using the following formula:

  FICI = FICA + FICB = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of B alone)

Visualizing Experimental Workflows and Mechanisms

To better understand the experimental process and the potential biological pathways involved in the synergistic action of these compounds, the following diagrams are provided.

Checkerboard Assay Workflow

References

• 1. Plant phenolics and terpenoids as adjuvants of antibacterial and antifungal drugs [agris.fao.org]
• 2. researchgate.net [researchgate.net]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Geraniol Potentiates the Effect of Fluconazole against Planktonic and Sessile Cells of Azole-Resistant Candida tropicalis: In Vitro and In Vivo Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synergistic action of synthetic peptides and amphotericin B causes disruption of the plasma membrane and cell wall in Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. repository.unar.ac.id [repository.unar.ac.id]
• 7. researchgate.net [researchgate.net]
• 8. Synergistic Effect of Pseudolaric Acid B with Fluconazole Against Resistant Isolates and Biofilm of Candida tropicalis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
• 11. Synergistic interaction of amphotericin B and betulinic acid against clinically important fungi: evidence from in vitro and in silico techniques - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Depigmenting Efficacy of Geranic Acid: A Comparative Analysis

A comprehensive guide for researchers and drug development professionals on the in vivo validation of geranic acid's depigmenting effects, benchmarked against established skin lightening agents. This guide synthesizes available data to facilitate an objective comparison of performance, supported by experimental evidence.

Introduction

The quest for safe and effective depigmenting agents is a significant focus in dermatological research and cosmetic science. Geranic acid, a monoterpene derivative found in various essential oils, has emerged as a promising candidate due to its demonstrated in vitro inhibitory effects on melanogenesis. This guide provides a detailed comparison of geranic acid with commonly used depigmenting agents, namely hydroquinone, kojic acid, and azelaic acid. While in vivo validation for geranic acid is currently limited in publicly available literature, this guide presents its in vitro performance alongside the established in vivo efficacy of its counterparts to offer a comprehensive perspective for future research and development.

Mechanism of Action: An Overview

The primary mechanism by which many depigmenting agents exert their effects is through the inhibition of tyrosinase, the rate-limiting enzyme in melanin synthesis. By hindering this enzyme, the production of melanin is reduced, leading to a lightening of the skin. Other mechanisms include the inhibition of melanosome transfer to keratinocytes and antioxidant effects that can influence the melanin production pathway. Geranic acid has been shown to inhibit both tyrosinase activity and its expression in melanocytes.[1][2]

Comparative Performance Data

The following tables summarize the available quantitative data for geranic acid and its comparators. It is important to note the differing experimental systems (in vitro vs. in vivo) when interpreting these results.

Table 1: In Vitro Efficacy of Depigmenting Agents

Compound	Assay	Model System	Concentration	Result
Geranic Acid	Melanin Content Assay	Melan-a cells	500 µM	35.4% reduction in melanin content[1][2]
Geranic Acid	Tyrosinase Inhibition	Mushroom Tyrosinase	-	IC50: 0.14 mM (trans-geranic acid)[2]
Kojic Acid	Tyrosinase Inhibition	Human Tyrosinase	-	IC50: > 500 µmol/L[3]
Hydroquinone	Tyrosinase Inhibition	-	-	Competitive inhibitor

Table 2: In Vivo Efficacy of Common Depigmenting Agents

Compound	Animal Model	Concentration	Duration	Outcome
Hydroquinone	Adult Female Wistar Rats	2% and 4%	28 days	Disruption of the epidermis and inflammation[4]
Kojic Acid	Adult Female Wistar Rats	2% and 4%	28 days	Less severe effects compared to hydroquinone
Azelaic Acid	Human (Melasma)	20%	2 months	More effective than 4% hydroquinone in reducing mild melasma
Hydroquinone	Human (Melasma)	4%	12 weeks	Significant clinical improvement

Note: No direct in vivo studies on the depigmenting effects of geranic acid were identified in the conducted literature search.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments cited in this guide.

Melanin Content Assay (In Vitro)

• Cell Line: Melan-a mouse melanocytes.

• Culture Conditions: Cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum, 1% penicillin-streptomycin, and 200 nM phorbol 12-myristate 13-acetate at 37°C in a 5% CO2 incubator.

• Treatment: Cells are seeded in 6-well plates. After 24 hours, the medium is replaced with fresh medium containing various concentrations of the test compound (e.g., geranic acid).

• Melanin Extraction: After a 72-hour incubation period, cells are washed with PBS and lysed with 1 N NaOH containing 10% DMSO at 80°C for 1 hour.

• Quantification: The absorbance of the supernatant is measured at 405 nm using a spectrophotometer. The melanin content is normalized to the total protein content of the cells.

Tyrosinase Activity Assay (In Vitro)

• Enzyme Source: Mushroom tyrosinase.

• Substrate: L-DOPA.

• Procedure: A reaction mixture containing phosphate buffer (pH 6.8), L-DOPA solution, and the test compound at various concentrations is prepared. The reaction is initiated by adding mushroom tyrosinase solution.

• Measurement: The formation of dopachrome is monitored by measuring the absorbance at 475 nm at regular intervals using a microplate reader.

• Inhibition Calculation: The percentage of tyrosinase inhibition is calculated by comparing the rate of reaction in the presence and absence of the inhibitor. The IC50 value is determined from the dose-response curve.

Zebrafish Pigmentation Assay (In Vivo Model)

• Animal Model: Zebrafish (Danio rerio) embryos.

• Procedure: Synchronized zebrafish embryos are placed in a multi-well plate at a specific developmental stage (e.g., 9-12 hours post-fertilization).

• Treatment: The embryo medium is replaced with fresh medium containing the test compound at various concentrations. A known tyrosinase inhibitor (e.g., 1-phenyl-2-thiourea, PTU) is used as a positive control.

• Observation: The embryos are incubated for a defined period (e.g., up to 72 hours post-fertilization), and the pigmentation of the embryos is observed and photographed under a stereomicroscope.

• Quantification: The degree of pigmentation can be quantified by measuring the pigmented area or melanin content of the embryos using image analysis software.

Visualizing the Pathways and Processes

To better understand the mechanisms and workflows discussed, the following diagrams have been generated using Graphviz.

Caption: Simplified signaling pathway of melanogenesis and points of inhibition.

Caption: General experimental workflow for in vivo depigmentation studies.

Discussion and Future Directions

The available in vitro data strongly suggest that geranic acid possesses depigmenting properties through the inhibition of tyrosinase. Its ability to reduce melanin content in melanocytes at sub-millimolar concentrations positions it as a compound of interest for further investigation.

However, the critical gap in knowledge is the absence of in vivo validation. Animal models, such as UVB-induced hyperpigmentation in guinea pigs or the zebrafish model, are essential next steps to confirm these in vitro findings. A head-to-head in vivo comparative study between geranic acid and established agents like kojic acid or hydroquinone would be invaluable to ascertain its relative efficacy and safety profile. Such studies should assess not only the depigmenting effect but also potential side effects like skin irritation and cytotoxicity, which have been reported for agents like hydroquinone.[4]

For researchers and professionals in drug development, the promising in vitro profile of geranic acid warrants investment in in vivo studies. Future research should focus on optimizing formulation for topical delivery to ensure adequate skin penetration and bioavailability. Furthermore, elucidating the precise molecular interactions of geranic acid with tyrosinase and its impact on other melanogenesis-related signaling pathways will provide a more complete understanding of its mechanism of action.

Conclusion

Geranic acid demonstrates significant potential as a novel depigmenting agent based on robust in vitro evidence of tyrosinase inhibition and melanin reduction. While it stands as a promising alternative to existing agents, its clinical translation is contingent upon successful in vivo validation. The comparative data and experimental protocols provided in this guide serve as a valuable resource for designing future studies to rigorously evaluate the in vivo efficacy and safety of geranic acid, ultimately paving the way for its potential application in dermatology and cosmetics.

References

• 1. Inhibitory effects of geranic acid derivatives on melanin biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparative Study on Depigmenting Agents in Skin of Color - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of Skin Lightening Cream Agents – Hydroquinone and Kojic Acid, on the Skin of Adult Female Experimental Rats - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Microbial Strains for Optimal Geranic Acid Production: A Comparative Guide

For researchers, scientists, and drug development professionals, the efficient and scalable production of high-value natural compounds is a paramount objective. Geranic acid, a monoterpenoid with applications in fragrances, flavorings, and pharmaceuticals, is a prime candidate for microbial biosynthesis. This guide provides an objective comparison of different microbial strains that have been successfully utilized for geranic acid production, supported by experimental data to aid in the selection of the most suitable host for specific research and development needs.

This comparative analysis focuses on four key microbial chassis: Pseudomonas putida, Escherichia coli, Mucor irregularis, and Saccharomyces cerevisiae. Additionally, the potential of the oleaginous yeast Yarrowia lipolytica as a promising, albeit currently unexplored, host is discussed. The performance of each strain is evaluated based on key metrics such as titer, yield, and productivity, with detailed experimental protocols and metabolic pathways provided.

Comparative Performance of Microbial Strains

The following table summarizes the quantitative data for geranic acid production across different microbial platforms. This allows for a direct comparison of their production capabilities under reported experimental conditions.

Microbial Strain	Production Strategy	Titer (mg/L)	Yield (mg/g substrate)	Productivity (mg/L/h)	Fermentation Time (h)	Key Genetic Modifications / Process
Pseudomonas putida DSM 12264	de novo biosynthesis	193[1][2]	9.7 (from glycerol)[1]	4.02	48	Co-expression of geraniol synthase (GES) and the mevalonate (MVA) pathway from Myxococcus xanthus.[1][2]
Escherichia coli	de novo biosynthesis	764[3]	382 (from isopentenols)	31.83	24	Expression of geraniol dehydrogenase (CdGeDH) and geranial dehydrogenase (CdGaDH) from Castellaniella defragrans in a geraniol-producing strain utilizing the isopentenol utilization pathway (IUP).[3]
Mucor irregularis IIIMF4011	Biotransformation	~3360 (calculated)¹	988.9 (from geraniol)	~46.67	72	Whole-cell biotransformation of geraniol.[4]
Saccharomyces cerevisiae	Biotransformation	~40 µg/mL (~40 mg/L)	Not Reported	Not Reported	240	Bioconversion of geraniol.[4]
Yarrowia lipolytica	de novo (potential)	Not Reported	Not Reported	Not Reported	Not Reported	High-level production of the precursor geraniol (1 g/L) has been demonstrated, suggesting strong potential for geranic acid production with the introduction of appropriate dehydrogenases.

¹The titer for Mucor irregularis was calculated based on the reported 98.89% conversion of an initial 20 mM geraniol concentration.[4]

Signaling Pathways and Experimental Workflows

To visualize the metabolic routes and experimental processes involved in geranic acid production, the following diagrams are provided in the DOT language for Graphviz.

Geranic Acid Biosynthesis Pathways

The production of geranic acid can be achieved through two primary strategies: de novo synthesis from a simple carbon source or biotransformation of a precursor like geraniol.

Caption: De novo biosynthesis pathway for geranic acid.

Caption: Biotransformation pathway of geraniol to geranic acid.

General Experimental Workflow

The following diagram illustrates a typical workflow for the microbial production and analysis of geranic acid.

Caption: A generalized experimental workflow for microbial geranic acid production.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections provide outlines of the experimental protocols for the key microbial strains discussed.

Pseudomonas putida (de novo Production)

• Strain and Plasmids: P. putida DSM 12264 was used as the host strain. Plasmids were constructed to co-express the geraniol synthase (GES) from Ocimum basilicum and the six genes of the mevalonate (MVA) pathway from Myxococcus xanthus.[1][2]

• Media and Culture Conditions:

  • Seed Culture: LB medium was used for overnight seed cultures.

  • Production Medium: E2 medium supplemented with 10% LB and a carbon source such as glycerol.

  • Fermentation: Shake flask cultures were incubated at 30°C with agitation. For fed-batch fermentation in a bioreactor, conditions were controlled, and gene expression was induced with a suitable inducer (e.g., L-rhamnose).[1][2]

• Analytical Methods: Geranic acid concentrations in the culture supernatant were quantified by High-Performance Liquid Chromatography (HPLC).

Escherichia coli (de novo Production)

• Strain and Plasmids: An E. coli strain capable of producing geraniol through the isopentenol utilization pathway (IUP) was used as the starting point. A separate plasmid was constructed to co-express geraniol dehydrogenase (CdGeDH) and geranial dehydrogenase (CdGaDH) from Castellaniella defragrans.[3]

• Media and Culture Conditions:

  • Growth Phase: A rich medium (e.g., containing tryptone and yeast extract) with glucose was used for initial cell growth and gene expression induction.

  • Production Phase: Cells were harvested and resuspended in a fresh medium containing isopentenols (isoprenol and prenol) as the substrate for geraniol production, which was then converted to geranic acid.[3]

  • Fermentation: Cultures were incubated at 30°C with agitation.

• Analytical Methods: Geranic acid in the aqueous phase was quantified using Liquid Chromatography-Mass Spectrometry (LC-MS).[3]

Mucor irregularis (Biotransformation)

• Strain and Inoculum: Mucor irregularis IIIMF4011 was used. Spores were inoculated into the seed medium and incubated to obtain mycelia.[4]

• Media and Culture Conditions:

  • Seed Medium: Sabouraud Dextrose Broth (SDB) was used for mycelial growth.

  • Biotransformation: The grown mycelia were collected and resuspended in a phosphate buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.0) containing geraniol as the substrate.

  • Fermentation: The biotransformation was carried out at 28°C with agitation (e.g., 200 rpm) for 72 hours.[4]

• Analytical Methods: The production of geranic acid was analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).[4]

Saccharomyces cerevisiae (Biotransformation)

• Strain: Wild-type or genetically modified S. cerevisiae strains have been used.

• Media and Culture Conditions:

  • Culture Medium: Standard yeast media such as YPD (Yeast Extract Peptone Dextrose) or defined minimal media were used.

  • Biotransformation: Geraniol was added to the yeast culture, and the fermentation was carried out for an extended period (e.g., 10 days).[4]

• Analytical Methods: The presence of geranic acid in the culture medium was detected and quantified.

Future Perspectives: Yarrowia lipolytica as a Potential Host

The oleaginous yeast Yarrowia lipolytica has gained significant attention as a robust chassis for the production of various organic acids and lipid-derived compounds. Its ability to accumulate high levels of acetyl-CoA, a key precursor for the MVA pathway, makes it an attractive candidate for terpenoid biosynthesis. While there are no direct reports on geranic acid production in Y. lipolytica to date, studies have demonstrated its successful engineering for high-titer production of the direct precursor, geraniol (up to 1 g/L).

Given the proven efficiency of expressing heterologous MVA pathway genes and geraniol synthase in Y. lipolytica, the subsequent introduction of geraniol and geranial dehydrogenases, similar to those used in E. coli, presents a promising strategy for achieving high-level de novo production of geranic acid in this host. Further research in this area is warranted to unlock the full potential of Y. lipolytica as a cell factory for monoterpenoid acids.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Biosyntheses of geranic acid and citronellic acid from monoterpene alcohols by Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biotransformation of Geraniol to Geranic Acid Using Fungus Mucor irregularis IIIMF4011 - PMC [pmc.ncbi.nlm.nih.gov]

Fungal Transcriptomic Responses to Geranic and Nerolic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Geranic acid and nerolic acid, cis-trans isomers of 3,7-dimethylocta-2,6-dienoic acid, are monoterpenoids with recognized antifungal properties. Understanding the molecular response of fungi to these compounds is crucial for the development of novel antifungal agents. This guide provides a comparative overview of the anticipated transcriptomic responses of fungi to geranic acid (the trans-isomer) and nerolic acid (the cis-isomer).

Disclaimer: Direct comparative transcriptomic studies on the fungal response to geranic acid versus nerolic acid are not extensively available in public literature. The data and pathways presented in this guide are synthesized from transcriptomic studies of fungi exposed to structurally similar monoterpenoids and weak organic acids. The proposed differential effects are based on the principle that cis-trans isomerism can lead to distinct biological activities.

Data Presentation: Inferred Transcriptomic Responses

The following tables summarize the likely differentially expressed genes (DEGs) in a model fungus (e.g., Saccharomyces cerevisiae or Candida albicans) upon exposure to geranic acid and nerolic acid. The responses are categorized by key cellular processes and are inferred from studies on related compounds.[1][2][3][4]

Table 1: Predicted Upregulated Genes in Response to Geranic and Nerolic Acid

Biological Process	Key Genes	Putative Function	Predicted Response to Geranic Acid	Predicted Response to Nerolic Acid
Cell Wall Integrity & Stress Response	CWI1, PDR5, HSP70	Cell wall maintenance, multidrug resistance, heat shock protein	Strong Upregulation	Moderate Upregulation
Oxidative Stress Response	SOD1, CTA1, GPX1	Superoxide dismutase, catalase, glutathione peroxidase	Strong Upregulation	Moderate Upregulation
Ergosterol Biosynthesis	ERG1, ERG11, ERG25	Key enzymes in the ergosterol pathway	Moderate Upregulation	Slight Upregulation
Fatty Acid Metabolism	FAA1, POX1	Fatty acid activation, peroxisomal beta-oxidation	Moderate Upregulation	Moderate Upregulation
Detoxification	CYP51A1, ABC1	Cytochrome P450 monooxygenase, ABC transporter	Strong Upregulation	Moderate Upregulation

Table 2: Predicted Downregulated Genes in Response to Geranic and Nerolic Acid

Biological Process	Key Genes	Putative Function	Predicted Response to Geranic Acid	Predicted Response to Nerolic Acid
Ribosome Biogenesis & Translation	RPL/RPS genes	Ribosomal proteins	Strong Downregulation	Moderate Downregulation
DNA Replication & Cell Cycle	CDC genes, HIST	Cell division control proteins, histones	Strong Downregulation	Moderate Downregulation
Primary Metabolism (Glycolysis)	HXK2, PFK1, PYK1	Key glycolytic enzymes	Moderate Downregulation	Slight Downregulation
Amino Acid Biosynthesis	HIS3, LEU2, TRP1	Enzymes for amino acid synthesis	Moderate Downregulation	Slight Downregulation

Experimental Protocols

This section outlines a generalized protocol for a comparative transcriptomic analysis of fungal responses to geranic and nerolic acid using RNA sequencing (RNA-Seq).

1. Fungal Strain and Culture Conditions:

• Strain: A well-characterized fungal strain such as Saccharomyces cerevisiae BY4741 or Candida albicans SC5314.

• Media: Use a standard liquid medium (e.g., YPD for S. cerevisiae or RPMI for C. albicans).

• Growth: Grow the fungal culture to the mid-logarithmic phase (OD600 ≈ 0.8) at the optimal temperature (e.g., 30°C) with shaking.

2. Treatment with Geranic and Nerolic Acid:

• Prepare stock solutions of geranic acid and nerolic acid in a suitable solvent (e.g., DMSO).

• Add the acids to the fungal cultures at a final concentration determined by prior minimum inhibitory concentration (MIC) assays (e.g., 0.5x MIC).

• Include a solvent-only control (e.g., DMSO).

• Incubate for a defined period (e.g., 1-2 hours) to capture the primary transcriptomic response.

3. RNA Extraction and Quality Control:

• Harvest the fungal cells by centrifugation.

• Perform total RNA extraction using a standard method (e.g., hot acid phenol or a commercial kit).

• Treat the RNA with DNase to remove genomic DNA contamination.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer).

4. Library Preparation and RNA Sequencing:

• Prepare RNA-Seq libraries from the total RNA using a commercial kit (e.g., Illumina TruSeq Stranded mRNA).

• Perform sequencing on a high-throughput platform (e.g., Illumina NovaSeq).

5. Bioinformatic Analysis:

• Quality Control: Assess the quality of the raw sequencing reads using tools like FastQC.

• Read Mapping: Align the reads to the reference genome of the chosen fungal species using a splice-aware aligner (e.g., HISAT2 or STAR).

• Differential Gene Expression Analysis: Use tools like DESeq2 or edgeR to identify genes that are significantly upregulated or downregulated in the treated samples compared to the control.

• Functional Enrichment Analysis: Perform Gene Ontology (GO) and pathway enrichment analysis (e.g., using GSEA or DAVID) to identify the biological processes and pathways affected by the treatments.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and a key signaling pathway likely involved in the fungal response to geranic and nerolic acid.

Caption: Experimental workflow for comparative transcriptomics.

Caption: Inferred fungal stress response signaling pathway.

References

• 1. The Transcriptional Stress Response of Candida albicans to Weak Organic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Transcriptional Response of Candida albicans to Weak Organic Acids, Carbon Source, and MIG1 Inactivation Unveils a Role for HGT16 in Mediating the Fungistatic Effect of Acetic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Transcriptomic response of Saccharomyces cerevisiae for its adaptation to sulphuric acid-induced stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Transcriptomic response of Saccharomyces cerevisiae to octanoic acid production - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the safety and toxicity profile of choline geranate compared to standard excipients.

A Comparative Guide for Researchers and Drug Development Professionals

The selection of excipients is a critical step in drug formulation, directly impacting the stability, bioavailability, and safety of the final product. While traditional excipients have a long history of use, the search for novel materials with improved performance and safety profiles is ongoing. Choline geranate (CAGE), a deep eutectic solvent (DES), has emerged as a promising alternative, demonstrating unique properties as a solubility and permeability enhancer with a favorable safety profile. This guide provides an objective comparison of the safety and toxicity of choline geranate against standard pharmaceutical excipients, supported by available experimental data and detailed methodologies.

Executive Summary

Choline geranate consistently demonstrates a superior safety profile compared to many standard excipients. Literature reviews and available studies indicate that it has negligible cytotoxicity, is a non-irritant to the skin, and is expected to have very low oral toxicity.[1][2] While specific quantitative values for cytotoxicity (IC50) and acute oral toxicity (LD50) for choline geranate are not consistently reported in publicly available literature, the qualitative evidence strongly supports its biocompatibility. In contrast, several standard excipients show measurable cytotoxicity and have defined oral toxicity limits. Furthermore, some widely used excipients have been associated with skin irritation and hypersensitivity reactions.[3][4]

Data Presentation: Safety and Toxicity Profile Comparison

The following tables summarize the available quantitative data for the cytotoxicity, skin irritation, and oral toxicity of choline geranate and a selection of standard pharmaceutical excipients.

Table 1: In Vitro Cytotoxicity Data

Excipient	Cell Line	Assay	IC50 Value	Citation
Choline Geranate (CAGE)	HaCaT, 3T3	MTT, Agar diffusion	Stated as "virtually nil" cyto- and geno-toxicity; specific IC50 not provided.	[2]
Polysorbate 80 (Tween 80)	MDCK-MDR1	Digoxin accumulation	45.29 µM	[5]
HLM	CYP2C8 Inhibition	1.447 mg/mL	[6]
Cremophor EL	MDCK-MDR1	Digoxin accumulation	11.92 µM	[5]
HLM	CYP2C8 Inhibition	1.042 mg/mL	[6]
Propylene Glycol	Fa2N4	CYP3A4 protein expression	Decreased expression observed	[7]
Polyethylene Glycol 300	Caco-2	Transporter inhibition	IC50 > 3000 µg/mL for OATP2B1	[8]
Glycerin	Caco-2	MTT	45% (v/v)

Table 2: Skin Irritation Data

Excipient	Test Method	Result	Citation
Choline Geranate (CAGE)	Human clinical studies	Non-irritant	[1]
Propylene Glycol	Human patch test	Can cause erythema and edema in a percentage of individuals.	[9]
Polysorbate 80	-	Generally considered non-irritating but can be a component in formulations causing skin reactions.	[10]
Cremophor EL	-	Can be associated with hypersensitivity reactions.	[11]

Table 3: Acute Oral Toxicity Data

Excipient	Animal Model	LD50 Value	Citation
Choline Geranate (CAGE)	Not specified	Data not available, but expected to be very high due to the nature of its components (choline and geranic acid).
Propylene Glycol	Rat	8-46 g/kg	[9]
Glycerin	Rat	12,600 mg/kg	[12]
Urea	Rat	15 g/kg	[13]
Polyethylene Glycol	-	Generally considered to have low oral toxicity.

Experimental Protocols

Detailed methodologies for the key safety and toxicity assessments are outlined below, based on established OECD guidelines and common laboratory practices.

In Vitro Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Seeding: Human keratinocytes (HaCaT) or other relevant cell lines are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: The cell culture medium is replaced with fresh medium containing various concentrations of the test substance (choline geranate or standard excipients). Control wells with untreated cells and cells treated with a vehicle control are included.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After incubation, the treatment medium is removed, and a solution of MTT in a serum-free medium is added to each well. The plates are then incubated for another 2-4 hours.

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., dimethyl sulfoxide - DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: Cell viability is expressed as a percentage of the control. The IC50 value, the concentration of the substance that causes a 50% reduction in cell viability, is calculated from the dose-response curve.

Skin Irritation/Corrosion Testing (OECD TG 439 & 404)

In vitro and in vivo methods are used to assess the potential of a substance to cause reversible (irritation) or irreversible (corrosion) skin damage.

In Vitro Reconstructed Human Epidermis (RhE) Test (OECD TG 439):

• Tissue Preparation: Commercially available RhE models, which consist of normal human-derived epidermal keratinocytes cultured to form a multilayered, highly differentiated model of the human epidermis, are used.

• Application of Test Substance: A small amount of the test substance is applied topically to the surface of the RhE tissue.

• Exposure and Post-Incubation: The tissues are exposed to the substance for a defined period (e.g., 60 minutes), after which the substance is removed by washing. The tissues are then incubated for a further period (e.g., 42 hours) to allow for the development of cytotoxic effects.

• Viability Assessment: Tissue viability is determined using a viability assay, typically the MTT assay.

• Classification: A substance is classified as a skin irritant if the mean tissue viability is reduced below a certain threshold (e.g., ≤ 50%) compared to the negative control.

In Vivo Acute Dermal Irritation/Corrosion (OECD TG 404):

• Animal Selection: Healthy, young adult albino rabbits are typically used.

• Test Area Preparation: The fur on the back of the animal is clipped approximately 24 hours before the test.

• Application: The test substance is applied to a small area of the skin and covered with a gauze patch.

• Exposure: The patch is left in place for a specified duration (typically 4 hours).

• Observation: After removal of the patch, the skin is examined for erythema (redness) and edema (swelling) at specific time points (e.g., 1, 24, 48, and 72 hours after patch removal).

• Scoring: The reactions are scored on a scale of 0 to 4 for both erythema and edema. The Primary Irritation Index (PII) is calculated from these scores.

Acute Oral Toxicity (OECD TG 423: Acute Toxic Class Method)

This method is used to estimate the acute oral toxicity (LD50) of a substance.

Protocol:

• Animal Selection: Typically, rodents (e.g., rats) of a single sex are used.

• Dosing: A stepwise procedure is used where a group of animals (usually 3) is dosed at a defined starting dose level (e.g., 5, 50, 300, or 2000 mg/kg body weight).

• Observation: The animals are observed for signs of toxicity and mortality for up to 14 days.

• Stepwise Procedure:

  • If mortality is observed, the test is repeated with a lower dose.

  • If no mortality is observed, the test is repeated with a higher dose.

• Classification: The substance is classified into a toxicity category based on the dose at which mortality is observed.

Mandatory Visualizations

Experimental Workflow for Safety Assessment

Caption: Experimental workflows for assessing cytotoxicity, skin irritation, and acute oral toxicity.

Choline Geranate's Interaction with Skin: A Simplified Signaling Pathway

Choline geranate's mechanism of action on the skin, particularly in the context of inflammatory conditions like rosacea, involves the modulation of specific signaling pathways. It has been shown to inhibit Kallikrein 5 (KLK5), a serine protease, and modulate Toll-like receptor 2 (TLR2) signaling.[14][15] This can lead to a reduction in the production of pro-inflammatory peptides.

Caption: Simplified diagram of choline geranate's interaction with the TLR2-KLK5 signaling pathway in the skin.

References

• 1. An overview of biomedical applications of choline geranate (CAGE): a major breakthrough in drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Performance of Choline Geranate Deep Eutectic Solvent as Transdermal Permeation Enhancer: An In Vitro Skin Histological Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. customcompounding.com.au [customcompounding.com.au]
• 4. Excipients in pharmaceuticals: mechanisms of hypersensitivity and the role of global pharmacovigilance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. Assessing CYP2C8-Mediated Pharmaceutical Excipient-Drug Interaction Potential: A Case Study of Tween 80 and Cremophor EL−35 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of Commonly Used Excipients on the Expression of CYP3A4 in Colon and Liver Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. assets.ctfassets.net [assets.ctfassets.net]
• 9. HEALTH EFFECTS - Toxicological Profile for Propylene Glycol - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. Hidden Dangers: Recognizing Excipients as Potential Causes of Drug and Vaccine Hypersensitivity Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. beta.lakeland.edu [beta.lakeland.edu]
• 13. Urea - Wikipedia [en.wikipedia.org]
• 14. Clinical translation of choline and geranic acid deep eutectic solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

A comparative review of the therapeutic potential of geranic acid and its derivatives.

For Researchers, Scientists, and Drug Development Professionals

Geranic acid, a naturally occurring monoterpenoid, and its synthetic and natural derivatives are emerging as promising candidates in the development of novel therapeutics. Exhibiting a broad spectrum of biological activities, these compounds have garnered significant interest for their potential applications in treating a range of diseases. This guide provides a comparative overview of the therapeutic potential of geranic acid and its key derivatives, supported by experimental data, detailed methodologies, and mechanistic insights to aid in future research and drug development endeavors.

Comparative Efficacy: A Tabular Summary

To facilitate a clear comparison of the therapeutic efficacy of geranic acid and its derivatives, the following tables summarize the available quantitative data from various in vitro and in vivo studies.

Table 1: Comparative Anti-Cancer Activity

Compound	Cancer Cell Line	Assay	IC50 Value	Reference
Geraniol	Colo-205 (Colon)	MTT	20 µM	[1][2]
Geranyl Acetate	Colo-205 (Colon)	MTT	30 µM	[1][2]
Geranyl Butyrate	Murine Leukemia (P388)	MTT	22.345 µg/mL	[1]
Geranyl Caproate	Murine Leukemia (P388)	MTT	27.996 µg/mL	[1]
Geranyl Caprylate	Murine Leukemia (P388)	MTT	32.298 µg/mL	[1]

Table 2: Comparative Anti-Inflammatory Activity

Compound	Model	Assay	Inhibition of Edema (%)	Reference
3-(4'-geranyloxy-3'-methoxyphenyl)-2-trans propenoic acid	Croton oil-induced mouse ear edema	Edema Weight	-	[3]
Paracetamol ester of (1)	Croton oil-induced mouse ear edema	Edema Weight	Higher than parent compound, similar to indomethacin	[3]
Guaiacol ester of (1)	Croton oil-induced mouse ear edema	Edema Weight	Higher than parent compound, similar to indomethacin	[3]
Hydroquinone ester of (1)	Croton oil-induced mouse ear edema	Edema Weight	Higher than parent compound, similar to indomethacin	[3]

Table 3: Comparative Anti-Diabetic Activity

Compound	Target/Model	Effect	Reference
Geranic Acid	Streptozotocin-induced diabetic mice	Antihyperglycemic activity	[4]
Geraniol	Streptozotocin-induced diabetic mice	No significant antihyperglycemic activity	[4]
Geranyl Acetate	Streptozotocin-induced diabetic mice	No significant antihyperglycemic activity	[4]
Citral	Streptozotocin-induced diabetic mice	Antihyperglycemic activity, reduced postprandial glucose	[4]
Citronellic Acid	Streptozotocin-induced diabetic mice	Antihyperglycemic activity, reduced postprandial glucose	[4]

Table 4: Comparative Antimicrobial (Antibiofilm) Activity

Compound	Pathogen	Assay	MBEC Value	Reference
Choline Geranate (CAGE 1:2)	S. aureus (MSSA) biofilms (72h)	Biofilm Eradication	0.625% (14.2 mM)
Choline Geranate (CAGE 1:1)	S. aureus (MSSA) biofilms (72h)	Biofilm Eradication	5% (184.9 mM)
Geranic Acid/Geranate (pH 6.4)	S. aureus biofilms (24h)	Biofilm Eradication	2.5% (144 mM)
Geranic Acid/Geranate (pH 8.4)	S. aureus biofilms (24h)	Biofilm Eradication	>10% (>577 mM)

Table 5: Comparative Tyrosinase Inhibitory Activity

Compound	Assay	IC50 Value	Reference
trans-Geranic Acid	Mushroom Tyrosinase Inhibition	0.14 mM
cis-Geranic Acid	Mushroom Tyrosinase Inhibition	2.3 mM
Kojic Acid (Reference)	Mushroom Tyrosinase Inhibition	0.017 mM

Mechanisms of Action: A Look into Signaling Pathways

Geranic acid and its derivatives exert their therapeutic effects through the modulation of various cellular signaling pathways. Understanding these mechanisms is crucial for targeted drug design and development.

Anti-Inflammatory and Immune-Modulatory Effects: Targeting NF-κB and TLR Signaling

The NF-κB and Toll-like receptor (TLR) signaling pathways are central to the inflammatory response. Evidence suggests that geranic acid and its derivatives can modulate these pathways.

Geraniol's Inhibition of the NF-κB Pathway:

Geraniol has been shown to suppress the activation of NF-κB, a key transcription factor that regulates the expression of pro-inflammatory genes.[5] This inhibition is thought to occur through the prevention of the phosphorylation and subsequent degradation of IκBα, the inhibitory protein of NF-κB. By stabilizing IκBα, geraniol effectively traps NF-κB in the cytoplasm, preventing its translocation to the nucleus and the transcription of inflammatory mediators.

Geraniol inhibits the NF-κB signaling pathway.

Choline Geranate's Modulation of the TLR4/MyD88 Pathway:

Choline geranate (CAGE) is a notable derivative that has demonstrated significant antimicrobial and anti-inflammatory properties. Its mechanism is thought to involve the modulation of TLR signaling. Specifically, it is hypothesized that the geranate component of CAGE can interfere with the TLR4 signaling cascade, which is a key pathway for recognizing bacterial lipopolysaccharide (LPS) and initiating an inflammatory response. This interference may occur at the level of TLR4 dimerization or the recruitment of the adaptor protein MyD88, thereby dampening the downstream activation of NF-κB and the production of inflammatory cytokines.[6]

Choline Geranate modulates TLR4 signaling.

Experimental Protocols

To ensure the reproducibility and further exploration of the findings presented, this section details the methodologies for key experiments cited in the comparative tables.

Anti-Cancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Workflow:

Workflow for the MTT assay.

Detailed Steps:

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of geranic acid or its derivatives. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specific duration (e.g., 24, 48, or 72 hours) to allow the compounds to exert their effects.

• MTT Addition: After incubation, the culture medium is replaced with a fresh medium containing MTT solution (typically 0.5 mg/mL).

• Formazan Formation: The plates are incubated for another 2-4 hours, during which viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals.

• Solubilization: The medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined from the dose-response curve.

Anti-Inflammatory Activity: Croton Oil-Induced Mouse Ear Edema Test

This in vivo assay is a standard model for evaluating the topical anti-inflammatory activity of compounds.

Workflow:

Workflow for the croton oil-induced ear edema assay.

Detailed Steps:

• Animal Grouping and Treatment Application: Mice are divided into groups: a control group, a reference drug group (e.g., indomethacin), and groups for different doses of the test compounds (geranic acid and its derivatives). The test compounds are applied topically to the inner surface of the right ear.

• Induction of Inflammation: Shortly after the application of the test compound, a solution of croton oil in a suitable solvent (e.g., acetone) is applied to the same ear to induce an inflammatory response.

• Control: The left ear of each mouse typically remains untreated and serves as a negative control.

• Edema Measurement: After a predetermined period (usually 4 to 6 hours), the animals are euthanized. A standardized circular section is then punched out from both the treated (right) and untreated (left) ears.

• Weight Measurement: The excised ear punches are weighed.

• Calculation of Edema: The degree of edema is calculated as the difference in weight between the right and left ear punches.

• Percentage Inhibition: The anti-inflammatory activity is expressed as the percentage inhibition of edema in the treated groups compared to the control group that received only croton oil.

Anti-Diabetic Activity: α-Glucosidase Inhibition Assay

This in vitro assay measures the ability of a compound to inhibit the activity of α-glucosidase, an enzyme involved in the digestion of carbohydrates.

Detailed Steps:

• Reaction Mixture Preparation: A reaction mixture is prepared in a 96-well plate containing a phosphate buffer, the α-glucosidase enzyme solution, and the test compound (geranic acid or its derivatives) at various concentrations.

• Pre-incubation: The mixture is pre-incubated for a short period to allow the inhibitor to bind to the enzyme.

• Substrate Addition: The reaction is initiated by adding a substrate, such as p-nitrophenyl-α-D-glucopyranoside (pNPG).

• Incubation: The plate is incubated at a specific temperature (e.g., 37°C) for a set time. During this time, α-glucosidase hydrolyzes pNPG to p-nitrophenol, which is a yellow-colored product.

• Stopping the Reaction: The reaction is terminated by adding a stop solution, such as sodium carbonate.

• Absorbance Measurement: The absorbance of the p-nitrophenol is measured at 405 nm using a microplate reader.

• Calculation of Inhibition: The percentage of α-glucosidase inhibition is calculated by comparing the absorbance of the test wells with that of the control wells (containing the enzyme but no inhibitor). The IC50 value is then determined.

Skin Depigmenting Activity: Tyrosinase Inhibition Assay

This in vitro assay assesses the ability of a compound to inhibit tyrosinase, the key enzyme in melanin synthesis.

Detailed Steps:

• Reaction Mixture: In a 96-well plate, a reaction mixture is prepared containing a phosphate buffer, mushroom tyrosinase enzyme, and the test compound at various concentrations.

• Pre-incubation: The plate is pre-incubated to allow the inhibitor to interact with the enzyme.

• Substrate Addition: The reaction is started by adding the substrate, L-DOPA.

• Incubation: The plate is incubated at a controlled temperature. Tyrosinase catalyzes the oxidation of L-DOPA to dopaquinone, which then undergoes a series of reactions to form dopachrome, a colored product.

• Absorbance Measurement: The formation of dopachrome is monitored by measuring the absorbance at approximately 475 nm at different time points.

• Calculation of Inhibition: The percentage of tyrosinase inhibition is calculated by comparing the rate of dopachrome formation in the presence of the inhibitor to that of the control. The IC50 value is then determined.

Conclusion and Future Directions

Geranic acid and its derivatives represent a versatile class of compounds with significant therapeutic potential across a range of applications, including oncology, inflammation, metabolic disorders, and dermatology. The comparative data presented in this guide highlight that chemical modification of the geranic acid scaffold can lead to derivatives with enhanced or altered biological activities. For instance, esterification of geraniol has been shown to modulate its anti-cancer potency, while the formation of the ionic liquid choline geranate dramatically enhances its antimicrobial and skin penetration properties.

Future research should focus on synthesizing a broader range of derivatives and conducting systematic structure-activity relationship (SAR) studies to optimize their efficacy and selectivity for specific therapeutic targets. Furthermore, detailed investigations into their mechanisms of action, particularly their effects on key signaling pathways, will be crucial for the rational design of next-generation therapeutics based on the geranic acid backbone. Preclinical studies in relevant animal models are also warranted to validate the in vitro findings and to assess the pharmacokinetic and safety profiles of the most promising candidates. The insights provided in this guide aim to serve as a valuable resource for researchers dedicated to unlocking the full therapeutic potential of this exciting class of natural product-inspired compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Phytochemical Profile and Antidiabetic, Antioxidant, and Anti-Inflammatory Activities of Gypsophila paniculata Ethanol Extract in Rat Streptozotocin-Induced Diabetes Mellitus [mdpi.com]
• 3. Topical Anti-Inflammatory Activity of Oil from Tropidurus hispidus (Spix, 1825) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure–Activity Relationship Study of Acyclic Terpenes in Blood Glucose Levels: Potential α-Glucosidase and Sodium Glucose Cotransporter (SGLT-1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Role of TLR4/MyD88/NF-κB signaling in the contrast-induced injury of renal tubular epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Geranic Acid: A Guide for Laboratory Professionals

The proper disposal of geranic acid is crucial for ensuring laboratory safety and environmental protection. As a substance classified with potential hazards, including skin and eye irritation, adherence to strict disposal protocols is mandatory for all researchers, scientists, and drug development professionals.[1][2] This guide provides a comprehensive, step-by-step approach to the safe handling and disposal of geranic acid waste in a laboratory setting.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is imperative to handle geranic acid with appropriate personal protective equipment (PPE) in a well-ventilated area, such as a chemical fume hood.[2][3][4]

Required Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., heavy-duty neoprene).[4]

• Eye Protection: Chemical splash goggles are essential. For larger volumes, a face shield in combination with goggles is recommended.[2][4][5]

• Protective Clothing: A lab coat or apron should be worn.[2][4]

In the event of accidental exposure, follow these first-aid measures:

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes and remove contaminated clothing.[1][2][4]

• Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact lenses and continue rinsing. Seek medical attention if irritation persists.[1][2][3]

• Inhalation: Move the individual to fresh air. If breathing difficulties occur, seek medical attention.[1][3]

Quantitative Safety and Disposal Data

The following table summarizes key quantitative data for geranic acid, providing critical parameters for safety and disposal decisions.

Parameter	Value	Reference
Toxicity
Oral LD50 (Rat)	3700 mg/kg	[6][7]
Dermal LD50 (Rabbit)	1750 mg/kg	[7]
Physical Properties
Physical State	Liquid	[1][3]
Solubility in Water	Insoluble	[2][3]
Flash Point	133 °C / 271.4 °F	[1][2]
Boiling Point	249 - 251 °C	[1]
Disposal Parameters
Neutralization pH Range	5.5 - 9.0	[5][8]
Post-Neutralization Flush	>20 parts water	[5]
Drain Disposal Limit	< 100 mL (General guideline for some acids)	[8]

Step-by-Step Disposal Procedures

The appropriate disposal method for geranic acid primarily depends on the quantity of waste.

Method 1: Neutralization and Drain Disposal (For Small Quantities < 100 mL)

This method is suitable only for small quantities of uncontaminated geranic acid. Corrosivity is a hazardous waste characteristic that may be treated by generators on-site without a specific permit, provided the waste has no other hazardous characteristics.[5]

Experimental Protocol for Neutralization:

• Preparation: Perform the entire procedure in a certified chemical fume hood while wearing all required PPE.[5] Prepare a large beaker containing an ice water bath.[5][8]

• Prepare Basic Solution: In a separate, large container, prepare a dilute solution of a base such as sodium bicarbonate or sodium hydroxide. Place this container in the ice water bath to manage the exothermic reaction.[5][8]

• Slow Addition: While stirring the basic solution, slowly and carefully add the geranic acid waste. The acid should be added to the base, never the other way around.[4]

• Monitor pH: Continuously monitor the pH of the solution. Continue adding the acid until the pH is stabilized within the neutral range of 5.5 to 9.0.[5][8]

• Drain Disposal: Once neutralized, the resulting salt solution can be flushed down a sanitary sewer drain with a large volume of water (at least 20 times the volume of the neutralized solution).[5]

Method 2: Collection for Hazardous Waste Disposal (For Large Quantities > 100 mL)

Large volumes of geranic acid, as well as any quantity that is contaminated with other hazardous materials, must be disposed of as hazardous waste through your institution's Environmental Health & Safety (EH&S) department.[4]

Procedure for Collection:

• Container Selection: Use a designated, compatible hazardous waste container. The container must be in good condition with a secure, screw-on cap. Acids should never be stored in steel containers.[9]

• Labeling: Clearly label the container with a "Hazardous Waste" tag. The label must include the full chemical name ("Geranic Acid") and a description of any other contaminants.

• Storage: Store the sealed container in a designated satellite accumulation area. Ensure secondary containment is used to prevent spills. Store acids separately from bases, flammable solvents, and oxidizing agents.[4][9]

• Arranging Pickup: Contact your institution's EH&S office to schedule a pickup for the hazardous waste.[4]

Accidental Spill Cleanup

In the case of a spill, ensure the area is well-ventilated and remove all sources of ignition.[3]

• Small Spills: Absorb the spill with an inert material such as sand, earth, or commercial sorbent pads.[1][2] Collect the absorbed material into a suitable, closed container for disposal as hazardous waste.

• Large Spills: Evacuate the immediate area. Warn others and contact your supervisor and institutional safety office immediately.[10]

Geranic Acid Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of geranic acid waste.

Caption: Workflow for the proper disposal of geranic acid waste.

References

• 1. fishersci.com [fishersci.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. GERANIC ACID - Safety Data Sheet [chemicalbook.com]
• 4. chem.washington.edu [chem.washington.edu]
• 5. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. geranic acid, 459-80-3 [thegoodscentscompany.com]
• 8. ars.usda.gov [ars.usda.gov]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. earth.utah.edu [earth.utah.edu]

Personal protective equipment for handling Geranic acid

Essential Safety and Handling Guide for Geranic Acid

This guide provides crucial safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for the handling of Geranic acid in a laboratory setting. Adherence to these guidelines is essential for ensuring the safety of researchers, scientists, and drug development professionals.

Geranic acid is classified as a hazardous chemical that can cause skin and eye irritation, is harmful upon skin contact, and may cause respiratory irritation.

Personal Protective Equipment (PPE)

Before handling Geranic acid, ensure the following personal protective equipment is worn:

PPE Category	Specification
Eye and Face Protection	Wear chemical safety goggles that provide a tight seal, or a full-face shield for maximum protection against splashes.
Skin Protection	Chemical-resistant gloves (e.g., nitrile) and a lab coat or long-sleeved protective clothing are mandatory to prevent skin contact.
Respiratory Protection	Under normal laboratory conditions with adequate ventilation, respiratory protection is not typically required. If vapors or mists are generated, or if irritation is experienced, a NIOSH/MSHA-approved respirator should be used.

Safe Handling and Operational Plan

2.1. Engineering Controls:

• Always handle Geranic acid in a well-ventilated area, preferably within a chemical fume hood.

• Ensure that safety showers and eyewash stations are readily accessible and in close proximity to the workstation.

2.2. Handling Procedure:

• Preparation: Before starting work, ensure all necessary PPE is correctly worn. Prepare the work area by removing any unnecessary items and ensuring spill containment materials are available.

• Dispensing: When transferring Geranic acid, do so carefully to avoid splashing. Use appropriate tools such as a pipette with a bulb or a graduated cylinder.

• Usage: Avoid direct contact with the skin, eyes, and clothing. Do not breathe in any mists or vapors that may be generated.

• Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and water.

2.3. Storage:

• Store Geranic acid in a cool, dry, and well-ventilated area, away from heat and sources of ignition.

• Keep the container tightly closed when not in use.

Emergency and First Aid Procedures

Exposure Route	First Aid Measures
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove any contaminated clothing and wash it before reuse. If skin irritation persists, seek medical attention.
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing becomes difficult or symptoms such as respiratory irritation occur, seek medical attention.
Ingestion	Rinse the mouth thoroughly with water. Do not induce vomiting. Seek immediate medical attention.

Spill and Disposal Plan

4.1. Spill Response:

• Evacuate non-essential personnel from the spill area.

• Ensure adequate ventilation.

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand or earth.

• Collect the absorbed material into a suitable, closed container for disposal.

• Do not allow the spill to enter drains or waterways.

4.2. Waste Disposal:

• Dispose of Geranic acid and any contaminated materials in accordance with all applicable local, regional, and national regulations. This should be done through an approved waste disposal facility.

Quantitative Data

The following table summarizes key quantitative safety data for Geranic acid:

Data Point	Value
LD50 Oral (Rat)	3700 mg/kg
LD50 Dermal (Rabbit)	1750 mg/kg
Flash Point	133 °C / 271.4 °F (closed cup)
Boiling Point	249 - 251 °C / 480.2 - 483.8 °F

Workflow for Handling Geranic Acid

Caption: Workflow for the safe handling of Geranic acid from preparation to disposal.